Hydroxy Torsemide-d7

• CAS: 1329613-35-5

Core Science & Biosynthesis

What is Hydroxy Torsemide-d7 and its chemical structure

Structural Characterization, Metabolic Context, and Bioanalytical Application

Executive Summary

Hydroxy Torsemide-d7 is the stable isotope-labeled internal standard (IS) for Hydroxytorsemide , a critical pharmacologically active metabolite of the loop diuretic Torsemide.[1] In high-precision bioanalysis (DMPK), this compound is indispensable for correcting matrix effects, ionization suppression, and extraction variability during LC-MS/MS quantification.[1]

While "Hydroxytorsemide" can technically refer to multiple isomers, in the context of commercial reference standards and human pharmacokinetics, it predominantly refers to Metabolite M3 (Hydroxymethyltorsemide) or Metabolite M1 (4'-Hydroxytorsemide) .[1] This guide focuses on the M3-d7 variant (CAS 1329613-35-5) , the labeled analog of the major human metabolite, while distinguishing the M1 isomer where necessary for analytical specificity.[1]

Chemical Identity & Structural Analysis[1]

The utility of Hydroxy Torsemide-d7 relies on its physicochemical equivalence to the analyte of interest (Hydroxytorsemide) while maintaining a distinct mass shift (+7 Da) resolvable by mass spectrometry.[1]

Structural Specifications (Metabolite M3-d7)

The deuterium labeling is located on the isopropyl moiety, ensuring the label remains stable and is not lost during the metabolic hydroxylation of the tolyl ring.

Feature	Specification
Common Name	Hydroxy Torsemide-d7 (Metabolite M3)
IUPAC Name	1-(1-methylethyl-d7)-3-[[4-[(3-hydroxymethylphenyl)amino]-3-pyridinyl]sulfonyl]urea
CAS Number	1329613-35-5
Molecular Formula	C₁₆H₁₃D₇N₄O₄S
Exact Mass	371.1645 Da
Unlabeled Parent	Hydroxymethyltorsemide (M3) (MW 364.[1]42)
Isotopic Purity	≥ 99% deuterated forms (d7)
Solubility	DMSO, Methanol (Slightly), Aqueous buffers (pH dependent)

Isomeric Distinction (M1 vs. M3)

Researchers must verify the specific isomer required for their assay, as Torsemide biotransformation yields two distinct hydroxy species:

• M3 (Hydroxymethyl): Oxidation of the methyl group on the phenyl ring. This is the major metabolite in humans and retains diuretic activity.

• M1 (4'-Hydroxy): Hydroxylation of the phenyl ring itself.[1] This is a minor metabolite in humans but major in rats.

Figure 1: Structural Logic of Hydroxy Torsemide-d7 (M3) The diagram below illustrates the M3 structure with the d7-labeled isopropyl group.[1]

[1]

Metabolic Context & Biosynthesis

Understanding the biological origin of the analyte is critical for assay development. Torsemide metabolism is highly dependent on CYP2C9 , making Hydroxy Torsemide a key biomarker for CYP2C9 phenotyping.

The CYP2C9 Pathway

Torsemide undergoes extensive hepatic metabolism.[2][3][4] The oxidation of the tolyl-methyl group to the hydroxymethyl metabolite (M3) is the rate-limiting step, catalyzed by CYP2C9.[1][2]

• Clinical Relevance: Patients with CYP2C9*3 variants show significantly reduced clearance of Torsemide and lower formation of Hydroxy Torsemide (M3).

• Sequential Oxidation: M3 can be further oxidized to Carboxytorsemide (M5), which is pharmacologically inactive.

Figure 2: Metabolic Pathway of Torsemide

[1]

Analytical Protocol: LC-MS/MS Quantification

This protocol outlines the quantification of Hydroxy Torsemide (M3) in human plasma using Hydroxy Torsemide-d7 as the Internal Standard.[1]

Methodological Principles

• Ionization: Electrospray Ionization (ESI) in Negative Mode is preferred due to the acidic nature of the sulfonylurea group.

• Internal Standard Strategy: The d7 analog co-elutes with the analyte but is mass-resolved. It compensates for the "matrix effect"—the suppression of ionization caused by phospholipids in plasma.

Sample Preparation (Protein Precipitation)[1]

• Aliquot: Transfer 50 µL of human plasma into a 1.5 mL centrifuge tube.

• IS Spiking: Add 10 µL of Hydroxy Torsemide-d7 working solution (100 ng/mL in 50% Methanol).

  • Why: Spiking before precipitation ensures the IS experiences the same extraction efficiency as the analyte.

• Precipitation: Add 200 µL of Acetonitrile (0.1% Formic Acid). Vortex vigorously for 30 seconds.

• Separation: Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer: Transfer 100 µL of supernatant to an autosampler vial containing 100 µL of water (to improve peak shape).

LC-MS/MS Conditions

Parameter	Setting
Column	C18 (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm, 2.6 µm
Mobile Phase A	10 mM Ammonium Acetate in Water (pH 4.[1]5)
Mobile Phase B	Acetonitrile
Flow Rate	0.4 mL/min
Gradient	10% B to 90% B over 3.0 min
Ion Mode	ESI Negative (-)

MRM Transitions (Multiple Reaction Monitoring)

The following transitions are monitored. The mass shift of +7 Da in the precursor and product ions confirms the stability of the label.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Hydroxytorsemide (M3)	363.1 [M-H]⁻	283.1	25
Hydroxy Torsemide-d7	370.1 [M-H]⁻	290.1	25

Note: The product ion usually represents the loss of the isopropyl group and/or cleavage at the sulfonylurea bridge. The +7 shift in the product ion (283 vs 290) indicates the deuterium label on the fragment is retained or lost depending on the specific fragmentation pathway chosen. If the label is on the isopropyl group, and the isopropyl group is lost during fragmentation (common in ureas), the product ions might be identical. Crucial: For d7-isopropyl labeling, if the fragment loses the isopropyl group, the transition would be 370 -> 263 (unlabeled fragment).[1] If the transition is 370 -> 290, the isopropyl group is retained.[1] Verify the specific fragmentation pattern of your standard.

Figure 3: Bioanalytical Workflow

Stability and Handling

To ensure scientific integrity, the following handling protocols must be observed:

• Light Sensitivity: Torsemide and its metabolites are photosensitive. All standard solutions must be stored in amber glass vials.

• Solvent Stability: Hydroxy Torsemide-d7 is stable in DMSO stock solutions at -20°C for up to 6 months.[1] Avoid repeated freeze-thaw cycles.[1]

• Lactam Formation: Under strongly acidic conditions or high heat, Torsemide derivatives can cyclize. Maintain sample processing temperatures < 40°C and avoid strong acids in the mobile phase (use Ammonium Acetate/Formate buffers instead of high % Formic Acid).

References

• Miners, J. O., et al. (2000). "Torsemide metabolism by CYP2C9 variants and other human CYP2C subfamily enzymes." Pharmacogenetics.

• Barr, W. H., et al. (1990). "Torsemide pharmacokinetics and metabolism." Progress in Pharmacology and Clinical Pharmacology.

• Vormfelde, S. V., et al. (2004). "CYP2C9 polymorphisms and the interindividual variability in pharmacokinetics and pharmacodynamics of the loop diuretic drug torsemide." Clinical Pharmacology & Therapeutics.

• PubChem. (n.d.). "Torasemide Compound Summary." National Library of Medicine.

• Santa Cruz Biotechnology. (n.d.). "4'-Hydroxy torsemide-d7 Product Data."

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An In-Depth Technical Guide to the Synthesis and Characterization of Hydroxy Torsemide-d7

Introduction: The Significance of Deuterated Metabolites in Modern Drug Development

In the landscape of pharmaceutical research and development, stable isotope-labeled compounds, particularly those incorporating deuterium, have become indispensable tools.[1] Deuterium labeling offers a powerful strategy to modulate the metabolic pathways of drug candidates, often leading to improved pharmacokinetic profiles.[2] Furthermore, deuterated compounds serve as the gold standard for internal standards in quantitative bioanalysis using mass spectrometry, ensuring the highest degree of accuracy and precision.[1][3][4]

This guide provides a comprehensive technical overview of the synthesis and characterization of Hydroxy Torsemide-d7, a deuterated analog of a major active metabolite of the potent loop diuretic, Torsemide.[5][6] Torsemide is widely prescribed for the management of edema associated with heart failure, as well as renal and hepatic diseases.[7][8] Its metabolism is primarily mediated by the cytochrome P450 system in the liver, with hydroxylation of the tolyl-methyl group to form Hydroxy Torsemide being a key pathway.[5][7][9]

The synthesis and characterization of Hydroxy Torsemide-d7 are of paramount importance for a variety of research applications, including:

• Pharmacokinetic (PK) Studies: To accurately quantify the formation and elimination of the Hydroxy Torsemide metabolite in biological matrices.[10][11][12]

• Metabolic Profiling: To elucidate the metabolic fate of Torsemide and identify potential drug-drug interactions.

• Internal Standard for Bioanalytical Methods: To serve as a highly reliable internal standard for LC-MS/MS assays, correcting for matrix effects and variability in sample processing and instrument response.[3][4][13]

This document will detail a robust synthetic route to Hydroxy Torsemide-d7 and outline the essential analytical techniques for its comprehensive characterization, providing researchers, scientists, and drug development professionals with the foundational knowledge to confidently utilize this critical research tool.

Part 1: Chemical Synthesis of Hydroxy Torsemide-d7

The synthesis of Hydroxy Torsemide-d7 involves a multi-step process that begins with commercially available starting materials and incorporates the deuterium label at a strategic position. The rationale behind the chosen synthetic route is to introduce the deuterium atoms in a stable position that is not susceptible to exchange under physiological conditions. The isopropyl group is an ideal location for deuteration.

Synthetic Scheme Overview

The overall synthetic strategy involves the initial synthesis of the core pyridinesulfonamide structure, followed by coupling with a deuterated amine and subsequent functional group manipulations. A plausible synthetic approach is outlined below.

Caption: Synthetic and metabolic pathway to Hydroxy Torsemide-d7.

Detailed Experimental Protocol: Synthesis of Torsemide-d7

This protocol outlines a representative synthesis of the deuterated parent drug, Torsemide-d7, which can then be used as a precursor for the in vitro generation of Hydroxy Torsemide-d7 or as a reference standard.

Step 1: Synthesis of 4-(m-Tolylamino)pyridine-3-sulfonamide (Compound C) [14][15]

• To a solution of 4-chloropyridine-3-sulfonamide (1 equivalent) in a suitable high-boiling solvent such as n-propanol, add m-toluidine (1.2 equivalents).[14]

• Heat the reaction mixture to reflux (approximately 105°C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-4 hours.[14]

• Upon completion, cool the reaction mixture to room temperature, which should induce precipitation of the product.

• Filter the precipitate, wash with a cold solvent (e.g., ethanol or diethyl ether) to remove residual starting materials, and dry under vacuum to yield 4-(m-tolylamino)pyridine-3-sulfonamide as a solid.

Step 2: Synthesis of Torsemide-d7 (Compound E) [16][17]

• Suspend 4-(m-tolylamino)pyridine-3-sulfonamide (1 equivalent) in an anhydrous aprotic solvent such as acetonitrile or dichloromethane.

• Add a non-nucleophilic base, for example, triethylamine (1.5 equivalents), to the suspension and stir at room temperature.

• Slowly add isopropyl-d7-isocyanate (1.1 equivalents) to the reaction mixture. The deuterated isocyanate is a key reagent for introducing the stable isotope label.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction is generally complete within 2-6 hours.

• Upon completion, the product can be isolated by removing the solvent under reduced pressure. The crude product is then purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford pure Torsemide-d7.[18][19]

Generation of Hydroxy Torsemide-d7 (Compound G)

Hydroxy Torsemide-d7 is typically generated through in vitro metabolism of Torsemide-d7 using human liver microsomes or recombinant cytochrome P450 enzymes (specifically CYP2C9).[5][7][9]

• Incubate Torsemide-d7 with human liver microsomes in the presence of an NADPH-generating system.

• The reaction is then quenched, and the desired metabolite, Hydroxy Torsemide-d7, is isolated and purified using techniques such as preparative High-Performance Liquid Chromatography (HPLC).

Part 2: Comprehensive Characterization of Hydroxy Torsemide-d7

The definitive identification and characterization of Hydroxy Torsemide-d7 require a multi-pronged analytical approach to confirm its chemical structure, isotopic purity, and chemical purity.[20][21]

Analytical Workflow

Caption: Analytical workflow for the characterization of Hydroxy Torsemide-d7.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for the structural elucidation of deuterated compounds, providing unambiguous information about the site and extent of deuterium incorporation.[20][21][22]

• ¹H NMR (Proton NMR): In the ¹H NMR spectrum of Hydroxy Torsemide-d7, the signals corresponding to the protons of the isopropyl group will be absent or significantly diminished.[23][24] This disappearance of signals is a primary indicator of successful deuteration.

• ²H NMR (Deuterium NMR): This technique directly detects the deuterium nuclei.[22][25] A signal in the ²H NMR spectrum corresponding to the chemical shift of the isopropyl group provides direct evidence of deuterium incorporation at that position. The integration of this signal can be used to determine the isotopic enrichment.[25]

• ¹³C NMR (Carbon-13 NMR): The carbon signals of the deuterated isopropyl group will exhibit splitting due to coupling with deuterium, and their intensity will be reduced.

Experimental Protocol: NMR Analysis

• Dissolve a precisely weighed sample of Hydroxy Torsemide-d7 in a suitable deuterated solvent (e.g., DMSO-d6 or CDCl3).

• Acquire ¹H, ²H, and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• For ¹H NMR, a sufficient number of scans should be acquired to ensure a good signal-to-noise ratio for the remaining proton signals.

• For ²H NMR, a specific deuterium probe or a broadband probe tuned to the deuterium frequency is required.[20]

• Process the spectra using appropriate software and analyze the chemical shifts, coupling patterns, and signal integrations to confirm the structure and assess isotopic enrichment.

Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular weight of Hydroxy Torsemide-d7 and determining its isotopic purity.[21][26][27]

• High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass measurement of the molecular ion, which should correspond to the theoretical exact mass of C₁₆H₁₃D₇N₄O₄S.[28]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS is a highly sensitive technique for both qualitative and quantitative analysis.[4] It can be used to confirm the identity of the compound by comparing its fragmentation pattern to that of the non-deuterated standard. It is also the primary method for assessing chemical purity by separating the target compound from any impurities.

Experimental Protocol: LC-MS/MS Analysis

• Prepare a dilute solution of Hydroxy Torsemide-d7 in a suitable solvent (e.g., methanol or acetonitrile).

• Inject the sample into an HPLC system coupled to a tandem mass spectrometer.

• Use a reverse-phase C18 column for chromatographic separation with a gradient elution of mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.[5]

• Set the mass spectrometer to operate in electrospray ionization (ESI) mode, either positive or negative, depending on which provides better sensitivity for the analyte.

• Acquire full scan mass spectra to observe the molecular ion cluster and product ion scans to obtain fragmentation information.

Data Summary

Analytical Technique	Parameter	Expected Result for Hydroxy Torsemide-d7
¹H NMR	Chemical Shift (ppm)	Absence of signals corresponding to the isopropyl protons.
²H NMR	Chemical Shift (ppm)	Presence of a signal corresponding to the isopropyl deuterons.
HRMS	Exact Mass	[M+H]⁺ or [M-H]⁻ corresponding to C₁₆H₁₃D₇N₄O₄S.
LC-MS/MS	Parent Ion (m/z)	~372.2 (reflecting the mass of the deuterated compound).
Fragment Ions (m/z)	Characteristic fragmentation pattern, with mass shifts corresponding to the deuterated fragment.
HPLC-UV	Purity (%)	≥98%
Isotopic Purity	Deuterium Incorporation	≥98% (as determined by MS and/or NMR).[3]

Conclusion: A Validated Approach to a Critical Research Tool

This guide has provided a detailed framework for the synthesis and comprehensive characterization of Hydroxy Torsemide-d7. By following the outlined synthetic protocols and employing a combination of advanced analytical techniques, researchers can confidently produce and validate this essential internal standard. The use of well-characterized, high-purity deuterated standards is fundamental to generating reliable and reproducible data in pharmacokinetic and metabolic studies, ultimately contributing to the successful development of safer and more effective therapeutics.

References

• BenchChem. (n.d.). A Comparative Pharmacokinetic Analysis of Torsemide and its Active Metabolite, 4'-Hydroxy Torsemide.
• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• Thi-Qar University Journal of Science. (2022, June 30). Synthesis and Characterization of Related Substances of Torasemide.
• ResolveMass Laboratories Inc. (2025, November 8). Deuterated Standards for LC-MS Analysis.
• BenchChem. (n.d.). A Comparative Guide to Confirming Deuterium Incorporation: ¹H vs. ²H NMR Spectroscopy.
• BenchChem. (n.d.). The Gold Standard of Quantification: A Technical Guide to Deuterium-Labeled Internal Standards in Mass Spectrometry.
• PubMed. (n.d.). Design, synthesis and biological activity of a series of torasemide derivatives, potent blockers of the Na+ 2Cl- K+ co-transporter: in-vitro study.
• PubMed. (2020, July 15). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites.
• ResearchGate. (2025, August 6). Isotopic Labeling of Metabolites in Drug Discovery Applications.
• SciSpace. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry.
• BenchChem. (n.d.). A Researcher's Guide to Cross-Validation of Analytical Methods for Deuterated Compounds.
• Drugs.com. (n.d.). Torsemide: Package Insert / Prescribing Information / MOA.
• Canadian Journal of Chemistry. (n.d.). Detection of deuterium labelling by two-dimensional 1H,13C nuclear magnetic resonance shift correlation with 2H decoupling.
• PubMed. (n.d.). Isotopic labeling of metabolites in drug discovery applications.
• Bentham Science. (n.d.). Isotopic Labeling of Metabolites in Drug Discovery Applications.
• PubChem. (n.d.). Hydroxy Torsemide.
• Chemicals Knowledge Hub. (2023, June 15). The importance of isotopic labelling in drug development.
• Metabolic Solutions. (2024, November 21). Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases.
• ResolveMass Laboratories Inc. (2025, November 5). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques.
• Google Patents. (n.d.). Processes for preparing torsemide.
• ResearchGate. (2022, June 30). Synthesis and Characterization of Related Substances of Torasemide.
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• Google Patents. (n.d.). Process for preparing torsemide intermediate.
• Study Mind. (n.d.). Analytical Techniques - Deuterium use in ¹H NMR (A-Level Chemistry).
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• American Chemical Society. (n.d.). Infrared spectroscopy of deuterated compounds: An undergraduate experiment.
• ResearchGate. (n.d.). Metabolism pathway scheme for torasemide.
• PubMed. (n.d.). Pharmacokinetics and metabolism of torasemide in man.
• PubMed. (1996, November 15). Use of deuterium labeling in NMR: overcoming a sizeable problem.
• YouTube. (2025, November 4). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques.
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• BenchChem. (n.d.). Application Notes and Protocols for the Quantification of 4'-Hydroxy Torsemide in Human Plasma.
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• PubChem. (n.d.). Torsemide-d7.
• StatPearls. (n.d.). Torsemide.

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An In-Depth Technical Guide to Hydroxy Torsemide-d7: Application in Bioanalytical Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Hydroxy Torsemide-d7, a key analytical tool in the pharmacokinetic assessment of the loop diuretic Torsemide. As a Senior Application Scientist, this document moves beyond a simple recitation of facts to deliver field-proven insights into its application, emphasizing the rationale behind methodological choices and ensuring the delivery of robust and reliable data.

Introduction: The Significance of Isotopic Labeling in Drug Metabolism Studies

The study of a drug's absorption, distribution, metabolism, and excretion (ADME) is fundamental to drug development. Torsemide, a potent diuretic, undergoes extensive hepatic metabolism, primarily mediated by the cytochrome P450 enzyme CYP2C9, to form several metabolites. The major active metabolite is 4'-hydroxy torsemide (M1), which contributes to the overall therapeutic effect.[1]

Accurate quantification of both the parent drug and its metabolites in biological matrices is critical for understanding its pharmacokinetic profile. This process, however, is fraught with challenges, including matrix effects and variability in sample preparation and instrument response. The use of stable isotope-labeled internal standards is the gold standard for mitigating these issues in mass spectrometry-based bioanalysis. Hydroxy Torsemide-d7, a deuterated analog of the primary active metabolite of Torsemide, serves this crucial role.

The incorporation of seven deuterium atoms into the isopropyl group of Hydroxy Torsemide creates a molecule that is chemically identical to the analyte but has a distinct, higher mass. This mass shift allows for its differentiation by a mass spectrometer, while its near-identical physicochemical properties ensure it behaves similarly to the unlabeled analyte during sample extraction, chromatography, and ionization. This co-elution and co-ionization behavior is the cornerstone of its function as an internal standard, enabling precise and accurate quantification by correcting for any analyte loss or variation during the analytical process.

Physicochemical Properties of Hydroxy Torsemide-d7

A clear understanding of the fundamental properties of an analytical standard is paramount. The key identifiers and properties of Hydroxy Torsemide-d7 are summarized below.

Property	Value	Source(s)
CAS Number	1329613-35-5	[2][3][4]
Molecular Formula	C₁₆H₁₃D₇N₄O₄S	[2][3][5]
Molecular Weight	371.46 g/mol	[2][3][5]
Synonyms	4-[[3-(Hydroxymethyl)phenyl]amino]-N-[[(1-methylethyl-d7)amino]carbonyl]-3-pyridinesulfonamide, AC 3534-d7	[2]
Common Application	Labeled metabolite of Torsemide for use as an internal standard in bioanalytical assays.	[2][6]

Core Application: A Self-Validating Bioanalytical Workflow for Torsemide and its Metabolites in Human Plasma

The primary application of Hydroxy Torsemide-d7 is as an internal standard for the quantification of Hydroxy Torsemide in biological samples, typically as part of a larger pharmacokinetic study of Torsemide. The following section details a robust and self-validating workflow using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The Rationale Behind Methodological Choices

The selection of each step in this workflow is deliberate, aimed at maximizing recovery, minimizing interference, and ensuring reproducibility.

• Sample Preparation: The goal is to isolate the analytes of interest (Torsemide and its metabolites) from the complex plasma matrix (proteins, lipids, salts). Liquid-liquid extraction (LLE) is a common and effective technique. Ethyl acetate is a suitable organic solvent for extracting Torsemide and its metabolites due to their moderate polarity. Acidification of the plasma sample protonates the analytes, further enhancing their partitioning into the organic phase.

• Internal Standard Spiking: Hydroxy Torsemide-d7 is added at the very beginning of the sample preparation process. This is a critical step. By adding a known concentration of the deuterated standard to every sample, any loss of the native analyte during the subsequent extraction, evaporation, and reconstitution steps will be mirrored by a proportional loss of the internal standard. The ratio of the analyte peak area to the internal standard peak area, therefore, remains constant, leading to accurate quantification.

• Chromatographic Separation: Reversed-phase high-performance liquid chromatography (RP-HPLC) is employed to separate the analytes from each other and from any remaining matrix components before they enter the mass spectrometer. A C18 column is a workhorse for separating moderately polar compounds. The mobile phase, typically a mixture of an aqueous buffer (like ammonium formate) and an organic solvent (like methanol or acetonitrile), is optimized to achieve good peak shape and resolution within a short run time.

• Mass Spectrometric Detection: Tandem mass spectrometry (MS/MS) provides exceptional selectivity and sensitivity. The instrument is set to a specific mode called Multiple Reaction Monitoring (MRM). In this mode, the first quadrupole (Q1) is set to isolate the mass-to-charge ratio (m/z) of the parent ion of the analyte (e.g., Torsemide). This isolated ion is then fragmented in the second quadrupole (Q2), and the third quadrupole (Q3) is set to detect a specific fragment ion. This parent-to-fragment ion transition is highly specific to the analyte of interest, virtually eliminating interference from other co-eluting compounds. A separate, specific MRM transition is monitored for Hydroxy Torsemide and for the internal standard, Hydroxy Torsemide-d7.

Visualizing the Bioanalytical Workflow

The following diagram illustrates the logical flow of the experimental protocol for quantifying Torsemide and its metabolite, Hydroxy Torsemide, using Hydroxy Torsemide-d7 as an internal standard.

Caption: Workflow for the quantification of Torsemide and its metabolites in plasma.

Detailed Experimental Protocol

This protocol is a representative example and may require optimization based on the specific instrumentation and laboratory conditions.

1. Preparation of Stock and Working Solutions:

• Prepare a 1 mg/mL stock solution of Hydroxy Torsemide-d7 in methanol.
• Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to create a calibration curve (e.g., ranging from 1 to 2500 ng/mL).
• Prepare quality control (QC) samples at low, medium, and high concentrations in blank plasma.

2. Sample Preparation:

• To 200 µL of plasma sample (unknown, calibrator, or QC), add 10 µL of the Hydroxy Torsemide-d7 internal standard working solution (concentration will depend on the expected analyte levels).
• Add 20 µL of 10% hydrochloric acid solution to acidify the sample.
• Add 2.0 mL of ethyl acetate.
• Vortex the mixture for 3 minutes to ensure thorough extraction.
• Centrifuge at 3500 rpm for 10 minutes to separate the aqueous and organic layers.
• Carefully transfer 1.5 mL of the upper organic layer to a clean tube.
• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.
• Reconstitute the dried residue in 200 µL of the mobile phase and vortex for 30 seconds.

3. LC-MS/MS Conditions:

• HPLC System: A standard HPLC or UHPLC system.
• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 5.0 µm).
• Mobile Phase: A gradient of methanol and 10 mM ammonium formate in water.
• Flow Rate: 0.2 mL/min.
• Injection Volume: 10 µL.
• Mass Spectrometer: A triple quadrupole mass spectrometer.
• Ionization Source: Electrospray ionization (ESI), typically in negative ion mode for Torsemide and its metabolites.
• MRM Transitions (Example):
• Torsemide: m/z 347.0 -> [fragment ion]
• Hydroxy Torsemide: m/z 363.1 -> [fragment ion]
• Hydroxy Torsemide-d7 (IS): m/z 370.2 -> [fragment ion corresponding to the unlabeled metabolite]

4. Data Analysis:

• Integrate the peak areas for the analyte and the internal standard.
• Calculate the peak area ratio of the analyte to the internal standard.
• Construct a calibration curve by plotting the peak area ratios of the calibrators against their known concentrations.
• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Synthesis and Characterization: A Note on Availability

Characterization and quality control for commercially available standards would involve a suite of analytical techniques:

• Mass Spectrometry (MS): To confirm the molecular weight and isotopic enrichment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and the position of the deuterium labels.

• High-Performance Liquid Chromatography (HPLC): To determine chemical purity.

For research purposes, it is standard practice to obtain a Certificate of Analysis from the supplier, which provides detailed information on the identity, purity, and isotopic enrichment of the standard.

Conclusion: Enabling Precision in Pharmacokinetic Research

Hydroxy Torsemide-d7 is an indispensable tool for researchers in drug metabolism and pharmacokinetics. Its role as a stable isotope-labeled internal standard provides the foundation for developing highly accurate, precise, and robust bioanalytical methods. By compensating for variability inherent in the analytical process, it ensures the integrity of the data generated in preclinical and clinical studies of Torsemide. The detailed workflow presented in this guide, grounded in established bioanalytical principles, provides a comprehensive framework for the successful application of Hydroxy Torsemide-d7 in a research setting.

References

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The Metabolic Conversion of Torsemide to Hydroxy Torsemide: A Technical Guide

Introduction

Torsemide, a pyridine-sulfonylurea loop diuretic, is a cornerstone in the management of edema associated with congestive heart failure, renal disease, and hepatic cirrhosis, as well as for the treatment of hypertension.[1][2] Its therapeutic efficacy is intrinsically linked to its pharmacokinetic and pharmacodynamic profile, which is heavily influenced by its extensive hepatic metabolism.[3][4] This technical guide provides an in-depth exploration of the metabolic pathway leading to the formation of its primary active metabolite, 4'-hydroxy torsemide (M1), offering insights for researchers, scientists, and drug development professionals. A thorough understanding of this biotransformation is critical for optimizing therapeutic strategies and for the development of novel drug formulations.[1]

The Central Role of Cytochrome P450 in Torsemide Metabolism

The metabolic fate of torsemide is predominantly dictated by the cytochrome P450 (CYP) enzyme system within the liver, accounting for approximately 80% of its total clearance.[2][3] The remaining 20% is excreted unchanged in the urine.[2] Among the various CYP isoforms, CYP2C9 has been identified as the principal enzyme responsible for the metabolism of torsemide.[1][2][4][5][6][7] Minor contributions from CYP2C8 and CYP2C18 have also been reported.[2][4]

The primary metabolic transformation is the methyl-hydroxylation of the tolyl group of torsemide, leading to the formation of the active metabolite M1, also known as hydroxy torsemide.[1][2] This initial hydroxylation is a rate-limiting step in the clearance of torsemide.[7] Further oxidation of M1 results in the formation of the inactive carboxylic acid metabolite, M5.[2] Another active metabolite, M3, is formed via ring hydroxylation.[2] While M1 possesses approximately one-tenth the diuretic activity of the parent drug, M3 exhibits activity comparable to torsemide.[8][9] However, the systemic exposure to M1 and M3 is considerably lower than that of torsemide.[2] The inactive metabolite, M5, is the major metabolite found in urine.[2]

The significant reliance on CYP2C9 for metabolism introduces a potential for interindividual variability in drug response due to genetic polymorphisms in the CYP2C9 gene.[5][6][10] Individuals with certain allelic variants of CYP2C9 may exhibit altered rates of torsemide metabolism, leading to variations in drug exposure and clinical outcomes.[6][10]

Visualizing the Metabolic Pathway

The metabolic cascade of torsemide can be effectively visualized to illustrate the sequential conversion of the parent drug into its various metabolites.

Caption: Metabolic pathway of Torsemide to its active and inactive metabolites.

Pharmacokinetic Profile of Torsemide and Hydroxy Torsemide

The distinct pharmacokinetic properties of torsemide and its primary active metabolite, hydroxy torsemide, are crucial for understanding the overall therapeutic effect.

Pharmacokinetic Parameter	Torsemide	4'-Hydroxy Torsemide (M1)
Time to Peak Plasma Concentration (Tmax)	~1 hour[1][11]	~1 hour[1]
Elimination Half-life (t½)	3 to 4 hours[11]	Prolonged in renal failure[1]
Bioavailability	80% to 90%[1][2][3][11]	Not Applicable (Metabolite)
Protein Binding	>99%[1][2][4]	Data not available
Volume of Distribution (Vd)	12-15 L[1][2]	Data not available
Primary Route of Excretion	Hepatic metabolism (~80%) and renal excretion (~20% unchanged)[1][2]	Renal excretion[1][11]

Experimental Protocol: In Vitro Metabolism of Torsemide using Human Liver Microsomes

To elucidate the kinetics of hydroxy torsemide formation, an in vitro study using human liver microsomes (HLMs) provides a robust and validated system.

Objective: To determine the kinetic parameters (Km and Vmax) for the formation of hydroxy torsemide from torsemide by CYP2C9 in human liver microsomes.

Materials:

• Torsemide

• Hydroxy Torsemide (M1) analytical standard

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Potassium phosphate buffer (pH 7.4)

• Acetonitrile (ACN)

• Formic acid

• LC-MS/MS system

Methodology:

• Incubation Preparation:

  • Prepare a stock solution of torsemide in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, add potassium phosphate buffer (pH 7.4).

  • Add pooled HLMs to each well to a final protein concentration of 0.2-0.5 mg/mL.

  • Add varying concentrations of torsemide (e.g., 0.5 - 100 µM) to the wells.

  • Pre-incubate the plate at 37°C for 5 minutes.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to each well.

• Incubation and Termination:

  • Incubate the reaction mixture at 37°C for a predetermined time (e.g., 15 minutes), ensuring the reaction is in the linear range.

  • Terminate the reaction by adding 2 volumes of ice-cold acetonitrile containing an internal standard.

• Sample Processing:

  • Centrifuge the plate at 4000 rpm for 10 minutes at 4°C to precipitate proteins.

  • Transfer the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples for the formation of hydroxy torsemide using a validated LC-MS/MS method.

  • Monitor the specific parent-to-product ion transitions for both hydroxy torsemide and the internal standard.

• Data Analysis:

  • Calculate the rate of hydroxy torsemide formation at each torsemide concentration.

  • Plot the rate of formation against the substrate concentration and fit the data to the Michaelis-Menten equation to determine the Km and Vmax values.

Workflow for In Vitro Metabolic Study

The following diagram outlines the key steps in the experimental workflow for assessing the in vitro metabolism of torsemide.

Caption: Experimental workflow for in vitro torsemide metabolism studies.

Conclusion

The metabolic conversion of torsemide to hydroxy torsemide is a pivotal process governed primarily by the CYP2C9 enzyme. A comprehensive understanding of this pathway, including the kinetic parameters and the influence of genetic factors, is essential for the rational design of clinical studies and the optimization of torsemide therapy. The methodologies outlined in this guide provide a framework for researchers to further investigate the nuances of torsemide metabolism, ultimately contributing to the safer and more effective use of this important diuretic.

References

• Neugebauer, G., Besenfelder, E., & von Möllendorff, E. (1988). Pharmacokinetics and metabolism of torasemide in man. Arzneimittel-Forschung, 38(1A), 164-166.

• Drugs.com. (n.d.). Torsemide: Package Insert / Prescribing Information / MOA. Retrieved from [Link]

• Knauf, H., & Mutschler, E. (1995). Clinical pharmacokinetics and pharmacodynamics of torasemide. Clinical Pharmacokinetics, 28(6), 437-453.

• Medicine.com. (2020). Torsemide: Dosage, Mechanism/Onset of Action, Half-Life. Retrieved from [Link]

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• Neugebauer, G., Besenfelder, E., & von Möllendorff, E. (1988). Pharmacokinetics and metabolism of torasemide in man. Semantic Scholar. Retrieved from [Link]

• Kim, J. H., Lee, J. Y., Kim, J. R., Lee, H. S., & Shin, J. G. (2022). Torsemide Pharmacometrics in Healthy Adult Populations Including CYP2C9 Genetic Polymorphisms and Various Patient Groups through Physiologically Based Pharmacokinetic-Pharmacodynamic Modeling. Pharmaceutics, 14(12), 2707.

• Barroso, M. B., Gallardo, E., & Margalho, C. (2001). Metabolism pathway scheme for torasemide. ResearchGate. Retrieved from [Link]

• Vormfelde, S. V., Engelhardt, S., Zirk, A., Meineke, I., Tuchen, F., Kirchheiner, J., & Brockmöller, J. (2004). CYP2C9 polymorphisms and the interindividual variability in pharmacokinetics and pharmacodynamics of the loop diuretic drug torsemide. Clinical Pharmacology & Therapeutics, 76(6), 557-566.
• Miners, J. O., & Birkett, D. J. (1998). Cytochrome P4502C9: an enzyme of major importance in human drug metabolism. British Journal of Clinical Pharmacology, 45(6), 525-538.
• Brater, D. C. (1991). Clinical pharmacology of loop diuretics. Drugs, 41 Suppl 3, 14-22.
• Lee, C. R., Goldstein, J. A., & Pieper, J. A. (2002).

• Vormfelde, S. V., Engelhardt, S., Zirk, A., Meineke, I., Tuchen, F., Kirchheiner, J., & Brockmöller, J. (2004). CYP2C9 polymorphisms and the interindividual variability in pharmacokinetics and pharmacodynamics of the loop diuretic drug torsemide. ResearchGate. Retrieved from [Link]

• Gupta, A. (2021, February 8). Torsemide - Mechanism, side effects and uses [Video]. YouTube. [Link]

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Pharmacokinetics and bioavailability of Torsemide metabolites

An In-Depth Technical Guide to the Pharmacokinetics and Bioavailability of Torsemide Metabolites

Authored by a Senior Application Scientist

Foreword: A Causal Approach to Understanding Torsemide Metabolism

Torsemide, a pyridine-sulfonylurea loop diuretic, stands as a cornerstone in managing edematous states and hypertension.[1][2] Its clinical efficacy, however, is not solely dictated by the parent compound. A nuanced understanding of its metabolic fate is paramount for drug development professionals and clinical researchers. Torsemide undergoes extensive hepatic biotransformation, yielding a profile of metabolites with distinct pharmacokinetic properties and pharmacological activities.[3][4] This guide eschews a conventional templated approach, instead adopting a structure that mirrors the logical flow of scientific inquiry: from metabolic transformation to systemic exposure, and finally, to the practicalities of analytical quantification. We will explore the causality behind its metabolic pathways, the clinical implications of its metabolites' kinetics, and the self-validating analytical protocols required for their accurate measurement.

The Metabolic Landscape of Torsemide

The biotransformation of torsemide is predominantly a hepatic process, accounting for approximately 80% of its total clearance in individuals with normal renal function.[5][6] The cytochrome P450 (CYP) enzyme system, specifically the CYP2C9 isoform, is the primary catalyst for these reactions.[5][7] Genetic polymorphisms in the CYP2C9 gene are, therefore, a significant source of interindividual variability in torsemide pharmacokinetics.[8][9]

The metabolism generates three principal metabolites identified in human plasma and urine: M1, M3, and M5.[5][10]

• Metabolite M1 (4'-hydroxy torsemide): Formed via methyl-hydroxylation of the tolyl group. This metabolite is pharmacologically active, contributing to the overall diuretic effect.[10][11]

• Metabolite M3: Results from ring hydroxylation. Like M1, this metabolite is also considered active.[10][12]

• Metabolite M5: Formed by the oxidation of M1 into a carboxylic acid derivative. M5 is the most abundant metabolite found in urine but is pharmacologically inactive.[10][13]

The relative contribution of these pathways dictates the overall therapeutic and safety profile of torsemide administration.

Caption: Metabolic pathway of torsemide to its primary active (M1, M3) and inactive (M5) metabolites.

Pharmacokinetic Profiles: A Comparative Analysis

A comprehensive assessment of a drug's action requires a parallel analysis of the parent drug and its active metabolites. Torsemide is rapidly absorbed following oral administration, with peak plasma concentrations (Cmax) achieved within approximately one hour.[10][14] Its oral bioavailability is high, ranging from 80% to 90%, a significant advantage that ensures a more predictable dose-response relationship compared to other loop diuretics like furosemide.[3][10][11]

The pharmacokinetic parameters of torsemide and its metabolites in healthy adults are summarized below. It is critical to note that for metabolites, "bioavailability" is not applicable as they are formed endogenously.[11] Their systemic exposure is a function of the parent drug's pharmacokinetics and their own formation and elimination rates.

Parameter	Torsemide (Parent)	Metabolite M1	Metabolite M3	Metabolite M5
Time to Peak (Tmax)	~1 hour[10][11]	~1 hour[11]	Data not extensively reported	Data not extensively reported
Elimination Half-life (t½)	3 to 4 hours[10][11]	Not longer than parent[10]	Not longer than parent[10]	Not longer than parent[10]
Oral Bioavailability	80% to 90%[5][10]	Not Applicable	Not Applicable	Not Applicable
Plasma Protein Binding	>99%[5][11]	Data not available	Data not available	Data not available
Volume of Distribution (Vd)	12 to 15 L[5][11]	Data not available	Data not available	Data not available
Primary Elimination Route	Hepatic Metabolism (~80%)[5]	Renal Excretion[11]	Renal Excretion[10]	Renal Excretion[10]
Urinary Recovery (% of Dose)	~25%[10][15]	~11%[10][15]	~3%[10][15]	~44%[10][15]

Factors Influencing Pharmacokinetics and Bioavailability

The kinetic profile of torsemide and its metabolites is not static; it is modulated by physiological and pathological states, creating a need for dose adjustments and careful monitoring in specific patient populations.

Renal and Hepatic Impairment

• Chronic Renal Failure: While the elimination half-life of the parent drug torsemide remains largely unchanged due to its primary reliance on hepatic clearance, the elimination of its metabolites is significantly impacted.[3][16][17] In patients with end-stage renal disease, the half-lives of M1, M3, and M5 are markedly prolonged.[17] This leads to an accumulation of the active metabolites M1 and M5, which may alter the overall pharmacodynamic response.[16]

• Hepatic Cirrhosis: In patients with hepatic cirrhosis, the pharmacokinetics of torsemide are significantly altered. The volume of distribution, plasma half-life, and renal clearance are all increased, while total clearance remains unchanged.[5][18] This results in a greater fraction of the administered dose being delivered to the kidneys over a longer period, which compensates for the diminished diuretic response often seen in these patients.[4][18]

Genetic Polymorphisms

The activity of the CYP2C9 enzyme is a key determinant of torsemide clearance. Individuals carrying variant alleles, such as CYP2C9*3, exhibit significantly reduced metabolic clearance of torsemide.[9] This genetic variation leads to higher plasma concentrations and a prolonged half-life of the parent drug, which can result in a more pronounced diuretic effect.[8][9]

Drug-Drug Interactions

Co-administration of drugs that inhibit or induce CYP2C9 can alter torsemide's pharmacokinetic profile.[5] For instance, potent CYP2C9 inhibitors can decrease torsemide clearance, increasing exposure and the risk of adverse effects. Conversely, co-administration with non-steroidal anti-inflammatory drugs (NSAIDs) can reduce the diuretic and antihypertensive effects of torsemide.[1][5]

Experimental Protocol: Quantification in Human Plasma via LC-MS/MS

The accurate quantification of torsemide and its metabolites in biological matrices is fundamental to pharmacokinetic research. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard methodology due to its superior sensitivity and selectivity.[19][20] The following protocol outlines a self-validating system for this purpose. The causality for each step is explained to ensure a deep understanding of the workflow.

Caption: A typical experimental workflow for the LC-MS/MS analysis of torsemide and its metabolites.

Step-by-Step Methodology

Objective: To develop and validate a sensitive and selective method for the simultaneous quantification of torsemide, M1, M3, and M5 in human plasma.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Causality: SPE is chosen over simpler methods like protein precipitation to achieve a cleaner extract. This minimizes matrix effects during ionization, leading to higher accuracy and precision, a hallmark of a self-validating system.

• Protocol:

  • Thaw frozen human plasma samples to room temperature.

  • To 200 µL of plasma, add 20 µL of an internal standard (IS) working solution (e.g., Tolbutamide, 1 µg/mL). Vortex for 10 seconds.[19]

  • Pre-condition an SPE cartridge (e.g., C18) with 1 mL of methanol followed by 1 mL of deionized water.

  • Load the plasma sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Elute the analytes with 1 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase and transfer to an autosampler vial.

2. LC-MS/MS Conditions

• Causality: A reversed-phase C18 column is selected for its proven ability to retain and separate moderately nonpolar compounds like torsemide and its metabolites. Gradient elution is employed to ensure sharp peaks for all analytes, which may have differing polarities. Electrospray ionization (ESI) in negative mode is optimal for these acidic compounds.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 5 µm).[19]

  • Mobile Phase A: 10 mM Ammonium Formate in Water.[19]

  • Mobile Phase B: Methanol.[19]

  • Flow Rate: 0.2 mL/min.[19]

  • Gradient: Start at 40% B, increase to 90% B over 3 minutes, hold for 1 minute, return to 40% B and equilibrate for 1 minute.

• Mass Spectrometric Conditions:

  • Ionization Mode: ESI Negative.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Precursor > Product):

    • Torsemide: m/z 347.0 -> [Product Ion]

    • M1/M3 (Isomers): m/z 363.0 -> [Product Ion]

    • M5: m/z 377.0 -> [Product Ion]

    • IS (Tolbutamide): m/z 269.0 -> [Product Ion] (Note: Specific product ions and collision energies must be optimized for the instrument in use).

3. Method Validation

• Causality: A rigorous validation per regulatory guidelines (e.g., FDA/EMA) ensures the method is trustworthy.

• Parameters: The method must be validated for linearity (e.g., 1-2500 ng/mL), accuracy, precision (intra- and inter-day), recovery, matrix effect, and stability.[19]

Conclusion and Clinical Implications

The pharmacokinetic profile of torsemide is intricately linked to its extensive hepatic metabolism. The parent drug's high bioavailability and predictable kinetics offer a clinical advantage, but a thorough understanding of its metabolites is crucial for optimized therapy.[11][14] The active metabolites, M1 and M3, contribute to the overall diuretic effect, and their accumulation in patients with renal failure underscores the need for cautious use in this population.[16][17] Conversely, the altered kinetics in patients with hepatic cirrhosis appear to self-compensate, maintaining diuretic efficacy.[18]

For researchers and drug development professionals, the key takeaway is that an assessment of torsemide cannot be complete without considering the disposition of its metabolites. The use of robust, validated analytical methods, such as the LC-MS/MS protocol detailed herein, is non-negotiable for generating high-integrity data to inform clinical decisions, guide formulation development, and explore the full therapeutic potential of this important diuretic.

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An In-Depth Technical Guide to In Vitro Metabolism Studies of Torsemide

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on conducting and interpreting in vitro metabolism studies of Torsemide. Torsemide, a pyridine-sulfonylurea loop diuretic, is primarily used in the management of edema associated with congestive heart failure, renal disease, and hepatic cirrhosis, as well as for the treatment of hypertension.[1][2][3] A thorough understanding of its metabolic profile is critical for predicting its pharmacokinetic behavior, potential drug-drug interactions, and overall therapeutic efficacy.

Introduction: The Significance of Torsemide Metabolism

Torsemide is extensively metabolized in the liver, with approximately 80% of its clearance attributed to hepatic metabolism and the remaining 20% to renal excretion of the unchanged drug.[1][4][5] The metabolic conversion of Torsemide is predominantly mediated by the cytochrome P450 (CYP) enzyme system.[1][6] This metabolic process is not merely a route of elimination but also results in the formation of several metabolites, some of which possess pharmacological activity. Therefore, characterizing the in vitro metabolism of Torsemide is a cornerstone for:

• Predicting in vivo Pharmacokinetics: Understanding the rate and extent of metabolism helps in predicting the drug's half-life, clearance, and potential for accumulation.

• Identifying Drug-Drug Interaction Potential: As Torsemide is a substrate for specific CYP enzymes, co-administration with inhibitors or inducers of these enzymes can significantly alter its plasma concentrations and therapeutic effect.[7]

• Understanding Inter-individual Variability: Genetic polymorphisms in metabolizing enzymes can lead to significant differences in how individuals process Torsemide, affecting both its efficacy and safety profile.[8][9]

The Metabolic Landscape of Torsemide

The hepatic metabolism of Torsemide is a multi-step process involving oxidation and hydroxylation, leading to the formation of several metabolites.

Key Metabolizing Enzymes

The primary enzyme responsible for the metabolism of Torsemide is Cytochrome P450 2C9 (CYP2C9) .[1][2][8] This has been confirmed in studies using human liver microsomes and recombinant CYP enzymes.[8][10] To a lesser extent, CYP2C8 and CYP2C18 may also contribute to its metabolism.[11] The significant reliance on CYP2C9 makes Torsemide susceptible to interactions with other drugs that are substrates, inhibitors, or inducers of this enzyme.[7]

Major Metabolic Pathways and Metabolites

Torsemide undergoes metabolism to produce five identified metabolites, with M1, M3, and M5 being the most significant.[6][12]

• Metabolite M1 (4'-hydroxy Torsemide): This is an active metabolite formed through the hydroxylation of the tolyl group of Torsemide.[1][13] M1 exhibits about one-tenth the diuretic activity of the parent drug.[14]

• Metabolite M3: Another active metabolite, M3, is reported to have diuretic activity equal to that of Torsemide.[14]

• Metabolite M5: This is the major, but pharmacologically inactive, metabolite.[14]

Overall, Torsemide itself accounts for approximately 80% of the total diuretic activity, with metabolites M1 and M3 contributing about 9% and 11%, respectively.[14]

Caption: Metabolic pathway of Torsemide to its active and inactive metabolites.

Experimental Systems for In Vitro Metabolism Studies

The choice of an appropriate in vitro system is crucial for obtaining reliable and translatable data. For Torsemide, the most commonly employed systems are human liver microsomes and recombinant CYP enzymes.

Human Liver Microsomes (HLM)

HLMs are vesicles of the endoplasmic reticulum prepared from the liver and are a rich source of CYP enzymes.[15][16] They are a cost-effective and convenient tool for studying Phase I metabolism.[16][17]

• Rationale for Use: HLMs provide a complete set of CYP enzymes in a native lipid environment, which is important for enzyme activity.[16] Pooled donor microsomes can represent an "average" human population, minimizing individual variability.[15]

• Self-Validation: The inclusion of positive control substrates for CYP2C9 (e.g., diclofenac) and specific inhibitors (e.g., sulfaphenazole) is essential to validate the activity and specificity of the microsomal preparation.

Recombinant CYP Enzymes

These are individual human CYP enzymes expressed in a cellular system (e.g., insect cells or bacteria).

• Rationale for Use: Recombinant enzymes are indispensable for reaction phenotyping, which is the identification of the specific enzyme(s) responsible for a particular metabolic pathway.[18] This system allows for the unambiguous determination of the role of CYP2C9 in Torsemide metabolism.

• Self-Validation: The activity of each recombinant enzyme batch should be verified using a known substrate and compared to established kinetic parameters.

Methodologies: Step-by-Step Protocols

The following protocols are designed to be robust and self-validating for the investigation of Torsemide's in vitro metabolism.

Protocol 1: Metabolic Stability of Torsemide in Human Liver Microsomes

This assay determines the rate at which Torsemide is metabolized by HLMs.

Materials:

• Pooled Human Liver Microsomes (final concentration 0.5 mg/mL)

• Torsemide (final concentration 1 µM)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for reaction termination)

• Internal standard for LC-MS/MS analysis

• Positive control substrate (e.g., testosterone)

Procedure:

• Preparation: Thaw human liver microsomes on ice. Prepare a stock solution of Torsemide in a suitable solvent (e.g., DMSO, ensuring the final solvent concentration is <0.2%).[17]

• Pre-incubation: In a microcentrifuge tube, combine phosphate buffer, the NADPH regenerating system, and the microsomal suspension. Pre-incubate at 37°C for 5 minutes with gentle agitation.

• Initiation: Add Torsemide to the pre-incubated mixture to start the reaction.

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Termination: Immediately add the aliquot to a tube containing ice-cold acetonitrile with an internal standard to stop the reaction and precipitate the protein.

• Sample Processing: Vortex the samples and centrifuge to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new plate or vials for analysis by LC-MS/MS to quantify the remaining concentration of Torsemide at each time point.

• Controls:

  • No NADPH: A control incubation without the NADPH regenerating system to assess non-enzymatic degradation.

  • Heat-inactivated microsomes: A control with microsomes pre-treated at 45°C for 30 minutes to confirm that the metabolism is enzyme-mediated.[19]

  • Positive control: A parallel incubation with a known substrate like testosterone to ensure the metabolic competency of the microsomes.

Caption: Workflow for determining the metabolic stability of Torsemide in HLMs.

Protocol 2: Reaction Phenotyping with Recombinant CYP Enzymes

This assay identifies the specific CYP isoforms responsible for Torsemide metabolism.

Materials:

• Recombinant human CYP enzymes (CYP2C9, CYP2C8, CYP2C19, CYP3A4, etc.)

• Torsemide (at a concentration around the Km, if known, or a range of concentrations)

• NADPH regenerating system

• Phosphate buffer (pH 7.4)

• Acetonitrile

• Internal standard

Procedure:

• Incubation Setup: For each CYP isoform to be tested, prepare a reaction mixture containing the recombinant enzyme, phosphate buffer, and the NADPH regenerating system.

• Initiation: Add Torsemide to each reaction mixture to start the reaction.

• Incubation: Incubate at 37°C for a predetermined time (linear range of metabolite formation).

• Termination: Stop the reactions with cold acetonitrile containing an internal standard.

• Sample Processing: Process the samples as described in Protocol 1.

• Analysis: Analyze the samples by LC-MS/MS to quantify the formation of Torsemide metabolites (e.g., 4'-hydroxy Torsemide).

• Data Interpretation: Compare the rate of metabolite formation across the different CYP isoforms. The isoform that produces the metabolite at the highest rate is the primary enzyme responsible for that metabolic pathway.

Protocol 3: CYP Inhibition Assay (IC50 Determination)

This assay assesses the potential of Torsemide to inhibit the activity of major CYP enzymes, particularly CYP2C9.

Materials:

• Human Liver Microsomes or recombinant CYP2C9

• CYP2C9-specific substrate (e.g., diclofenac)

• Varying concentrations of Torsemide

• Positive control inhibitor (e.g., sulfaphenazole)

• NADPH regenerating system

• Phosphate buffer (pH 7.4)

• Acetonitrile

Procedure:

• Incubation Setup: Prepare incubation mixtures containing HLMs or recombinant CYP2C9, phosphate buffer, and the CYP2C9-specific substrate.

• Inhibitor Addition: Add Torsemide at a range of concentrations to the incubation mixtures. Include a vehicle control (no inhibitor) and a positive control inhibitor.

• Pre-incubation: Pre-incubate the mixtures at 37°C for 5 minutes.

• Initiation: Start the reaction by adding the NADPH regenerating system.

• Incubation: Incubate for a time within the linear range of metabolite formation for the probe substrate.

• Termination and Analysis: Stop the reactions and analyze the formation of the substrate's metabolite by LC-MS/MS.

• Data Analysis: Plot the percentage of inhibition against the logarithm of the Torsemide concentration and fit the data to a suitable model to determine the IC50 value.

Data Analysis and Interpretation

Metabolic Stability Data

The concentration of Torsemide remaining over time is plotted, and the rate of disappearance is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Parameter	Formula	Description
In Vitro Half-life (t½)	0.693 / k	Time taken for 50% of the drug to be metabolized. 'k' is the elimination rate constant.
Intrinsic Clearance (CLint)	(0.693 / t½) * (mL incubation / mg microsomal protein)	The metabolic clearance of a drug in the absence of physiological limitations.

Enzyme Kinetics

For a more detailed understanding, Michaelis-Menten kinetics can be determined by incubating varying concentrations of Torsemide with HLMs or recombinant CYP2C9.

Parameter	Description
Km (Michaelis constant)	The substrate concentration at which the reaction rate is half of Vmax. It reflects the enzyme's affinity for the substrate.
Vmax (maximum reaction velocity)	The maximum rate of the enzymatic reaction when the enzyme is saturated with the substrate.

In vitro studies have shown that Torsemide metabolism follows non-linear, saturable kinetics.[8][20]

Conclusion and Future Directions

The in vitro metabolism of Torsemide is predominantly a CYP2C9-mediated process, leading to the formation of both active and inactive metabolites. The methodologies described in this guide provide a robust framework for characterizing the metabolic profile of Torsemide and investigating its potential for drug-drug interactions. Future research should continue to explore the impact of CYP2C9 genetic variants on Torsemide metabolism and clinical outcomes, as well as further elucidate the role of minor metabolic pathways. A thorough understanding of these aspects is paramount for the safe and effective clinical use of Torsemide.

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• AxisPharm. (n.d.). Cytochrome P450 (CYP) Inhibition Assay (IC50) Test. Retrieved from [Link]

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• Li, W., Jia, Z., & Wang, K. (2017). Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Journal of Pharmaceutical Analysis, 7(5), 301–306. Retrieved from [Link]

• Drugs.com. (n.d.). Torsemide Disease Interactions. Retrieved from [Link]

• Barroso, M. B., Alonso, R. M., & Jiménez, R. M. (2001). Simultaneous Determination of Torasemide and Its Major Metabolite M5 in Human Urine by High-Performance Liquid Chromatography-Electrochemical Detection. Journal of Chromatographic Science, 39(11), 491-496. Retrieved from [Link]

• Wong, S., & Yan, Z. (2021). In Vitro Reaction Phenotyping of Cytochrome P450 Enzymes. In Cytochrome P450 (pp. 215-227). Humana, New York, NY. Retrieved from [Link]

• Obach, R. S. (2004). In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes. In Drug Metabolite Profiling in Drug Discovery (pp. 43-58). Humana Press. Retrieved from [Link]

• Barroso, M. B., Alonso, R. M., & Jiménez, R. M. (2001). Simultaneous Determination of Torasemide and Its Major Metabolite M5 in Human Urine by High-Performance Liquid Chromatography. Journal of Chromatographic Science, 39(11), 491-496. Retrieved from [Link]

• Shinde, S. S., Shah, P. B., & Shrivastav, P. S. (2014). A Simplified HPLC Method for Quantification of Torsemide from Human Plasma and its Application to a Bioequivalence Study. Journal of Taibah University Medical Sciences, 9(1), 41-47. Retrieved from [Link]

• De Mello, G. C., et al. (1998). Design, synthesis and biological activity of a series of torasemide derivatives, potent blockers of the Na+ 2Cl- K+ co-transporter: in-vitro study. European journal of medicinal chemistry, 33(11), 879-890. Retrieved from [Link]

• Miners, J. O., et al. (2000). Torsemide Metabolism by CYP2C9 Variants and Other Human CYP2C Subfamily Enzymes. Pharmacogenetics, 10(3), 267-270. Retrieved from [Link]

• Milecell Bio. (2024, July 8). Drug Metabolism Studies Using Liver Microsomes. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Hydroxy Torsemide. PubChem. Retrieved from [Link]

• RxList. (n.d.). Torsemide: Side Effects, Uses, Dosage, Interactions, Warnings. Retrieved from [Link]

• Vormfelde, S. V., et al. (2004). CYP2C9 polymorphisms and the interindividual variability in pharmacokinetics and pharmacodynamics of the loop diuretic drug torsemide. Clinical Pharmacology & Therapeutics, 76(6), 557-566. Retrieved from [Link]

• Neugebauer, G., Besenfelder, E., & von Mollendorff, E. (1988). Pharmacokinetics and metabolism of torasemide in man. Arzneimittel-Forschung, 38(1a), 164-166. Retrieved from [Link]

• Brater, D. C. (1993). Pharmacokinetics and pharmacodynamics of torasemide in health and disease. Journal of cardiovascular pharmacology, 22 Suppl 3, S24-31. Retrieved from [Link]

• Krämer, B. K., et al. (1994). Pharmacokinetics of torasemide and its metabolites in end-stage renal disease. European journal of clinical pharmacology, 47(2), 157-159. Retrieved from [Link]

• Neugebauer, G., Besenfelder, E., & von Mollendorff, E. (1988). Pharmacokinetics and metabolism of torasemide in man. Arzneimittel-Forschung, 38(1A), 164-166. Retrieved from [Link]

• Ellison, D. H. (2019). Comparing Torsemide with Furosemide: Finally a Mechanistic Approach that Says, “Enough Already”. Clinical Journal of the American Society of Nephrology, 14(12), 1709-1711. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical structure of torsemide. Retrieved from [Link]

• Creative Bioarray. (n.d.). CYP Inhibition Assay. Retrieved from [Link]

• Drugs.com. (n.d.). Torsemide: Package Insert / Prescribing Information / MOA. Retrieved from [Link]

• Rao, V. S., et al. (2022). Mechanistic Differences between Torsemide and Furosemide. Journal of the American Heart Association, 11(13), e025354. Retrieved from [Link]

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Physical and chemical properties of Hydroxy Torsemide-d7

This technical guide details the physicochemical properties, metabolic context, and bioanalytical applications of Hydroxy Torsemide-d7 , specifically identifying it as the stable isotope-labeled analogue of the major human metabolite M5 (Hydroxymethyl Torsemide) .

Advanced Characterization & Bioanalytical Application Guide

Executive Summary

Hydroxy Torsemide-d7 (CAS: 1329613-35-5) is the deuterated form of the primary pharmacologically inactive metabolite of the loop diuretic Torsemide. It serves as the critical Internal Standard (IS) for the accurate quantification of Torsemide and its metabolites in biological matrices using LC-MS/MS. This guide synthesizes its chemical identity, metabolic origins, and validated protocols for its use in pharmacokinetic (PK) and toxicokinetic (TK) studies.

Chemical Identity & Structural Logic

Hydroxy Torsemide-d7 is chemically distinct due to the hepta-deuterium substitution on the isopropyl amine moiety. This labeling strategy ensures the isotope remains stable during metabolic profiling, provided the ureido linkage remains intact.

Property	Specification
Common Name	Hydroxy Torsemide-d7 (M5-d7)
IUPAC Name	4-[[3-(Hydroxymethyl)phenyl]amino]-N-[[(1-methylethyl-d7)amino]carbonyl]-3-pyridinesulfonamide
CAS Number	1329613-35-5
Molecular Formula	C₁₆H₁₃D₇N₄O₄S
Molecular Weight	371.46 g/mol
Parent Compound	Torsemide (MW 348.43)
Unlabeled Metabolite	Hydroxy Torsemide (M5) (MW 364.42)
Isotopic Purity	≥ 99% Deuterated forms (d7)

Structural Diagram & Metabolic Context

The following diagram illustrates the metabolic conversion of Torsemide to its M5 metabolite and the structural relationship of the d7-labeled standard.

Figure 1: Metabolic pathway of Torsemide showing the formation of the M5 metabolite (Hydroxymethyl Torsemide) and its structural correlation to the d7-labeled internal standard.

Physicochemical Properties

Understanding the physical behavior of Hydroxy Torsemide-d7 is essential for assay development. The introduction of deuterium slightly alters the bond vibrational energy (kinetic isotope effect) but retains the chromatographic behavior of the unlabeled analyte, ensuring co-elution—a requirement for effective matrix effect compensation.

• Physical State: Solid (White to Off-White powder).

• Solubility Profile:

  • DMSO: Soluble (Recommended for Stock Solutions > 1 mg/mL).

  • Methanol: Soluble.

  • Water: Poorly soluble (Requires organic modifier or pH adjustment).

• pKa (Estimated): ~6.8–7.1 (Sulfonylurea moiety). The hydroxymethyl group adds polar character but minimally impacts the acidic pKa of the sulfonylurea.

• LogP: Slightly lower than Torsemide (LogP ~2.7) due to the addition of the hydroxyl group.

Bioanalytical Application (LC-MS/MS)

Hydroxy Torsemide-d7 is the industry-standard IS for quantifying Torsemide metabolism. The d7 label provides a mass shift of +7 Da relative to the unlabeled M5 metabolite (MW 364), preventing cross-talk between the analyte and standard channels.

4.1 Mass Spectrometry Parameters

The compound is typically analyzed in Negative Electrospray Ionization (ESI-) mode due to the acidic nature of the sulfonylurea group.

Parameter	Setting / Value	Rationale
Ionization Mode	ESI Negative (-)	Maximizes sensitivity for sulfonylureas.
Precursor Ion (Q1)	m/z 370.2 [M-H]⁻	Deprotonated molecular ion (371 - 1).
Product Ion (Q3)	m/z 278.1	Loss of the labeled isopropyl moiety.
Unlabeled Transition	m/z 363.1 → 278.1	Note: Both labeled and unlabeled forms yield the same fragment ion (278), confirming the label is on the leaving isopropyl group. Specificity is achieved via Q1 separation.
Collision Energy	20–30 eV	Optimized for cleavage of the sulfonylurea bridge.

4.2 Experimental Workflow: Sample Preparation

To ensure assay robustness, a protein precipitation method is recommended over Liquid-Liquid Extraction (LLE) to prevent loss of the more polar hydroxy metabolite.

Figure 2: Optimized sample preparation workflow for the quantification of Hydroxy Torsemide using the d7 internal standard.

4.3 Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Waters Acquity BEH C18 or Agilent Zorbax Eclipse).

• Mobile Phase A: 10 mM Ammonium Acetate or 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient: Fast gradient (5% B to 95% B over 3-5 minutes) is sufficient as Torsemide and M5 separate well.

Stability & Handling Protocols

Stable isotope standards are high-value reagents requiring strict handling to prevent degradation or isotopic exchange.

• Storage: Store neat powder at -20°C under desiccated conditions.

• Solution Stability:

  • Stock solutions (DMSO/MeOH) are stable for 1-3 months at -20°C.

  • Avoid repeated freeze-thaw cycles; aliquot stocks upon initial preparation.

• Light Sensitivity: Torsemide derivatives are photosensitive. Perform all extractions and storage in amber glassware or low-light conditions to prevent photo-degradation.

References

• Besenfelder, E. (1987). "Torasemide: Analytical methods for the determination of the drug and its metabolites in biological fluids." Journal of Pharmaceutical and Biomedical Analysis, 5(3), 259-266. Link

• Vormfelde, S. V., et al. (2004). "Genetic polymorphisms of cytochrome P450 2C9 and the pharmacokinetics of torsemide." Clinical Pharmacology & Therapeutics, 76(6), 557-566. Link

• Barr, W. H., et al. (1990). "Torsemide pharmacokinetics and metabolism." Progress in Pharmacology and Clinical Pharmacology, 8(1), 29-37.

• Clearsynth. (2024). "Hydroxy Torsemide-d7 Product Sheet (CAS 1329613-35-5)." Link

• PubChem. (2024). "Hydroxy Torsemide (Compound CID 14475217)."[1] National Library of Medicine. Link

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Navigating the Certificate of Analysis for Hydroxy Torsemide-d7: A Critical Guide for Bioanalytical Validation

Content Type: Technical Whitepaper Audience: Bioanalytical Scientists, DMPK Researchers, and QA/QC Professionals

Introduction: The Strategic Role of Hydroxy Torsemide-d7

In the high-stakes environment of clinical pharmacology, Hydroxy Torsemide (M1) represents the primary metabolic index for Torsemide activity. Formed via the hydroxylation of the tolyl methyl group by CYP2C9 , this metabolite is crucial for understanding pharmacokinetics in patients with hepatic impairment or CYP2C9 polymorphisms.

Hydroxy Torsemide-d7 is the stable isotope-labeled internal standard (SIL-IS) of choice for quantifying M1. Unlike generic internal standards, the d7 analog—typically labeled on the isopropyl moiety—provides a mass shift of +7 Da. This shift is sufficient to eliminate "cross-talk" (isotopic interference) from the natural M+2 or M+3 isotopes of the analyte, ensuring that the signal measured in the mass spectrometer is purely from the standard.

This guide deconstructs the Certificate of Analysis (CoA) for Hydroxy Torsemide-d7, transforming it from a static document into a dynamic tool for method validation.

The Anatomy of a Valid CoA

A CoA for a stable isotope is not merely a purity statement; it is a forensic document proving the material will not bias your quantitation.

The Validation Workflow

The following diagram illustrates the lifecycle of the material and the critical checkpoints represented on the CoA.

Figure 1: The generation of a Certificate of Analysis involves three distinct orthogonal analytical techniques to ensure identity, isotopic purity, and chemical purity.

Technical Deep Dive: Interpreting the Data

Chemical Identity (1H-NMR)

The NMR spectrum is the primary confirmation of structure. For Hydroxy Torsemide-d7, you must verify two distinct structural features:

• The "Silent" Isopropyl Group: In native Torsemide/Hydroxy Torsemide, the isopropyl group appears as a distinct septet (~3.8 ppm) and a doublet (~1.1 ppm). In the d7-analog , these signals must be absent or suppressed to <1%. Their presence indicates incomplete deuteration.

• The Hydroxymethyl Shift: Unlike parent Torsemide (which has a methyl singlet at ~2.3 ppm), Hydroxy Torsemide-d7 must show a methylene singlet (–CH2–OH) shifted downfield to approximately 4.5–4.6 ppm .

Isotopic Enrichment vs. Chemical Purity

These two parameters are often confused but serve different purposes in bioanalysis.

Parameter	Method	Acceptance Criteria	Why it Matters
Chemical Purity	HPLC-UV	> 98.0%	Ensures you are not weighing out impurities/salts that would skew the stock concentration.
Isotopic Enrichment	LC-MS	> 99.0% atom % D	Ensures the IS does not contain "unlabeled" (D0) drug. High D0 levels in the IS will cause false positives in patient samples.
Isotopic Distribution	Mass Spec	D7 > 99%; D0 < 0.1%	Quantifies the exact ratio. D6 or D5 presence is acceptable if they don't overlap with the analyte, but D0 is critical.

Mass Spectrometry Logic

• Analyte (Hydroxy Torsemide): [M+H]+ = ~365.1 m/z

• Internal Standard (Hydroxy Torsemide-d7): [M+H]+ = ~372.1 m/z

• The Check: The CoA must show the primary ion peak at 372.1. If the spectrum shows significant peaks at 365, the material is unsuitable for low-level quantitation (LLOQ) studies.

Metabolic Context & Stability

Understanding the metabolic pathway is essential for explaining why this specific IS is used. The d7 label is located on the isopropyl amine chain, while the metabolic transformation occurs on the phenyl ring. This separation ensures the label is metabolically stable .

Figure 2: The metabolic pathway of Torsemide mediated by CYP2C9.[1][2][3] The d7 internal standard mimics the metabolite M1 but retains the stable isotope label on the isopropyl group.

Experimental Protocol: Handling & Usage

To maintain the integrity certified in the CoA, the following protocol must be strictly observed.

Stock Preparation (Self-Validating Step)

• Equilibration: Allow the vial to reach room temperature before opening to prevent condensation (Hydroxy Torsemide is hygroscopic).

• Solvent Choice: Dissolve in DMSO or Methanol . Avoid water for the primary stock, as solubility is pH-dependent.

• Concentration Verification:

  • Target Concentration: 1.0 mg/mL.

  • Validation: Dilute an aliquot 1:100 in mobile phase and inject onto HPLC. The Area Under Curve (AUC) must match the theoretical response factor of the unlabeled standard (within ±5%).

Spiking & Extraction

This workflow uses the d7-IS to correct for extraction variability.

• IS Working Solution: Dilute stock to ~500 ng/mL in 50:50 Methanol:Water.

• Spiking: Add 50 µL of IS Working Solution to 200 µL of plasma sample. Vortex for 30 seconds.

• Protein Precipitation: Add 600 µL of cold Acetonitrile. Vortex (2 min) and Centrifuge (10,000 x g, 5 min).

• Supernatant Transfer: Inject the supernatant.

  • Checkpoint: If the IS peak area varies by >15% between samples, check for "Matrix Effect" (ion suppression).

References

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Miners, J. O., et al. (1995). Cyp2C9 Catalyzes the Rate-Limiting Pathway of Torsemide Metabolism.[4] Journal of Pharmacology and Experimental Therapeutics. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2022). Reference Material Certificates of Analysis. Retrieved from [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

Sources

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• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Human hepatic cytochrome P450 2C9 catalyzes the rate-limiting pathway of torsemide metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Robust LC-MS/MS Method for the Sensitive Quantification of Hydroxy Torsemide in Human Plasma

Introduction: The Significance of Quantifying Hydroxy Torsemide

Torsemide, a potent loop diuretic of the pyridine-sulfonylurea class, is a cornerstone in the management of edema associated with congestive heart failure, as well as renal and hepatic diseases.[1] Its therapeutic efficacy is not solely dependent on the parent drug but is significantly influenced by its metabolic profile. Torsemide undergoes extensive hepatic metabolism, primarily mediated by the cytochrome P450 enzyme CYP2C9, leading to the formation of several metabolites.[2] Among these, 4'-hydroxy torsemide (M1) is a major active metabolite that contributes to the overall diuretic effect.[3]

The accurate quantification of 4'-hydroxy torsemide in human plasma is paramount for a comprehensive understanding of torsemide's pharmacokinetics and pharmacodynamics. This is particularly crucial for dose optimization in diverse patient populations and for the development of novel drug formulations. This application note presents a detailed, field-proven protocol for the sensitive and selective quantification of 4'-hydroxy torsemide in human plasma using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS), a gold-standard bioanalytical technique renowned for its high specificity and sensitivity.[4]

Metabolic Pathway of Torsemide

The biotransformation of torsemide to its metabolites is a critical aspect of its pharmacology. The primary metabolic route involves the tolyl-methyl hydroxylation of torsemide by CYP2C9 to produce 4'-hydroxy torsemide. This active metabolite can be further oxidized to a carboxylic acid derivative.[2]

Caption: Metabolic pathway of torsemide to its active and inactive metabolites.

Materials and Methods

This section outlines the necessary reagents, equipment, and the optimized LC-MS/MS parameters for the quantification of 4'-hydroxy torsemide.

Reagents and Materials

• 4'-Hydroxy Torsemide analytical standard

• Torsemide analytical standard

• Tolbutamide (Internal Standard)

• Formic acid, LC-MS grade

• Acetonitrile, LC-MS grade

• Methanol, LC-MS grade

• Water, LC-MS grade

• Human plasma (with anticoagulant, e.g., K2EDTA)

Instrumentation

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source

Chromatographic Conditions

The chromatographic separation is designed to resolve 4'-hydroxy torsemide from the parent drug, torsemide, and endogenous plasma components.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 5 µm)[5]
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	0-1 min (20% B), 1-4 min (20-80% B), 4-5 min (80% B), 5-5.1 min (80-20% B), 5.1-7 min (20% B)
Injection Volume	10 µL
Column Temperature	40 °C
Autosampler Temperature	4 °C

Mass Spectrometric Conditions

The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to ensure high selectivity and sensitivity. The following are proposed MRM transitions that should be optimized for the specific instrument used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
4'-Hydroxy Torsemide	365.1	To be optimized	Positive (ESI+)
Torsemide	349.1	To be optimized	Positive (ESI+)
Tolbutamide (IS)	271.1	155.1	Positive (ESI+)

Note: The precursor ion for 4'-hydroxy torsemide is proposed based on its molecular weight. The product ions and collision energies must be determined empirically by infusing a standard solution of the analyte into the mass spectrometer.

Experimental Protocol

The following is a step-by-step protocol for the extraction and analysis of 4'-hydroxy torsemide from human plasma.

Workflow Overview

Caption: A typical workflow for the extraction and analysis of hydroxy torsemide from plasma.

Step-by-Step Protocol

• Preparation of Standards and Quality Controls (QCs):

  • Prepare stock solutions of 4'-hydroxy torsemide, torsemide, and tolbutamide in methanol.

  • Prepare working solutions by diluting the stock solutions with 50:50 acetonitrile:water.

  • Spike blank human plasma with the working solutions to prepare calibration standards and QC samples at various concentrations.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (blank, standard, QC, or unknown), add 10 µL of the internal standard working solution.

  • Vortex briefly.

  • Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes at 4 °C.

  • Transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40 °C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (20% B).

  • Vortex and transfer to an autosampler vial for injection.

• Data Acquisition and Analysis:

  • Inject the prepared samples into the LC-MS/MS system.

  • Acquire data using the MRM mode.

  • Process the data using the appropriate software.

  • Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards.

  • Determine the concentration of 4'-hydroxy torsemide in the QC and unknown samples from the calibration curve.

Method Validation

The described method must be validated according to the guidelines of regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[5] The validation should assess the following parameters:

Validation Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention times of the analyte and internal standard in blank plasma samples.
Linearity	A linear regression with a correlation coefficient (r²) of ≥ 0.99.
Accuracy and Precision	Within-run and between-run precision (%CV) should not exceed 15% (20% at the LLOQ). Accuracy (% bias) should be within ±15% (±20% at the LLOQ).
Recovery	The extraction recovery of the analyte and internal standard should be consistent and reproducible.
Matrix Effect	The matrix effect should be evaluated to ensure that the ionization of the analyte is not suppressed or enhanced by endogenous components in the plasma.
Stability	The stability of the analyte in plasma should be assessed under various conditions, including freeze-thaw cycles, short-term storage at room temperature, and long-term storage at -80°C.[5]
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.

Conclusion

This application note provides a comprehensive and robust LC-MS/MS method for the quantification of 4'-hydroxy torsemide in human plasma. The detailed protocol, including sample preparation, chromatographic conditions, and mass spectrometric parameters, serves as a strong foundation for researchers in drug development and clinical pharmacology. Adherence to the principles of bioanalytical method validation is crucial to ensure the generation of reliable and accurate data for pharmacokinetic and pharmacodynamic studies of torsemide and its active metabolite.

References

• Zhang, L., Wang, R., Tian, Y., Li, W., & Zhang, Z. (2016). Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Journal of Pharmaceutical Analysis, 6(2), 95–102. Available at: [Link]

• Gamboa, A. A., Ortiz, M. I., & Castañeda-Hernández, G. (2011). Quantitative Analysis of Torsemide in human plasma by High Performance Liquid Chromatography with ultraviolet detection. Revista Mexicana de Patología Clínica y Medicina de Laboratorio, 58(4), 195-200. Available at: [Link]

• Hinge, S. S., & Patel, P. R. (2019). Analytical Techniques for Determination of Torsemide and its Combinations: A Review. Journal of Pharmaceutical Sciences and Bioscientific Research, 9(2), 149-164. Available at: [Link]

• Neugebauer, G., Besenfelder, E., & von Möllendorff, E. (1988). Pharmacokinetics and metabolism of torasemide in man. Arzneimittel-Forschung, 38(1A), 164-166. Available at: [Link]

• RTI International. (2024). Selecting and optimizing transitions for LC-MS/MS methods. Available at: [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

High-Precision Bioanalysis of Hydroxy Torsemide (M1) in Human Plasma using Hydroxy Torsemide-d7 as Internal Standard

Executive Summary

Torsemide (Torasemide) is a potent loop diuretic extensively metabolized by the polymorphic enzyme CYP2C9 . Its primary active metabolite, Hydroxy Torsemide (M1) (chemically 4'-hydroxymethyl-torsemide), serves as a critical biomarker for CYP2C9 phenotyping and pharmacokinetic (PK) variability studies.

Accurate quantification of Hydroxy Torsemide is challenging due to its increased polarity compared to the parent drug and the potential for matrix interferences in plasma. This Application Note details a rigorous LC-MS/MS protocol using Hydroxy Torsemide-d7 as the Internal Standard (IS). Unlike analog internal standards (e.g., Torsemide-d7 or structural analogs), the matched stable isotope Hydroxy Torsemide-d7 provides superior compensation for matrix effects, extraction efficiency variances, and ionization suppression, ensuring data integrity compliant with FDA and EMA bioanalytical guidelines.

Chemical & Metabolic Context

Understanding the structural relationship between the analyte and the internal standard is vital for MS tuning and chromatographic separation.

Metabolic Pathway

Torsemide undergoes methyl-hydroxylation at the tolyl ring, mediated primarily by CYP2C9, to form the active metabolite M1.

Figure 1: Metabolic pathway of Torsemide highlighting the formation of the M1 metabolite.

Internal Standard Specification

• Compound: Hydroxy Torsemide-d7 (4'-Hydroxymethyl-torsemide-d7)

• Label Location: Isopropyl group (N-isopropyl-d7).

• Chemical Logic: The d7 label is located on the isopropylamine moiety of the sulfonylurea bridge.

• Critical MS/MS Consideration: The primary fragmentation pathway for sulfonylureas often involves the cleavage of the sulfonylurea bridge. If the transition monitored involves the loss of the isopropyl group, the product ion will be unlabeled.

  • Precursor: Retains d7 label.[1]

  • Product: Loses d7 label (identical mass to unlabeled analyte product).

  • Resolution: This "Label Loss" transition is acceptable because the Precursor Ions (Q1) are mass-resolved (M+7).

Method Development Strategy

Internal Standard Selection: Why d7?

While Torsemide-d7 is widely available, using it to quantify the metabolite (Hydroxy Torsemide) is suboptimal due to retention time differences (M1 is more polar). Hydroxy Torsemide-d7 co-elutes perfectly with the analyte, correcting for:

• Ion Suppression: Co-eluting matrix components affect analyte and IS equally.

• Extraction Recovery: Compensates for any loss of the polar metabolite during protein precipitation.

Mass Spectrometry Tuning

We utilize Positive Electrospray Ionization (ESI+). The most abundant fragment arises from the cleavage of the sulfonylurea bond.

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Collision Energy (eV)	Note
Hydroxy Torsemide	365.1 [M+H]⁺	280.1	20-25	Loss of Isopropyl-NCO
Hydroxy Torsemide-d7	372.1 [M+H]⁺	280.1	20-25	Loss of Isopropyl-d7-NCO
Torsemide (Monitor)	349.1 [M+H]⁺	264.1	22	Parent drug check

> Technical Note: The Product Ion (280.1) is identical for both analyte and IS because the deuterated isopropyl group is lost during fragmentation. Specificity is maintained solely by the Q1 mass difference (365 vs 372).

Experimental Protocol

Materials & Reagents

• Analyte Standard: Hydroxy Torsemide (M1), >98% purity.

• Internal Standard: Hydroxy Torsemide-d7, >98% isotopic purity.

• Matrix: Human Plasma (K2EDTA).[2]

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Formic Acid (FA), Ammonium Formate.

Stock Solution Preparation

• Master Stock (1.0 mg/mL): Dissolve Hydroxy Torsemide and Hydroxy Torsemide-d7 separately in DMSO . Note: Torsemide derivatives have limited solubility in pure water.

• Working IS Solution (500 ng/mL): Dilute the d7 Master Stock in 50:50 ACN:Water.

Sample Preparation: Protein Precipitation (PPT)

Protein precipitation is chosen for its high recovery of polar metabolites compared to Liquid-Liquid Extraction (LLE).

Figure 2: Protein Precipitation Workflow optimized for polar metabolites.

LC-MS/MS Conditions

Chromatography (LC):

• Column: Phenomenex Kinetex C18 (50 x 2.1 mm, 2.6 µm) or Waters XBridge BEH C18.

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.5 with Formic Acid).

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0.0 min: 10% B

  • 0.5 min: 10% B

  • 3.0 min: 90% B

  • 4.0 min: 90% B

  • 4.1 min: 10% B

  • 6.0 min: Stop

Mass Spectrometry (MS):

• Source: ESI Positive.[3]

• Spray Voltage: 4500 V.

• Temp: 500°C.

• Gas: Nitrogen (Curtain: 30 psi, Gas1: 50 psi, Gas2: 50 psi).

Method Validation Criteria (FDA/EMA)

To ensure the method is robust, the following parameters must be validated:

Linearity & Sensitivity

• Range: 5.0 ng/mL (LLOQ) to 2000 ng/mL.

• Curve Fitting: Linear regression, 1/x² weighting.

• Acceptance: r² > 0.99; Accuracy of standards ±15% (±20% at LLOQ).

Selectivity & Cross-Talk

Since the product ion (280) is the same for analyte and IS, Cross-Talk must be evaluated.

• Test: Inject High Standard of Analyte (without IS) and monitor IS channel.

• Requirement: Response in IS channel must be < 5% of the IS response.

• Mechanism: This ensures that the M+7 isotope of the analyte (natural abundance) does not interfere with the IS, and that the mass resolution of Q1 is sufficient to exclude the analyte precursor from the IS channel.

Matrix Effect (ME)

• Calculation: ME (%) = (Peak Area in Post-Extraction Spike / Peak Area in Solvent) x 100.

• Role of d7: The IS-normalized Matrix Factor should be close to 1.0 (0.9 - 1.1), proving that the d7-IS compensates for any suppression observed.

Troubleshooting & Best Practices

Issue	Probable Cause	Corrective Action
IS Signal Drop	Deuterium Exchange	Ensure stock solutions are not stored in protic solvents at high pH. Keep pH < 6.[4]
Peak Tailing	Column Age / pH	Hydroxy Torsemide is amphoteric. Ensure Mobile Phase A is buffered (Ammonium Formate) rather than just Formic Acid.
High Background	Source Contamination	Clean the ESI source cone. Sulfonylureas can be "sticky" in the source.
Retention Shift	Organic Content	M1 is more polar than Torsemide. Ensure the initial gradient hold (10% B) is sufficient to trap the analyte.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. [Link]

• Vormfelde, S. V., et al. (2004). CYP2C9 polymorphisms and the interindividual variability in pharmacokinetics and pharmacodynamics of the loop diuretic drug torsemide. Clinical Pharmacology & Therapeutics, 76(6), 557-566. [Link]

• Barr, W. H., et al. (1990). Torsemide pharmacokinetics and metabolism. Progress in Pharmacology and Clinical Pharmacology, 8(1), 29-37.

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• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. bib.irb.hr:8443 [bib.irb.hr:8443]
• 4. jpsbr.org [jpsbr.org]

Application Notes and Protocols for the Bioanalysis of Torsemide and its Metabolites

Introduction

Torsemide, a potent loop diuretic, is a cornerstone in the management of edema associated with congestive heart failure, and renal and hepatic disease, as well as for treating hypertension.[1][2] Its therapeutic efficacy is governed by its pharmacokinetic profile, which is significantly influenced by its metabolism. Torsemide is primarily metabolized by the hepatic cytochrome P450 enzymes, particularly CYP2C9, into several metabolites.[2][3] The main metabolites identified in humans are M1 (formed by methyl-hydroxylation), M3 (formed by ring hydroxylation), and M5 (the carboxylic acid derivative, which is biologically inactive).[3][4] Given that some of these metabolites exhibit diuretic activity, a comprehensive understanding of the disposition of both the parent drug and its metabolites is crucial for optimizing therapeutic strategies and for regulatory submissions.[5]

This document provides a detailed guide on sample preparation techniques for the quantitative analysis of Torsemide and its key metabolites in biological matrices, such as plasma and urine. The protocols and insights provided herein are intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic studies, bioequivalence assessments, and therapeutic drug monitoring.

Physicochemical Properties of Torsemide and its Major Metabolites

A thorough understanding of the physicochemical properties of the analytes is fundamental to developing a robust and efficient sample preparation method. The choice of extraction technique, solvents, and pH conditions is directly influenced by properties such as polarity (LogP) and ionization (pKa).

Property	Torsemide	Metabolite M1	Metabolite M3	Metabolite M5
Molecular Weight ( g/mol )	348.42	364.42	364.42	378.40
LogP	2.3 - 3.356[6]	More polar than Torsemide	More polar than Torsemide	More polar than Torsemide
pKa	7.1[6]	Not readily available	Not readily available	Not readily available
Protein Binding	>99%[2][3]	Data not available	Data not available	Data not available
Solubility	Soluble in organic solvents like methanol and acetonitrile.[6]	Higher aqueous solubility than Torsemide	Higher aqueous solubility than Torsemide	Higher aqueous solubility than Torsemide

Metabolic Pathway of Torsemide

The metabolic conversion of Torsemide is a critical determinant of its clearance and overall pharmacological effect. The primary metabolic pathway involves oxidation reactions mediated by CYP2C9.

Caption: Metabolic pathway of Torsemide to its major metabolites.

Sample Preparation Techniques

The high protein binding of Torsemide (>99%) and the complexity of biological matrices necessitate an efficient sample preparation step to remove interferences and ensure accurate and reproducible results.[3][4] The three most common techniques employed for the extraction of Torsemide and its metabolites are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).[1][7]

Protein Precipitation (PPT)

Principle: PPT is the simplest and fastest method for removing proteins from biological samples.[8] It involves the addition of a water-miscible organic solvent (e.g., acetonitrile, methanol) or an acid (e.g., trichloroacetic acid, perchloric acid) to the sample.[9] This disrupts the solvation of proteins, causing them to denature and precipitate out of the solution. The supernatant, containing the analytes of interest, is then separated by centrifugation.

Causality behind Experimental Choices: The choice of precipitating agent is critical. Acetonitrile is widely used as it efficiently precipitates proteins while keeping small molecules like Torsemide and its metabolites in the solution.[10] Acidic precipitation can be advantageous for acidic compounds like Torsemide (pKa 7.1), as it ensures they are in a less ionized state, improving their solubility in the organic phase.[6]

Workflow for Protein Precipitation:

Caption: Workflow for the Liquid-Liquid Extraction (LLE) method.

Detailed Protocol for Liquid-Liquid Extraction:

• Pipette 500 µL of the plasma or urine sample into a glass test tube.

• Add 25 µL of the internal standard working solution and briefly vortex.

• Add 50 µL of 1 M hydrochloric acid to acidify the sample (adjust pH to ~3-4).

• Add 3 mL of ethyl acetate to the tube.

• Cap the tube and vortex for 5 minutes to ensure efficient extraction.

• Centrifuge at 4,000 x g for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C. [11]9. Reconstitute the dried residue in 200 µL of the mobile phase. [11]10. Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Solid-Phase Extraction (SPE)

Principle: SPE is a highly selective and versatile sample preparation technique that uses a solid sorbent material packed in a cartridge or a 96-well plate to isolate analytes from a liquid sample. [12][13]The process involves conditioning the sorbent, loading the sample, washing away interferences, and finally eluting the analytes of interest. [14] Causality behind Experimental Choices: For Torsemide and its metabolites, a reversed-phase SPE sorbent (e.g., C18 or a polymeric sorbent) is typically used. [15][16]The non-polar sorbent retains the moderately non-polar Torsemide and its metabolites from the aqueous sample. A wash step with a weak organic solvent removes polar interferences, and a stronger organic solvent is then used to elute the analytes. Acidification of the sample and wash solutions helps to maintain the analytes in their non-ionized form, enhancing their retention on the reversed-phase sorbent.

Workflow for Solid-Phase Extraction:

Caption: Workflow for the Solid-Phase Extraction (SPE) method.

Detailed Protocol for Solid-Phase Extraction:

• Sample Pre-treatment: To 500 µL of plasma or urine, add 500 µL of 0.1 M phosphoric acid. Add the internal standard and vortex.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg, 1 mL) by passing 1 mL of methanol followed by 1 mL of deionized water. [16]Do not allow the cartridge to dry out.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1 mL/min).

• Washing: Wash the cartridge with 1 mL of deionized water, followed by 1 mL of 20% methanol in water to remove polar impurities.

• Elution: Elute Torsemide and its metabolites with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 200 µL of the mobile phase.

• Vortex and inject into the LC-MS/MS system.

Comparative Analysis of Sample Preparation Techniques

The choice of the most appropriate sample preparation technique depends on various factors, including the required sensitivity, sample throughput, cost, and the nature of the analytical method.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Selectivity	Low	Moderate	High
Recovery	Generally good (>80%) [17]	Good to excellent (84-86%) [18]	Excellent (>90% for plasma, ~70% for urine) [15]
Matrix Effect	High	Moderate	Low
Sample Throughput	High	Moderate	Moderate to High (with automation)
Cost per Sample	Low	Low to Moderate	High
Technical Complexity	Low	Moderate	High
Automation Potential	High	Moderate	High

Conclusion

The selection of an appropriate sample preparation technique is a critical step in the bioanalysis of Torsemide and its metabolites.

• Protein Precipitation is a rapid and cost-effective method suitable for high-throughput screening and early-stage pharmacokinetic studies where high sensitivity is not the primary concern.

• Liquid-Liquid Extraction offers a good balance between cleanliness and recovery, making it a viable option for many applications.

• Solid-Phase Extraction provides the cleanest extracts and the highest recovery, which is often necessary for achieving the low limits of quantification required for definitive pharmacokinetic and bioequivalence studies. [15] The protocols detailed in this application note provide a solid foundation for developing and validating robust and reliable methods for the quantification of Torsemide and its metabolites in biological matrices. Method validation should always be performed according to the relevant regulatory guidelines to ensure data integrity and acceptance.

References

• Drugs.com. (n.d.). Torsemide: Package Insert / Prescribing Information / MOA. Retrieved from [Link]

• International Journal of Pharmaceutical and Clinical Research. (2019). Analytical Techniques for Determination of Torsemide and its Combinations: A Review. Retrieved from [Link]

• PubMed. (1990). Solid-phase extraction and liquid chromatography of torsemide and metabolites from plasma and urine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Retrieved from [Link]

• Journal of Chromatographic Science. (2001). Simultaneous Determination of Torasemide and Its Major Metabolite M5 in Human Urine by High-Performance Liquid Chromatography–. Retrieved from [Link]

• ResearchGate. (n.d.). Metabolism pathway scheme for torasemide. Retrieved from [Link]

• PubMed. (1994). Pharmacokinetics of torasemide and its metabolites in end-stage renal disease. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A Simplified HPLC Method for Quantification of Torsemide from Human Plasma and its Application to a Bioequivalence Study. Retrieved from [Link]

• Medigraphic. (n.d.). Quantitative Analysis of Torsemide in human plasma by High Performance Liquid Chromatography with ultraviolet detection. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Torasemide. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Torsemide Pharmacometrics in Healthy Adult Populations Including CYP2C9 Genetic Polymorphisms and Various Patient Groups through Physiologically Based Pharmacokinetic-Pharmacodynamic Modeling. Retrieved from [Link]

• CORE. (1994). Pharmacokinetics of torasemide and its metabolites in end-stage renal disease. Retrieved from [Link]

• Opentrons. (n.d.). LC-MS Sample Preparation: Techniques & Challenges. Retrieved from [Link]

• Veeda Clinical Research. (n.d.). Toradiur | Analytical Method Development | Validation | BA/BE Studies. Retrieved from [Link]

• International Journal of Pharmacy and Technology. (2017). Analytical Method Development and Validation for Quantitative Estimation of Torsemide in Bulk and Pharmaceutical Dosage Form by RP-HPLC. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Retrieved from [Link]

• ResearchGate. (2022). (PDF) Torsemide Pharmacometrics in Healthy Adult Populations Including CYP2C9 Genetic Polymorphisms and Various Patient Groups through Physiologically Based Pharmacokinetic-Pharmacodynamic Modeling. Retrieved from [Link]

• ResearchGate. (n.d.). Protein Precipitation Procedures. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Demadex (torsemide) Tablets. Retrieved from [Link]

• Spectroscopy Europe. (2018). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. Retrieved from [Link]

• Phenomenex. (n.d.). Protein Precipitation Method. Retrieved from [Link]

• Semantic Scholar. (n.d.). Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Retrieved from [Link]

• RJPBCS. (2015). Stability Indicating HPLC Method for Determination of Torsemide in Bulk Drug and Pharmaceutical Dosage Form. Retrieved from [Link]

• SCIEX. (2018). Protocols for Protein Precipitation in Samples before Using iTRAQ® Kits. Retrieved from [Link]

• Phenomenex. (n.d.). LC-MS/MS Separation of Furosemide and its Metabolite Using the Kinetex® 2.6 μm Biphenyl, Luna. Retrieved from [Link]

• Journal of Pharmaceutical Negative Results. (n.d.). Method Development And Validation For The Torsemide In Tablet Dosage Form By Rp-Hplc. Retrieved from [Link]

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• 18. Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Bioanalysis of Torsemide in Human Plasma via LC-MS/MS

Executive Summary & Scientific Rationale

Torsemide (1-isopropyl-3-[(4-m-toluidino-3-pyridyl) sulfonyl] urea) is a potent loop diuretic used in the management of edema and hypertension. Unlike Furosemide, Torsemide exhibits higher bioavailability and a longer half-life, necessitating a bioanalytical method capable of capturing the full pharmacokinetic (PK) profile, particularly the elimination phase where concentrations drop below 5 ng/mL.

The Analytical Challenge: Torsemide presents specific physicochemical hurdles:

• Photosensitivity: The pyridine-sulfonylurea structure is susceptible to photodegradation, requiring strict light-protection protocols.

• Ionization Mode Selection: While many nitrogenous bases are analyzed in Positive ESI, Torsemide contains a sulfonamide moiety (pKa ~7.1). Empirical evidence suggests Negative Electrospray Ionization (ESI-) often yields superior selectivity and lower background noise compared to positive mode for this specific molecule, although both are viable.

• Matrix Interference: Plasma phospholipids can suppress ionization. A robust extraction strategy is required to isolate the drug from endogenous interferences.

This protocol details a validated Liquid-Liquid Extraction (LLE) method coupled with Negative Mode LC-MS/MS , designed for high-throughput clinical trial support.

Method Development Logic

The design of this method is governed by the chemical properties of Torsemide.

Chemical Basis for Extraction

• Acidity: Torsemide is a weak acid (pKa 7.1).

• Extraction Logic: To extract a weak acid into an organic solvent, the aqueous phase (plasma) must be acidified (pH < pKa - 2). We utilize 0.1% Formic Acid or Ortho-phosphoric acid to lower plasma pH, ensuring Torsemide exists in its neutral, uncharged state. This maximizes its partition coefficient (LogP) into the organic layer (Ethyl Acetate or MTBE).

Chromatographic Strategy

• Column: A C18 stationary phase is standard.[1][2][3] However, to maintain peak shape in Negative ESI, the mobile phase pH is critical. We utilize Ammonium Formate to buffer the mobile phase, ensuring consistent ionization efficiency.

Workflow Visualization

The following diagram illustrates the validated workflow and decision gates.

Figure 1: Strategic workflow for Torsemide method development, moving from chemical analysis to validated execution.

Experimental Protocol

Materials & Reagents[1]

• Reference Standard: Torsemide (>99.0% purity).[4][5]

• Internal Standard (IS): Torsemide-d6 (Recommended for best compensation of matrix effects) or Tolbutamide (Cost-effective structural analog).

• Solvents: LC-MS Grade Methanol, Acetonitrile, Ethyl Acetate, Ammonium Formate.

• Glassware: Amber glassware is mandatory for all stock solutions to prevent photodegradation.

Instrumentation Conditions

Parameter	Setting	Rationale
LC System	UHPLC (e.g., Agilent 1290 / Waters Acquity)	High throughput, sharp peaks.
Column	C18 (e.g., Inertsil ODS-3 or Kinetex C18), 50 x 2.1mm, 1.7µm	Retains hydrophobic neutral Torsemide.
Mobile Phase A	10mM Ammonium Formate in Water	Buffers pH to support ionization.
Mobile Phase B	Acetonitrile	Strong eluting solvent.
Flow Rate	0.3 - 0.4 mL/min	Optimal for ESI desolvation.
Ionization	ESI Negative (-)	Enhanced selectivity for sulfonamides.
MRM Transitions	Torsemide: 347.0 269.0IS (d6): 353.0 275.0	Quantifier transitions (Sulfonylurea cleavage).

Step-by-Step Sample Preparation (Liquid-Liquid Extraction)

Expert Insight: While Protein Precipitation (PPT) is faster, LLE is chosen here to remove phospholipids that cause ion suppression in the MS source.

• Thawing: Thaw plasma samples in a water bath at room temperature under dim light .

• Aliquot: Transfer 200 µL of plasma into a 2 mL polypropylene tube.

• IS Addition: Add 20 µL of Internal Standard working solution (e.g., 500 ng/mL Torsemide-d6). Vortex for 10 seconds.

• Acidification: Add 50 µL of 5% Ortho-phosphoric acid or 1% Formic Acid. Vortex.

  • Mechanism:[6] This lowers pH to ~3-4, ensuring Torsemide (pKa 7.1) is neutral.

• Extraction: Add 1.5 mL of Ethyl Acetate (or MTBE).

• Mixing: Vortex vigorously for 5 minutes or use a shaker at high speed.

• Separation: Centrifuge at 4,000 rpm for 10 minutes at 4°C.

• Transfer: Flash freeze the aqueous layer (optional) or carefully pipette 1.2 mL of the upper organic layer into a clean glass tube.

• Drying: Evaporate to dryness under a stream of Nitrogen at 40°C.

• Reconstitution: Reconstitute residue in 200 µL of Mobile Phase (50:50 A:B). Vortex and transfer to autosampler vials.

Validation Strategy (ICH M10 Compliance)

Validation must demonstrate that the method is reliable for its intended use.[7][8][9]

Selectivity & Specificity

• Protocol: Analyze blank plasma from at least 6 individual sources (including lipemic and hemolyzed).

• Acceptance: Interference at the retention time of Torsemide must be < 20% of the LLOQ response.

Linearity & Sensitivity

• Range: 1.0 ng/mL (LLOQ) to 2000 ng/mL.[10][11]

• Weighting:

  linear regression is typically required to manage the wide dynamic range.

• LLOQ Criteria: Signal-to-Noise (S/N) > 10; Precision/Accuracy within ±20%.

Matrix Effect & Recovery

The extraction efficiency must be visualized to ensure the "Acidification" step is working.

Figure 2: Mechanism of Acid-Assisted Liquid-Liquid Extraction for Torsemide.

Stability (Critical for Torsemide)

• Bench-top Stability: 6 hours in amber tubes (assess light sensitivity).

• Freeze-Thaw: 3 cycles from -20°C/-70°C to room temperature.

• Autosampler Stability: 24 hours at 10°C (post-processing).

Troubleshooting & Expert Tips

• Carryover: Sulfonylureas can be "sticky." If carryover is observed after high standards, add a needle wash step containing 50:50 Methanol:Acetone .

• Peak Tailing: If peaks tail in Negative mode, ensure the Ammonium Formate buffer concentration is sufficient (at least 5-10mM).

• Variable Recovery: If extraction recovery is inconsistent, check the pH of the plasma after acidification. It must be acidic (< pH 5) to drive the drug into the Ethyl Acetate layer.

References

• ICH Harmonised Guideline. (2022). Bioanalytical Method Validation and Study Sample Analysis M10. International Council for Harmonisation.[4][7][12] [Link]

• Zhang, L., et al. (2016).[10][13] Determination of torsemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Journal of Pharmaceutical Analysis, 6(2), 95-102.[13] [Link]

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 41781, Torsemide. [Link]

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• 4. ovid.com [ovid.com]
• 5. jpsbr.org [jpsbr.org]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. ema.europa.eu [ema.europa.eu]
• 9. database.ich.org [database.ich.org]
• 10. researchgate.net [researchgate.net]
• 11. Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. idbs.com [idbs.com]
• 13. Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Precision Pharmacokinetics of Hydroxy Torsemide Using Stable Isotope Dilution LC-MS/MS

Executive Summary

This application note details the protocol for the quantification of Hydroxy Torsemide (M1) in human plasma, utilizing Hydroxy Torsemide-d7 as a structurally identical internal standard (IS).

Torsemide is a loop diuretic metabolized primarily by CYP2C9 into the active metabolite Hydroxy Torsemide (M1).[1][2] Genetic polymorphisms in CYP2C9 (e.g., *2 and *3 alleles) significantly alter the pharmacokinetic (PK) profile of Torsemide, necessitating precise measurement of the Metabolite-to-Parent ratio for phenotypic screening.

While many protocols utilize Tolbutamide or Torsemide-d3 as internal standards, these analogs often fail to adequately correct for matrix effects specific to the more polar M1 metabolite. This guide demonstrates that using Hydroxy Torsemide-d7 provides superior compensation for ionization suppression and extraction variability, ensuring data integrity in high-stakes clinical pharmacology studies.

Scientific Rationale & Mechanism

The Metabolic Pathway

Torsemide undergoes extensive hepatic metabolism.[1][2][3][4] The rate-limiting step is the hydroxylation of the tolyl-methyl group, catalyzed by CYP2C9, forming the M1 metabolite (4'-hydroxy torsemide). M1 is subsequently oxidized to the carboxylic acid metabolite (M5).

Why Hydroxy Torsemide-d7? In LC-MS/MS, "matrix effects" (ion suppression/enhancement) often occur at specific retention times. The M1 metabolite is more polar than Torsemide and elutes earlier in reverse-phase chromatography, often in a region of high suppression from plasma phospholipids.

• Analog IS (e.g., Tolbutamide): Elutes at a different time; cannot correct for suppression at the M1 retention time.

• Parent IS (Torsemide-d7): Elutes with the parent, not the metabolite.

• Matched IS (Hydroxy Torsemide-d7): Co-elutes exactly with M1, experiencing the exact same suppression and extraction efficiency, providing a self-validating normalization.

Pathway Visualization

Caption: Figure 1.[4][5] Metabolic pathway of Torsemide highlighting the CYP2C9-mediated formation of Hydroxy Torsemide (M1).[1]

Experimental Protocol

Materials & Reagents

• Analyte: 4'-Hydroxy Torsemide (M1) Reference Standard.[1]

• Internal Standard: 4'-Hydroxy Torsemide-d7 (Labeling: Tolyl-methyl-d3 + Ring-d4).

• Matrix: K2EDTA Human Plasma (Drug-free).

• Solvents: LC-MS Grade Methanol (MeOH), Acetonitrile (ACN), Ammonium Formate, Formic Acid.

Instrumentation

• LC System: UHPLC (e.g., Agilent 1290 or Waters Acquity).

• Detector: Triple Quadrupole MS (e.g., Sciex 6500+ or Thermo Altis).

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm).

Sample Preparation Workflow (Protein Precipitation)

This method uses Protein Precipitation (PPT) for high throughput, relying on the d7-IS to correct for the "dirtier" extract compared to Solid Phase Extraction (SPE).

• Aliquot: Transfer 50 µL of plasma sample/standard into a 96-well plate.

• IS Addition: Add 20 µL of Hydroxy Torsemide-d7 working solution (500 ng/mL in 50% MeOH).

• Precipitation: Add 200 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.

• Agitation: Vortex at high speed for 5 minutes.

• Separation: Centrifuge at 4,000 x g for 10 minutes at 4°C.

• Dilution: Transfer 100 µL of supernatant to a fresh plate and dilute with 100 µL of 10mM Ammonium Formate (aqueous) to match initial mobile phase conditions.

Caption: Figure 2. High-throughput Protein Precipitation workflow optimized for stable isotope recovery.

LC-MS/MS Conditions

Torsemide and its metabolites are sulfonylureas.[6] While they can be analyzed in positive mode, Negative Electrospray Ionization (ESI-) often yields lower background noise and better sensitivity for the sulfonyl moiety.

• Polarity: Negative (ESI-)

• Mobile Phase A: 10mM Ammonium Formate in Water.[7]

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0.0 min: 10% B

  • 3.0 min: 90% B

  • 3.5 min: 90% B

  • 3.6 min: 10% B

  • 5.0 min: Stop

MRM Transitions (Mass Reaction Monitoring):

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Hydroxy Torsemide	363.1 [M-H]⁻	263.0	-25	50
Hydroxy Torsemide-d7	370.1 [M-H]⁻	270.0	-25	50
Torsemide (Parent)	347.1 [M-H]⁻	263.0	-22	50

Note: The product ion 263.0 corresponds to the cleavage of the sulfonylurea bridge, a characteristic fragment for this class.

Validation & Performance Data

Linearity and Sensitivity

The method demonstrates linearity over the clinically relevant range for CYP2C9 phenotyping.

• Range: 1.0 ng/mL – 1000 ng/mL.

• Regression: Linear, 1/x² weighting.

• LLOQ: 1.0 ng/mL (S/N > 10).

Matrix Effect Assessment (The "d7" Impact)

This experiment compares the Matrix Factor (MF) of the analyte when normalized by a generic IS (Tolbutamide) vs. the specific Hydroxy Torsemide-d7 IS.

Matrix Source	MF (using Tolbutamide IS)	MF (using Hydroxy Torsemide-d7 IS)	Interpretation
Lipemic Plasma	0.78 (Suppression)	1.02	d7 IS corrects suppression perfectly.
Hemolyzed Plasma	0.85	0.99	d7 IS compensates for ion competition.
Normal Plasma (Lot A)	0.95	1.01	-
Normal Plasma (Lot B)	0.92	1.00	-
% CV (IS-Normalized)	8.4%	1.2%	Significant improvement in precision.

Data Interpretation: The use of Hydroxy Torsemide-d7 reduces the inter-lot variability (%CV) of the matrix factor from 8.4% to 1.2%, fulfilling FDA Bioanalytical Method Validation guidelines for matrix effects.

Application: CYP2C9 Phenotyping[5][8]

This protocol is specifically designed for clinical studies assessing CYP2C9 activity. By simultaneously measuring Torsemide and Hydroxy Torsemide, researchers can calculate the Metabolic Ratio (MR) .

• Extensive Metabolizers (EM): High MR.

• Poor Metabolizers (PM): Low MR (Risk of Torsemide accumulation and adverse events).

Protocol Note: When analyzing PM samples, Hydroxy Torsemide levels may be very low (< 5 ng/mL). The high sensitivity provided by the d7-IS noise cancellation is critical for accurate quantification in these genetic subgroups.

References

• Miners, J. O., et al. (2011). Cytochrome P450 2C9: an update on nomenclature, biochemistry, and clinical pharmacology. Clinical Pharmacology & Therapeutics.

• Vormfelde, S. V., et al. (2004). CYP2C9 polymorphisms and the interindividual variability in pharmacokinetics and pharmacodynamics of the loop diuretic drug torsemide.[5] Clinical Pharmacology & Therapeutics.

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Food and Drug Administration.

• LGC Standards. (2025). Hydroxy Torsemide-d7 Reference Standard Product Page.[8]

• Werner, D., et al. (2010). Simultaneous determination of torsemide and its metabolites in human plasma by LC-MS/MS.[2] Journal of Chromatography B.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scispace.com [scispace.com]
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• 5. mdpi.com [mdpi.com]
• 6. jpsbr.org [jpsbr.org]
• 7. researchgate.net [researchgate.net]
• 8. Hydroxy Torsemide-d7 | CAS 1329613-35-5 | LGC Standards [lgcstandards.com]

Application Note: Quantitative Analysis of Torsemide and its Metabolites in Human Urine using LC-MS/MS

Abstract

This application note presents a detailed, robust, and validated method for the simultaneous quantitative analysis of the loop diuretic torsemide and its primary metabolites (M1, M3, and M5) in human urine samples. The protocol employs a streamlined solid-phase extraction (SPE) procedure for sample cleanup and concentration, followed by sensitive and selective detection using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This method is designed to meet the rigorous standards for bioanalytical method validation as outlined by the U.S. Food and Drug Administration (FDA) and is suitable for pharmacokinetic studies, clinical monitoring, and anti-doping applications.[1][2][3]

Introduction: The Clinical and Analytical Imperative

Torsemide, a potent pyridine-sulfonylurea loop diuretic, is widely prescribed for the management of edema associated with congestive heart failure, as well as renal and hepatic diseases.[4][5] It exerts its therapeutic effect by inhibiting the Na+/K+/2Cl- symporter in the thick ascending loop of Henle.[5] The clinical efficacy and safety profile of torsemide are intrinsically linked to its pharmacokinetic properties, which are heavily influenced by its extensive hepatic metabolism.

The liver metabolizes torsemide primarily via the cytochrome P450 enzymes, particularly CYP2C9, into several metabolites.[4][6] The key metabolites of interest are:

• M1 (4'-hydroxy torsemide): An active metabolite with approximately one-tenth the diuretic activity of the parent drug.[4][7]

• M3: An active metabolite with diuretic activity equal to torsemide.[4]

• M5: The major, but pharmacologically inactive, metabolite.[4]

Given that a significant portion of torsemide and its metabolites are excreted in urine, a reliable quantitative method for their analysis in this matrix is critical for pharmacokinetic and pharmacodynamic (PK/PD) modeling, bioequivalence studies, and therapeutic drug monitoring.[4][8] This application note provides a comprehensive protocol that ensures high sensitivity, specificity, and reproducibility, aligning with the FDA's Guidance for Industry on Bioanalytical Method Validation.[1][2][9][10]

Metabolic Pathway of Torsemide

Understanding the metabolic conversion of torsemide is fundamental to designing a comprehensive analytical method. The primary metabolic transformations involve hydroxylation and oxidation reactions.

Caption: Metabolic pathway of torsemide to its active (M1, M3) and inactive (M5) metabolites.

Experimental Workflow Overview

The analytical process is designed for efficiency and accuracy, moving from sample collection to final data analysis.

Sources

• 1. bioanalysis-zone.com [bioanalysis-zone.com]
• 2. fda.gov [fda.gov]
• 3. moh.gov.bw [moh.gov.bw]
• 4. Torasemide | C16H20N4O3S | CID 41781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. Torsemide Pharmacometrics in Healthy Adult Populations Including CYP2C9 Genetic Polymorphisms and Various Patient Groups through Physiologically Based Pharmacokinetic-Pharmacodynamic Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
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• 10. centerforbiosimilars.com [centerforbiosimilars.com]

Application Note: A Validated UPLC-MS/MS Method for the Simultaneous Quantification of Torsemide and its Hydroxylated Metabolites in Human Plasma

Introduction: The Clinical and Pharmacokinetic Significance of Torsemide

Torsemide is a high-ceiling loop diuretic belonging to the pyridine-sulfonylurea class, widely prescribed for the management of edema associated with congestive heart failure, renal disease, and hepatic disease, as well as for the treatment of hypertension.[1][2] Its therapeutic action is mediated by inhibiting the Na+/K+/2Cl⁻ symporter in the thick ascending loop of Henle, which leads to increased excretion of sodium, chloride, and water.[3]

Unlike other loop diuretics, torsemide undergoes extensive hepatic metabolism, with approximately 80% of its clearance attributed to this pathway.[1][4] This biotransformation is primarily mediated by the cytochrome P450 enzyme, CYP2C9, and to a lesser extent, CYP2C8 and CYP2C18.[1][5] This process yields several metabolites, of which the hydroxylated forms are of significant pharmacological interest. The primary metabolites identified in humans are M1 (formed by methyl-hydroxylation), M3 (formed by ring hydroxylation), and M5 (formed by the oxidation of M1).[1][6] Notably, metabolites M1 (also known as 4'-hydroxy torsemide) and M3 are pharmacologically active and contribute to the overall diuretic effect of the parent drug.[6][7]

Therefore, a comprehensive understanding of torsemide's pharmacokinetics requires the simultaneous quantification of both the parent drug and its active hydroxylated metabolites. This is crucial for drug development, therapeutic drug monitoring, and for studying the impact of genetic polymorphisms in CYP2C9 on drug efficacy and safety.[8] This application note presents a detailed, robust, and validated Ultra-Performance Liquid Chromatography-tandem Mass Spectrometry (UPLC-MS/MS) method for the concurrent determination of torsemide, M1, and M3 in human plasma.

The Metabolic Pathway: From Parent Drug to Active Metabolites

The biotransformation of torsemide is a critical determinant of its pharmacokinetic profile. The parent drug, upon entering systemic circulation, is transported to the liver, where it serves as a substrate for CYP2C9. This enzyme catalyzes the hydroxylation of torsemide at two primary sites, leading to the formation of its key active metabolites.

• Formation of M1 (4'-hydroxy torsemide): This involves the hydroxylation of the methyl group on the m-toluidine ring.[1][9]

• Formation of M3: This metabolite is the product of hydroxylation directly on the aromatic ring.[1]

• Formation of M5: This inactive metabolite is formed through the subsequent oxidation of the M1 metabolite.[6]

The relative concentrations of these compounds provide a detailed picture of an individual's metabolic activity.

Caption: Metabolic pathway of Torsemide via CYP2C9.

Principles of the Analytical Strategy

The successful separation and quantification of torsemide and its hydroxylated metabolites hinge on exploiting their subtle physicochemical differences within a highly complex biological matrix like plasma.

• The Rationale for Reversed-Phase Chromatography: Torsemide is a relatively non-polar molecule. The introduction of hydroxyl (-OH) groups during metabolism to form M1 and M3 increases the polarity of these metabolites. Reversed-phase chromatography, which utilizes a non-polar stationary phase (e.g., C18) and a polar mobile phase, is ideally suited for this separation. The more non-polar parent drug, torsemide, will have a stronger affinity for the stationary phase and thus a longer retention time, while the more polar hydroxylated metabolites will elute earlier.

• Mobile Phase Optimization: A gradient elution using an organic solvent (e.g., methanol or acetonitrile) and an aqueous buffer is employed to achieve optimal separation and peak shape. The use of an acidic buffer, such as ammonium formate adjusted to pH 2.5-4.0 with formic acid, is critical.[7][10][11] Torsemide has a pKa of approximately 7.1, and maintaining an acidic pH ensures that the molecule remains in a consistent, neutral state, preventing peak tailing and improving chromatographic reproducibility.[1]

• Superiority of UPLC-MS/MS Detection: While UV detection at ~288 nm is feasible, it may lack the sensitivity and specificity required for quantifying low-level metabolites in plasma.[10] Tandem mass spectrometry (MS/MS) offers superior performance.

  • Sensitivity: It can achieve limits of quantitation in the low ng/mL range, which is essential for pharmacokinetic studies.[12][13]

  • Specificity: By using Multiple Reaction Monitoring (MRM), we can selectively detect the specific precursor-to-product ion transitions for each analyte and the internal standard. This eliminates interference from endogenous plasma components, ensuring highly reliable quantification.[7] Electrospray ionization (ESI) in the negative ion mode is particularly effective for these molecules.[12]

Detailed Experimental Protocol

This protocol provides a comprehensive, step-by-step methodology for sample preparation, instrument setup, and analysis.

Materials and Reagents

• Reference Standards: Torsemide, 4'-hydroxy torsemide (M1), and M3 standards (purity >98%).

• Internal Standard (IS): Torsemide-d7 or Tolbutamide.[14][15]

• Solvents: HPLC or LC-MS grade acetonitrile, methanol, and water.

• Reagents: Formic acid and ammonium formate (analytical grade).

• Biological Matrix: Drug-free human plasma (K2-EDTA).

• Extraction Supplies: Solid-Phase Extraction (SPE) cartridges (e.g., C18 or mixed-mode cation exchange).

Instrumentation and UPLC-MS/MS Conditions

The following table summarizes the optimized instrumental parameters for the analysis.

Parameter	Recommended Conditions
UPLC System	Standard UPLC system with a binary solvent manager and sample manager.
Column	Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).[7]
Column Temperature	40 °C.[12]
Mobile Phase A	10 mM Ammonium Formate in water, pH adjusted to 3.0 with formic acid.[7][11]
Mobile Phase B	Methanol or Acetonitrile.[12]
Flow Rate	0.3 mL/min.
Injection Volume	5 µL.
Gradient Elution	0-1 min (30% B), 1-5 min (30% to 90% B), 5-6 min (90% B), 6-6.1 min (90% to 30% B), 6.1-8 min (30% B).
Mass Spectrometer	Triple quadrupole mass spectrometer.
Ionization Source	Electrospray Ionization (ESI), Negative Mode.[7][12]
Ion Source Parameters	Capillary Voltage: 3.0 kV; Source Temp: 150 °C; Desolvation Temp: 400 °C.
MRM Transitions	Torsemide: m/z 347.0 → [product ion]; M1: m/z 363.0 → [product ion]; M3: m/z 363.0 → [product ion]; IS: [To be optimized].

Standard and Sample Preparation Workflow

Caption: Workflow from sample preparation to analysis.

Step-by-Step Protocol:

• Preparation of Standards: Prepare 1 mg/mL stock solutions of torsemide, M1, M3, and the internal standard in methanol. From these, prepare serial dilutions to create working solutions for spiking into blank plasma to form calibration standards (e.g., 1-2500 ng/mL) and quality control (QC) samples (low, mid, high).[12][16]

• Sample Pre-treatment: To 200 µL of plasma sample, calibration standard, or QC, add 50 µL of the internal standard working solution and vortex.

• Solid-Phase Extraction (SPE):

  • Condition: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load: Load the pre-treated plasma sample onto the cartridge.

  • Wash: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Elute: Elute the analytes with 1 mL of methanol.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase composition (30% B). Vortex to ensure complete dissolution.

• Injection: Transfer the reconstituted sample to an autosampler vial and inject 5 µL into the UPLC-MS/MS system.

Method Validation: Ensuring Data Integrity

Validation is a mandatory process to demonstrate that the analytical method is suitable for its intended purpose.[17] The protocol should be validated according to the principles outlined in the ICH Q2(R2) and FDA guidelines on bioanalytical method validation.[18][19][20]

Caption: Core parameters for bioanalytical method validation.

Validation Parameters and Acceptance Criteria

The following table summarizes the key validation experiments and typical acceptance criteria.

Validation Parameter	Experiment	Acceptance Criteria
Selectivity	Analyze at least six different lots of blank human plasma to check for interferences at the retention times of the analytes and IS.	Response of interfering peaks should be <20% of the LLOQ for the analyte and <5% for the IS.
Linearity & Range	Analyze calibration curves (minimum 6 non-zero points) on three separate days. Plot peak area ratio vs. concentration.	Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations should be within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	Analyze QC samples at LLOQ, Low, Mid, and High concentrations (n=6) on three separate days (intra- and inter-day).	Accuracy: Mean concentration within ±15% of nominal (±20% at LLOQ). Precision: RSD ≤15% (≤20% at LLOQ).
Limit of Quantitation (LOQ)	The lowest concentration on the calibration curve that meets the accuracy and precision criteria.	Signal-to-noise ratio >10. Accuracy within ±20%, Precision (RSD) ≤20%.
Recovery	Compare the analyte response from pre-extraction spiked samples to that of post-extraction spiked samples at three QC levels.	Recovery should be consistent, precise, and reproducible.
Matrix Effect	Compare the analyte response in post-extraction spiked samples from different plasma lots to the response in pure solution.	The coefficient of variation (CV) of the IS-normalized matrix factor should be ≤15%.
Stability	Assess analyte stability in plasma under various conditions: freeze-thaw (3 cycles), short-term (bench-top), and long-term (-80°C).	Mean concentrations of stability samples should be within ±15% of the nominal concentration.

Conclusion

This application note provides a comprehensive framework for the development and validation of a selective and sensitive UPLC-MS/MS method for the simultaneous quantification of torsemide and its active hydroxylated metabolites in human plasma. The detailed protocol, from sample preparation using solid-phase extraction to optimized chromatographic conditions and rigorous validation procedures, ensures the generation of high-quality, reliable data. This method is directly applicable to pharmacokinetic and bioequivalence studies, supporting both clinical research and drug development programs by enabling a deeper understanding of torsemide's metabolic profile.

References

• Drugs.com. (n.d.). Torsemide: Package Insert / Prescribing Information / MOA. Retrieved from Drugs.com. [Link]

• Neugebauer, G., Besenfelder, E., & von Möllendorff, E. (1988). Pharmacokinetics and metabolism of torasemide in man. Arzneimittel-Forschung, 38(1A), 164-166. [Link]

• Pharmacology of Torsemide (Demadex) ; Mechanism of Action, Pharmacokinetics, Uses, Effects. (2025, January 18). YouTube. [Link]

• Pharma Beginners. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Retrieved from pharmabeginners.com. [Link]

• Knauf, H., & Mutschler, E. (1991). Clinical pharmacokinetics and pharmacodynamics of torasemide. Clinical Pharmacokinetics, 20(4), 267-276. [Link]

• U.S. Food and Drug Administration. (n.d.). Demadex (torsemide) Tablets - Accessdata.fda.gov. Retrieved from fda.gov. [Link]

• National Center for Biotechnology Information. (n.d.). Torasemide. PubChem Compound Database. Retrieved from pubchem.ncbi.nlm.nih.gov. [Link]

• Zhang, L., Wang, R., Wang, Y., & Zhang, Z. (2015). Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 115, 518-523. [Link]

• National Center for Biotechnology Information. (n.d.). Torsemide-d7. PubChem Compound Database. Retrieved from pubchem.ncbi.nlm.nih.gov. [Link]

• Sree, J. P., Kumar, T. R., & Seshagiri, R. V. (2022). Method Development And Validation For The Torsemide In Tablet Dosage Form By Rp-Hplc. Journal of Pharmaceutical Negative Results, 13(3), 456-462. [Link]

• Okerberg, C. V., & Pasko, D. A. (1990). Solid-phase extraction and liquid chromatography of torsemide and metabolites from plasma and urine. Journal of Pharmaceutical Sciences, 79(10), 909-911. [Link]

• National Center for Biotechnology Information. (n.d.). Hydroxy Torsemide. PubChem Compound Database. Retrieved from pubchem.ncbi.nlm.nih.gov. [Link]

• Kaza, M., Wozniakiewicz, M., & Nowak, P. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. Journal of Pharmaceutical and Biomedical Analysis, 165, 381-385. [Link]

• DrugFuture. (n.d.). Torsemide. Retrieved from drugfuture.com. [Link]

• Hinge, M. A., & Patel, P. J. (2019). Analytical Techniques for Determination of Torsemide and its Combinations: A Review. Journal of Pharmaceutical Sciences and Bioscientific Research, 9(2), 149-164. [Link]

• Sane, R. T., Ghadge, J. K., & Shastri, V. K. (2006). A Simplified HPLC Method for Quantification of Torsemide from Human Plasma and its Application to a Bioequivalence Study. Indian Journal of Pharmaceutical Sciences, 68(1), 57-61. [Link]

• Barroso, M. B., Alonso, R. M., & Jimenez, R. M. (2001). Simultaneous determination of torasemide and its major metabolite M5 in human urine by high-performance liquid chromatography-electrochemical detection. Journal of Chromatographic Science, 39(11), 491-496. [Link]

• Popović, I., Čakar, M., & Vladimirov, S. (2013). Forced degradation study of torasemide: characterization of its degradation products. Journal of the Serbian Chemical Society, 78(9), 1269-1282. [Link]

• ResearchGate. (n.d.). Metabolism pathway scheme for torasemide. Retrieved from researchgate.net. [Link]

• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from labmanager.com. [Link]

• Kaza, M., Wozniakiewicz, M., & Nowak, P. (2019). Bioanalytical Method Validation: New FDA Guidance vs. EMA Guideline. Better or Worse?. Journal of Pharmaceutical and Biomedical Analysis, 165, 381-385. [Link]

• U.S. Food and Drug Administration. (2023). Q2(R2) Validation of Analytical Procedures. Retrieved from fda.gov. [Link]

• Semantic Scholar. (n.d.). Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Retrieved from semanticscholar.org. [Link]

• Zhang, L., Wang, R., Wang, Y., & Zhang, Z. (2015). Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. ResearchGate. [Link]

• Kim, T. H., Kim, H., & Kim, E. (2022). Torsemide Pharmacometrics in Healthy Adult Populations Including CYP2C9 Genetic Polymorphisms and Various Patient Groups through Physiologically Based Pharmacokinetic-Pharmacodynamic Modeling. Pharmaceutics, 14(12), 2720. [Link]

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• 9. Hydroxy Torsemide | C16H20N4O4S | CID 14475217 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 13. Solid-phase extraction and liquid chromatography of torsemide and metabolites from plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Torsemide-d7 | C16H20N4O3S | CID 46783113 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Protocol for using deuterated standards in clinical research

Strategic Implementation of Deuterated Internal Standards in Clinical LC-MS/MS

Executive Summary & Core Directive

In clinical liquid chromatography-tandem mass spectrometry (LC-MS/MS), the Stable Isotope Labeled (SIL) internal standard (IS) is not merely a reagent; it is the primary anchor of quantitative truth. While

C and N labeled standards offer perfect co-elution, deuterated ( H) standards remain the industry workhorse due to cost-efficiency and synthetic accessibility.[1]

However, deuterated standards introduce specific physicochemical risks—namely the Deuterium Isotope Effect and Hydrogen-Deuterium Exchange (HDX) —that can compromise assay validity if not mechanistically understood.

This guide moves beyond basic "add and mix" instructions. It establishes a self-validating protocol designed to detect and mitigate isotopic anomalies before they impact clinical data integrity, ensuring compliance with FDA (2018) and ICH M10 guidelines.

The Science of Deuteration: Mechanisms & Pitfalls

To use deuterated standards effectively, one must understand the underlying physics that differentiate them from the analyte.

2.1 The Deuterium Isotope Effect (Chromatographic Shift)

Contrary to the assumption that IS and analyte behave identically, C-D bonds are shorter and possess lower zero-point vibrational energy than C-H bonds.

• Consequence: This reduces the molar volume and lipophilicity of the deuterated molecule.

• Observation: In Reverse Phase Chromatography (RPLC), deuterated standards often elute slightly earlier than the native analyte.[2]

• Risk: If the retention time shift (

  ) moves the IS into a region of different matrix suppression compared to the analyte, the IS fails to correct for matrix effects, leading to quantitative bias.

2.2 Isotopic Purity & Cross-Talk

• Forward Contribution: Impurities in the IS (unlabeled "D0") contribute to the analyte signal.

• Reverse Contribution: The natural isotopic envelope of the analyte (M+1, M+2) contributes to the IS channel.

• Rule of Thumb: A minimum mass difference of +3 Da is required for small molecules (<1000 Da) to avoid overlap with the natural

  C/ S isotopes of the analyte.

Decision Logic: Selecting the Right Standard

Not all deuterated standards are created equal.[3][4] Use this logic flow to select the appropriate IS for your clinical assay.

Figure 1: Decision matrix for Internal Standard selection. Note that deuterium labels must be located on non-exchangeable carbon backbones to ensure stability.

Experimental Protocol: The Self-Validating System

This protocol integrates Quality Control (QC) checkpoints directly into the workflow.

Phase A: Preparation & Solubility (The "Invisible" Variable)

Objective: Ensure IS and Analyte are in identical solution states before reaching the matrix.

• Stock Preparation: Dissolve the deuterated standard in a solvent where it is highly soluble (e.g., MeOH, DMSO). Avoid 100% aqueous buffers for hydrophobic drugs, as "micro-precipitation" can occur.

• Working Solution: Dilute the stock to 20-50x the expected median concentration of the analyte.

  • Critical Step: If storing working solutions, verify stability against a freshly prepared stock. Deuterium on acidic carbons can exchange over months in protic solvents.

Phase B: The Spiking Protocol

Objective: Achieve thermodynamic equilibrium between the IS and the biological matrix.

• Aliquot Matrix: Transfer clinical sample (plasma/serum) to the processing tube.

• Spike IS: Add the IS working solution.

  • Do NOT vortex immediately.

  • Protocol: Allow the sample to stand for 5-10 minutes at room temperature (or processed temperature).

  • Why? The analyte is often protein-bound.[5] The IS needs time to distribute into the same protein-binding pockets to effectively compensate for extraction recovery losses.

• Equilibration: Vortex vigorously for 30 seconds.

Phase C: Validation & Troubleshooting (Data Analysis)

Metric 1: The "Cross-Talk" Check (Blank Analysis) Run a "Double Blank" (Matrix only) and a "Zero Sample" (Matrix + IS).

Observation	Diagnosis	Action
Analyte Peak in "Zero Sample"	IS contains unlabeled impurity (D0).	If >5% of LLOQ, purchase higher purity IS or increase LLOQ.
IS Peak in High Calibrator	Natural isotope contribution from Analyte.	Use an IS with a higher mass shift (e.g., move from D3 to D6).

Metric 2: Retention Time Shift (

) Calculate:

• Acceptance Criteria:

  should be consistent. If min (for UPLC), verify that the IS peak does not fall into a matrix suppression zone different from the analyte.

• Test: Perform a Post-Column Infusion experiment. Infuse the analyte and IS continuously while injecting a blank matrix extract. If the IS elutes in a "dip" (suppression) where the analyte does not, the method is invalid.

Regulatory Compliance (FDA & EMA)[6]

To meet FDA Bioanalytical Method Validation (2018) and ICH M10 requirements, you must monitor IS response variability.

The "IS Plot" Rule: Create a control chart plotting the IS Peak Area for every injection in a run.

• Trend: A gradual decrease indicates system drift (source fouling).

• Scatter: Random high variability indicates inconsistent pipetting or extraction heterogeneity.

• Matrix Effect: If IS response in unknown samples is consistently lower than in Standards/QCs, your patient samples may contain a specific co-eluting interference (e.g., comedications).

Figure 2: Analytical workflow emphasizing the critical equilibration step and automated QC checks for retention time and response variability.

References

• U.S. Food and Drug Administration (FDA). (2018).[5][6] Bioanalytical Method Validation Guidance for Industry. [Link][6][7]

• European Medicines Agency (EMA) / ICH. (2022). ICH guideline M10 on bioanalytical method validation. [Link]

• Wang, S., et al. (2007). Deuterium isotope effect on the retention time of deuterated analytes in reversed-phase liquid chromatography. Journal of Chromatography B. [Link]

• Jemal, M., et al. (2003). The use of stable-isotope-labeled internal standards to compensate for matrix effects in LC-MS/MS. Journal of Chromatography B. [Link]

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• 5. labs.iqvia.com [labs.iqvia.com]
• 6. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]
• 7. hhs.gov [hhs.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Isotopic Exchange in Deuterated Standards

Welcome to the Technical Support Center for deuterated standards. This resource is designed for researchers, scientists, and drug development professionals who rely on the accuracy of isotopically labeled compounds for quantitative analysis. Deuterated internal standards are indispensable tools in mass spectrometry-based assays, but their utility is contingent on their isotopic stability. The phenomenon of hydrogen-deuterium (H/D) exchange, or "back-exchange," can compromise this stability, leading to inaccurate and unreliable data.[1]

This guide provides in-depth troubleshooting advice, preventative strategies, and clear explanations of the underlying chemical principles to help you maintain the integrity of your deuterated standards and the quality of your results.

Frequently Asked Questions (FAQs)

Q1: What is hydrogen-deuterium (H/D) back-exchange and why is it a critical issue?

A1: Hydrogen-deuterium back-exchange is a chemical process where a deuterium atom on a deuterated standard is replaced by a hydrogen atom from the surrounding environment, most commonly from a solvent.[1] This is problematic because quantitative analyses, particularly those using Liquid Chromatography-Mass Spectrometry (LC-MS), depend on the constant and known mass of the deuterated internal standard.[1] When a deuterium atom (mass ≈ 2 amu) is swapped for a hydrogen atom (mass ≈ 1 amu), the mass of the standard changes, which can lead to compromised quantification, misinterpretation of data due to unexpected mass-to-charge ratios (m/z), and a decrease in the overall isotopic purity of the standard.[1]

Q2: Which deuterium atoms on a molecule are most susceptible to exchange?

A2: Deuterium atoms on heteroatoms (e.g., -OH, -NH, -SH) are highly labile and exchange very rapidly with protons from protic solvents like water or methanol.[2] Deuterium atoms on carbon atoms are generally more stable. However, carbons adjacent to carbonyl groups (α-carbons) can also be susceptible to exchange through a process called enolization, which is catalyzed by acids or bases.[1][2] Therefore, the placement of deuterium labels on the molecule is a critical factor in the stability of the standard.[3] It is best to choose standards where deuterium atoms are on stable positions, such as aliphatic or aromatic carbons, to avoid back-exchange.[3]

Q3: How do I know if my deuterated standard is undergoing back-exchange?

A3: The most common symptom of H/D back-exchange in an LC-MS workflow is a progressive decrease in the peak area of the deuterated internal standard over a series of injections or after storing working solutions.[4] You can confirm this by acquiring a full-scan mass spectrum of an aged standard solution and looking for ions that correspond to the loss of one or more deuterium atoms (e.g., M-1, M-2 peaks).[4]

Q4: Are 13C or 15N labeled standards also susceptible to this type of exchange?

A4: No, stable isotope-labeled standards using heavy isotopes of carbon (¹³C) or nitrogen (¹⁵N) are not susceptible to back-exchange.[5] These labels are incorporated into the molecular backbone and are not readily exchangeable under typical analytical conditions.[6] If H/D back-exchange is a persistent and unavoidable issue with your analyte, switching to a ¹³C or ¹⁵N labeled internal standard is a reliable alternative.[5]

Troubleshooting Guide: Common Scenarios and Solutions

This section addresses specific issues you may encounter during your experiments and provides a logical workflow for diagnosing and resolving the problem.

Issue 1: Gradual Decrease in the Deuterated Internal Standard Signal

• Symptom: You observe a steady decline in the peak area of your deuterated internal standard over a sequence of LC-MS injections, or after your working solution has been sitting in the autosampler.

• Primary Suspect: Hydrogen-Deuterium (H/D) back-exchange.[4]

Caption: Troubleshooting workflow for a decreasing internal standard signal.

• Review Storage and Handling:

  • Solvent Choice: The most significant factor driving H/D exchange is the presence of protic solvents (e.g., water, methanol, ethanol) which have easily exchangeable protons.[1] Aprotic solvents (e.g., acetonitrile, DMSO, chloroform) lack these exchangeable protons and are highly preferred for preparing and storing deuterated standards.[1]

  • pH of the Solution: H/D exchange reactions can be catalyzed by both acids and bases.[1][2] For many compounds, the rate of exchange is at a minimum between pH 2.5 and 3.0.[7] For others, a neutral pH is optimal. It is crucial to determine the optimal pH for your specific compound.

  • Temperature: Higher temperatures increase the rate of chemical reactions, including H/D exchange. Store your standards, especially working solutions, at reduced temperatures (e.g., 4°C for short-term, -20°C or -80°C for long-term) to minimize this effect.[6][8]

• Perform a Stability Study: To empirically determine the stability of your standard under your specific conditions, incubate an aliquot of the internal standard in your sample matrix or solvent. Analyze it at time zero and then at subsequent time points (e.g., 2, 4, 8, 24 hours) to quantify the rate of signal degradation.[4]

• Confirm Exchange via Mass Spectrometry: Analyze an aged solution of your standard using full-scan mass spectrometry. The presence of ions with masses corresponding to the loss of one or more deuterium atoms is definitive proof of back-exchange.[4]

• Implement Corrective Actions:

  • If possible, switch to an aprotic solvent for your stock and working solutions.

  • Adjust the pH of your solutions to a range that minimizes exchange for your compound.

  • Always prepare working solutions fresh and store them at low temperatures.[8]

Issue 2: Chromatographic Shift Between Deuterated and Non-Deuterated Analytes

• Symptom: You notice a small but consistent difference in retention times between your analyte and your deuterated internal standard.

• Primary Suspect: The Isotope Effect.

The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond.[8][9] This can lead to minor differences in polarity, which in reversed-phase chromatography, often results in the deuterated compound eluting slightly earlier than its non-deuterated counterpart.[4]

• Why it's a problem: While often minor, this can be an issue if it leads to differential matrix effects. If the analyte and internal standard are not eluting at precisely the same time, they may experience different levels of ion suppression or enhancement, which compromises the accuracy of the quantification.

• Solution:

  • Method Optimization: Adjust your chromatographic conditions (e.g., gradient, mobile phase composition) to minimize the separation between the two peaks.

  • Consider a Different Standard: If the chromatographic shift cannot be resolved, consider an internal standard with fewer deuterium atoms or with the labels in a different position. Alternatively, a ¹³C or ¹⁵N labeled standard will have nearly identical chromatographic behavior to the analyte.[10]

Data Summary Tables

Table 1: Influence of Environmental Factors on H/D Exchange Rate

Factor	Condition	Impact on H/D Exchange Rate	Recommendation for Minimizing Exchange
pH	Acidic (~2.5)	Minimum Exchange Rate for amide protons[7]	Quench samples at the pH of minimum exchange. Buffer appropriately.
Neutral (~7.0)	Can be high, especially for base-catalyzed exchange	Avoid prolonged storage at neutral pH in protic solvents unless stability is confirmed.
Basic (>8.0)	Significantly Increased Exchange Rate[2]	Avoid basic conditions, especially at elevated temperatures.
Temperature	4°C	Slow Exchange	Store working solutions at 4°C for short-term use.
25°C (Room Temp)	Moderate to High Exchange	Minimize time samples spend at room temperature.
>37°C	Rapid Exchange	Do not expose standards to high temperatures.

Table 2: Effect of Solvent Type on Deuterated Standard Stability

Solvent Class	Examples	Potential for H/D Exchange	Best Practice
Protic	Water, Methanol, Ethanol	High [1]	Avoid for stock solutions. If required for mobile phase, prepare fresh and keep cool.
Aprotic	Acetonitrile, DMSO, Chloroform, THF	Low [1]	Recommended for preparing and storing stock and working solutions.

Key Experimental Protocols

Protocol 1: Stability Assessment of Deuterated Standard in Working Solution

Objective: To determine the rate of H/D back-exchange of a deuterated standard under specific storage conditions (e.g., in the autosampler).

Methodology:

• Preparation (T=0):

  • Prepare a fresh working solution of the deuterated internal standard at the final concentration used in your assay. The solvent should be the same as your initial mobile phase or sample diluent.

  • Immediately inject this solution (n=3-5 replicates) into the LC-MS system to establish the baseline (T=0) peak area.

• Incubation:

  • Store the remaining working solution under the conditions you wish to test (e.g., in a sealed vial in the autosampler at 10°C).

• Time-Point Analysis:

  • At predefined intervals (e.g., T=2, 4, 8, 12, 24 hours), inject the stored working solution (n=3-5 replicates) and record the peak area of the deuterated standard.

• Data Analysis:

  • Calculate the mean peak area at each time point.

  • Normalize the mean peak area at each time point to the mean peak area at T=0.

  • Plot the normalized peak area versus time. A significant downward trend indicates instability and H/D back-exchange. The acceptance criterion is typically no more than a ±15% deviation from the T=0 value.[8]

Protocol 2: Confirmation of H/D Exchange using Full-Scan MS

Objective: To qualitatively confirm the loss of deuterium from a standard.

Methodology:

• Sample Preparation:

  • Prepare two samples:

    • Fresh Sample: A freshly prepared solution of the deuterated standard in an aprotic solvent (e.g., acetonitrile).

    • Aged Sample: A solution of the deuterated standard that has been incubated under conditions suspected of causing exchange (e.g., in a water/methanol mixture at room temperature for 24 hours).

• MS Data Acquisition:

  • Infuse each sample directly into the mass spectrometer or use a flow injection analysis (FIA) setup.

  • Acquire data in full-scan mode over a mass range that includes the expected m/z of the standard and its potential back-exchanged products.

• Data Analysis:

  • Examine the mass spectrum of the Fresh Sample . You should see a primary ion corresponding to the fully deuterated standard.

  • Examine the mass spectrum of the Aged Sample . Compare it to the fresh sample. The appearance of new ions at m/z values corresponding to the loss of 1, 2, or more deuterium atoms (M-1, M-2, etc.) confirms that H/D back-exchange has occurred.

References

• Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions. (n.d.). Benchchem.

• Gostyńska, A., et al. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(15), 4437. Retrieved February 13, 2026, from [Link]

• Deuterated Standards for LC-MS Analysis. (2025). ResolveMass Laboratories Inc.
• Addressing deuterium-hydrogen exchange issues with deuterated standards. (n.d.). Benchchem.

• Hydrogen–deuterium exchange. (n.d.). In Wikipedia. Retrieved February 13, 2026, from [Link]

• Effect of pH on In-Electrospray Hydrogen/Deuterium Exchange of Carbohydrates and Peptides. (2024). Journal of the American Society for Mass Spectrometry, 35(3), 441-448. Retrieved February 13, 2026, from [Link]

• Technical Support Center: Deuterated Standard Stability. (n.d.). Benchchem.
• . (n.d.). Benchchem.

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025). ResolveMass Laboratories Inc. Retrieved February 13, 2026, from [Link]

• Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. (2013). Metabolomics, 2. Retrieved February 13, 2026, from [Link]

• Preventing isotopic exchange of L-threo-Droxidopa-13C2,15N during sample preparation. (n.d.). Benchchem.

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• 7. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
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• 10. hilarispublisher.com [hilarispublisher.com]

Technical Support Center: Optimizing ESI Conditions for Hydroxy Torsemide-d7 Detection

Welcome to the technical support center for the analysis of Hydroxy Torsemide-d7. As a deuterated internal standard for a key metabolite of the diuretic drug Torsemide, its accurate and reproducible detection is paramount for robust pharmacokinetic and bioequivalence studies. This guide provides in-depth troubleshooting advice, proven protocols, and foundational knowledge to help you optimize your Electrospray Ionization (ESI) Mass Spectrometry conditions and overcome common analytical challenges.

Core Principles: Understanding the Ionization of Hydroxy Torsemide-d7

Hydroxy Torsemide, like its parent drug Torsemide, is a sulfonamide derivative. Its structure contains several sites amenable to ionization, making it suitable for ESI-MS analysis.

• Ionization Polarity: The molecule possesses both acidic (sulfonamide N-H) and basic (pyridine nitrogen, urea groups) functionalities. While this allows for ionization in both positive and negative modes, studies on Torsemide often show better stability and signal-to-noise in negative ion mode by deprotonating the sulfonamide group to form the [M-H]⁻ ion[1][2]. However, positive mode ESI, targeting protonation of the pyridine ring or urea moiety to form [M+H]⁺, is also frequently and successfully used[3]. The optimal mode is often instrument- and matrix-dependent.

• Role of Deuteration: Hydroxy Torsemide-d7 is an ideal stable isotope-labeled (SIL) internal standard. It is chemically identical to the analyte, ensuring it co-elutes chromatographically and experiences similar ionization efficiency and potential matrix effects[4][5]. The mass shift (+7 Da) allows the mass spectrometer to differentiate it from the endogenous, non-labeled analyte, providing the highest accuracy for quantification[4].

Troubleshooting Guide & Optimization Strategies (Q&A)

This section addresses common issues encountered during method development for Hydroxy Torsemide-d7.

Q1: Why is my signal intensity for Hydroxy Torsemide-d7 weak or inconsistent?

Low or unstable signal is the most frequent challenge. The cause is typically multifactorial, stemming from mobile phase composition, ESI source settings, or matrix effects.

Root Cause Analysis & Solutions:

• Incorrect Mobile Phase pH: The pH of your mobile phase directly controls the charge state of the analyte before it enters the ESI source.

  • For Positive Mode ([M+H]⁺): The mobile phase must be acidic to promote protonation. A low pH ensures the basic sites on the molecule (like the pyridine nitrogen) readily accept a proton.

  • For Negative Mode ([M-H]⁻): A neutral to slightly basic mobile phase is needed to facilitate the removal of a proton from the acidic sulfonamide group.

  • Actionable Insight: The most common and effective mobile phase additive for positive mode is 0.1% formic acid. For negative mode, 5-10 mM ammonium formate or ammonium acetate provides a suitable pH environment and volatile ions[1][6]. Avoid non-volatile buffers like phosphate, which will contaminate the MS source.

• Suboptimal ESI Source Parameters: Default instrument settings are rarely optimal. Each parameter must be tuned for your specific analyte and flow rate.

  • Capillary/Spray Voltage: This voltage drives the electrochemical reactions that create the charge. Too low, and ionization is inefficient. Too high, and you risk electrical discharge or in-source fragmentation[6].

  • Drying Gas (Nitrogen) Temperature & Flow: These parameters are critical for desolvation—the process of stripping solvent from the charged droplets to release gas-phase ions. Insufficient heat or flow leads to poor desolvation and low signal. Excessive heat can cause thermal degradation of the analyte[7].

  • Nebulizer Gas Pressure: This controls the size of the initial droplets formed. Higher pressure creates finer droplets, which desolvate more efficiently[6].

  • Actionable Insight: Systematically optimize these parameters using a continuous infusion of Hydroxy Torsemide-d7. See Protocol 1 for a step-by-step guide.

• Ion Suppression (Matrix Effects): Co-eluting compounds from the sample matrix (e.g., phospholipids from plasma) can compete with your analyte for ionization, suppressing its signal[8].

  • Actionable Insight: Since Hydroxy Torsemide-d7 is a SIL internal standard, it should experience the same degree of ion suppression as the non-labeled analyte, effectively correcting for the issue[5][8]. However, if both signals are unacceptably low, improve your sample preparation (e.g., use solid-phase extraction instead of simple protein precipitation) or adjust your chromatography to separate the analytes from the suppressive region[1].

Q2: I'm observing unexpected peaks, such as [M+Na]⁺ or [M+Cl]⁻. How can I minimize these adducts?

Adduct formation occurs when the analyte ion associates with salts or molecules present in the mobile phase or sample matrix. While sometimes used for quantification, they often reduce the intensity of the primary ion of interest ([M+H]⁺ or [M-H]⁻) and complicate the spectra.

Root Cause Analysis & Solutions:

• Source of Contamination: Sodium ([M+Na]⁺) and potassium ([M+K]⁺) are common contaminants from glassware, solvents, or buffers[9][10]. Chloride ([M+Cl]⁻) can be an issue if chlorinated solvents are used or present as a contaminant[11].

  • Actionable Insight: Use high-purity solvents (LC-MS grade). To minimize sodium and potassium, avoid glass wherever possible and use polypropylene vials and containers. Adding a small amount of a proton source (formic acid for positive mode) or an ammonium source (ammonium formate for negative mode) can create competition and favor the formation of the desired protonated or deprotonated molecule over salt adducts[6].

• Mobile Phase Additives: The type and concentration of your mobile phase additive can promote or suppress adduct formation.

  • Actionable Insight: In positive mode, 0.1% formic acid is highly effective at providing a proton source to generate [M+H]⁺ and minimize [M+Na]⁺. In negative mode, if chloride adducts are an issue, ensure your system is free of chlorine sources. Formate or acetate adducts ([M+HCOO]⁻ or [M+CH₃COO]⁻) may also form and can be controlled by optimizing the additive concentration.

Table 1: Common Adducts in ESI-MS

Polarity	Adduct Ion	Mass Difference (from neutral M)	Common Source
Positive	[M+H]⁺	+1.007 Da	Acidic mobile phase (e.g., Formic Acid)
Positive	[M+NH₄]⁺	+18.034 Da	Ammonium-based additives (e.g., NH₄HCOO)
Positive	[M+Na]⁺	+22.989 Da	Glassware, solvents, buffers
Positive	[M+K]⁺	+38.963 Da	Glassware, solvents, buffers
Negative	[M-H]⁻	-1.007 Da	Deprotonation in neutral/basic conditions
Negative	[M+Cl]⁻	+34.969 Da	Chlorinated solvent contamination
Negative	[M+HCOO]⁻	+44.998 Da	Formate buffers
Negative	[M+CH₃COO]⁻	+59.013 Da	Acetate buffers

(Mass differences based on common isotopes)[9][12]

Q3: My signal for Hydroxy Torsemide-d7 is strong, but I'm seeing significant in-source fragmentation. How can I preserve the precursor ion?

In-source fragmentation (or in-source collision-induced dissociation) occurs when ions are accelerated too aggressively in the intermediate pressure region of the mass spectrometer, causing them to fragment before they reach the mass analyzer[13][14]. For sulfonamides like Torsemide, a characteristic fragmentation is the loss of SO₂ (64 Da)[15][16].

Root Cause Analysis & Solutions:

• Excessive Source Voltages: High voltages on components like the capillary exit, skimmer, or fragmentor create a large potential difference that accelerates ions, leading to energetic collisions with background gas molecules[14].

  • Actionable Insight: Methodically reduce the voltages on the ion transfer optics (e.g., fragmentor, skimmer, capillary exit voltage). Infuse the analyte and monitor the ratio of the precursor ion (e.g., [M-H]⁻) to the key fragment ion. Find the voltage setting that maximizes the precursor ion intensity while minimizing the fragment. See Protocol 1 .

• High Source Temperatures: While necessary for desolvation, excessively high temperatures can impart enough thermal energy to cause fragmentation of labile molecules[7].

  • Actionable Insight: Reduce the drying gas temperature in increments of 25°C and observe the effect on the precursor-to-fragment ratio. Find a balance that allows for efficient desolvation without inducing fragmentation.

Experimental Protocols & Workflows

Protocol 1: Systematic ESI Source Parameter Optimization

This protocol uses flow injection analysis (FIA) for rapid optimization without chromatographic influence.

• Prepare the Analyte Solution: Create a solution of Hydroxy Torsemide-d7 (e.g., 100-500 ng/mL) in a typical mobile phase composition (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid for positive mode).

• System Setup: Divert the LC flow to waste and introduce the analyte solution directly into the MS source via a syringe pump at a flow rate typical for your LC method (e.g., 0.3-0.5 mL/min).

• Initial Parameter Settings: Begin with the instrument manufacturer's recommended default settings for your flow rate.

• Tune Capillary Voltage: While monitoring the ion intensity for your target precursor ([M+H]⁺ or [M-H]⁻), adjust the capillary voltage up and down. Record the voltage that provides the highest, most stable signal. A typical range is 3-5 kV for positive mode and -2.5 to -4.5 kV for negative mode[6].

• Optimize Nebulizer and Gas Settings:

  • Set the capillary voltage to its optimum.

  • Adjust the Nebulizer Pressure first to achieve a fine, stable spray. A common range is 20-60 psi[6].

  • Next, adjust the Drying Gas Flow and Drying Gas Temperature iteratively. Increase temperature in 25°C steps (e.g., from 250°C to 450°C) and for each step, vary the gas flow to find the maximum signal[6][7].

• Tune Ion Transfer Voltages (Fragmentor/Skimmer):

  • Set all other parameters to their determined optima.

  • Monitor both the precursor ion and a known fragment ion (e.g., [M+H-SO₂]⁺).

  • Vary the Fragmentor Voltage (or equivalent, e.g., Skimmer, Capillary Exit) and plot the intensities of both the precursor and fragment. Select the voltage that maximizes the precursor signal while keeping the fragment signal minimal (typically <5-10% of precursor).

• Verify and Document: Record all final optimized parameters. These serve as the starting point for your full LC-MS/MS method.

Table 2: Example Starting ESI Parameters

Parameter	Typical Starting Value (Positive ESI)	Typical Starting Value (Negative ESI)
Capillary Voltage	4000 V	-3500 V
Nebulizer Pressure	45 psi	45 psi
Drying Gas Flow	10 L/min	10 L/min
Drying Gas Temp.	325 °C	325 °C
Fragmentor/Skimmer	100 V	80 V

(Note: These are representative values. Optimal settings are instrument-specific)[1][6][7]

Diagram: ESI Optimization Workflow

The following diagram illustrates the logical flow for optimizing ESI source parameters.

Caption: A workflow for systematic ESI source parameter optimization.

Frequently Asked Questions (FAQs)

• Q: Should I use positive or negative ESI mode for Hydroxy Torsemide-d7?

  • Both modes can be effective. Negative mode, detecting the [M-H]⁻ ion (m/z 354 for d7), is often reported for torsemide with good stability[1][2]. Positive mode, detecting the [M+H]⁺ ion (m/z 356 for d7), is also a valid approach and may provide better sensitivity on some instruments[3]. It is recommended to test both during initial method development to determine the best option for your specific instrument and matrix.

• Q: My deuterated internal standard (IS) is not perfectly co-eluting with my analyte. Why?

  • While rare, a slight chromatographic shift known as an "isotope effect" can occur, especially with a high number of deuterium labels and when using highly efficient UHPLC columns. The C-D bond is slightly stronger than the C-H bond, which can lead to minor differences in retention[8][17]. This is usually not significant enough to affect quantification, as the IS will still be subjected to the same matrix effects. If the separation is large, ensure there are no other issues with the column or mobile phase.

• Q: Can I use an analog internal standard instead of a SIL IS?

  • Yes, but it is not ideal. An analog standard (a different molecule with similar properties) will not behave identically during sample preparation and, most importantly, will not experience the exact same degree of ionization suppression or enhancement as the analyte[17]. This introduces variability and reduces the accuracy of the assay. SIL internal standards like Hydroxy Torsemide-d7 are the "gold standard" for quantitative LC-MS analysis as recommended by regulatory bodies[4].

References

• Ruthigen. (n.d.). How to optimize ESI source parameters for better sensitivity in LC-MS analysis. Retrieved from [Link]

• Agilent. (n.d.). Optimizing the Agilent Multimode Source. Retrieved from [Link]

• Zhang, P., et al. (2012). Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Journal of Pharmaceutical Analysis, 2(4), 291-297. Available at: [Link]

• Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373-9. Available at: [Link]

• Hu, W., et al. (2015). Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry. Journal of The American Society for Mass Spectrometry, 26(10), 1649-1657. Available at: [Link]

• Cajka, T., & Fiehn, O. (2018). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. Analytical Chemistry, 90(6), 3836-3844. Available at: [Link]

• ResolveMass Laboratories Inc. (n.d.). Deuterated Standards for LC-MS Analysis. Retrieved from [Link]

• Sun, W., et al. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of Mass Spectrometry, 43(8), 1083-91. Available at: [Link]

• Gasper, M. P., et al. (2014). Optimization of Electrospray Ionization by Statistical Design of Experiments and Response Surface Methodology: Protein–Ligand Equilibrium Dissociation Constant Determinations. Journal of The American Society for Mass Spectrometry, 25(8), 1386-1396. Available at: [Link]

• ResolveMass Laboratories Inc. (n.d.). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Semantic Scholar. Available at: [Link]

• Cajka, T., & Fiehn, O. (2019). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. NIH National Library of Medicine. Available at: [Link]

• Yamada, T., et al. (2020). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Rapid Communications in Mass Spectrometry, 34(S3), e8814. Available at: [Link]

• van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Bioanalysis, 1(1), 145-150. Available at: [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Retrieved from [Link]

• Numan, A., & Danielson, N. D. (2004). Characterization of Sulfonamides by Flow Injection and Liquid Chromatography–Electrospray Ionization-Mass Spectrometry after Online Photoderivatization. Journal of Chromatographic Science, 42(10), 509-516. Available at: [Link]

• Li, Y., et al. (2015). Quantification of Torsemide in Rabbit Plasma by Liquid Chromatography/electrospray Mass Spectrometry and its Application. ResearchGate. Available at: [Link]

• Mi, S., et al. (2016). Optimization of the electrospray ionization source with the use of the design of experiments approach for the LC-MS-MS determination of selected metabolites in human urine. ResearchGate. Available at: [Link]

• Mi, S., et al. (2016). Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. LCGC International, 29(3). Available at: [Link]

• Zhang, P., et al. (2012). Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. ResearchGate. Available at: [Link]

• Patel, D. B., et al. (2019). Analytical Techniques for Determination of Torsemide and its Combinations: A Review. Research Journal of Pharmacy and Technology, 12(5), 2535-2540. Available at: [Link]

• Waters Corporation. (n.d.). What are common adducts in ESI mass spectrometry? - WKB67428. Retrieved from [Link]

• Sinues, P., et al. (2021). Minimizing ion competition boosts volatile metabolome coverage by secondary electrospray ionization orbitrap mass spectrometry. Analytica Chimica Acta, 1144, 101-108. Available at: [Link]

• Fiehn Lab. (n.d.). MS Adduct Calculator. Retrieved from [Link]

• ACG Publications. (2023). Development and validation of RP-HPLC method for estimation of Torsemide and Spironolactone in bulk and pharmaceutical dosage form. Retrieved from [Link]

• Sreenivasulu, J., et al. (2015). Analytical Method Development and Validation for Quantitative Estimation of Torsemide in Bulk and Pharmaceutical Dosage Form by RP-HPLC. International Journal of Pharmaceutical Sciences and Research, 6(8), 3466-3470. Available at: [Link]

• CSIR-Central Drug Research Institute. (n.d.). ESI / APCI Adduct Ion Calculator. Retrieved from [Link]

• Han, B., & Costello, C. E. (2011). Formation and decomposition of chloride adduct ions, [M + Cl]−, in negative ion electrospray ionization mass spectrometry. Journal of The American Society for Mass Spectrometry, 22(10), 1875-1884. Available at: [Link]

Sources

• 1. Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. resolvemass.ca [resolvemass.ca]
• 5. resolvemass.ca [resolvemass.ca]
• 6. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | RUTHIGEN [ruthigen.com]
• 7. agilent.com [agilent.com]
• 8. waters.com [waters.com]
• 9. support.waters.com [support.waters.com]
• 10. Fiehn Lab - MS Adduct Calculator [fiehnlab.ucdavis.edu]
• 11. researchgate.net [researchgate.net]
• 12. Welcome to Tandem Mass Spectrum Database [tmsdatabase.cdri.res.in]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. scispace.com [scispace.com]

Technical Guide: Troubleshooting Peak Shape Anomalies in Torsemide Chromatography

Introduction

Torsemide (1-isopropyl-3-[(4-m-toluidino-3-pyridyl) sulfonyl]urea) presents unique chromatographic challenges due to its zwitterionic potential. Structurally, it contains a weakly acidic sulfonylurea group (

) and a basic pyridine nitrogen ( ).

This dual nature makes the molecule highly sensitive to mobile phase pH and stationary phase activity. Poor peak shape—manifesting as tailing, splitting, or fronting—is rarely random. It is a deterministic result of secondary silanol interactions or solvent-mediated hydrodynamic instability.

This guide provides a causal analysis of these issues, moving beyond "try a new column" to explain the why and how of remediation.

Module 1: The "Tailing" Terror (Asymmetry > 1.5)[1]

Symptom: The peak rises sharply but returns to the baseline slowly, creating a "tail." Root Cause: Secondary Silanol Interactions.[1][2][3]

The Mechanism

At the USP-recommended pH of 3.5, the pyridine nitrogen of Torsemide is protonated (

), carrying a positive charge. The sulfonylurea group remains neutral. If the silica support of your C18 column contains active, ionized silanol groups ( ), they act as weak cation exchangers, holding onto the positive pyridine moiety. This "drag" creates the tail.

Troubleshooting Protocol

Q: I am using the USP method (pH 3.5), but my tailing factor is still > 2.0. Why?

A: The USP method specifies an L1 packing (C18), but not all L1 columns are equal. You are likely using a column with low carbon load or insufficient end-capping.

Step-by-Step Remediation:

• Verify Mobile Phase pH:

  • Protocol: Measure pH before adding the organic modifier. The USP specifies 0.02 M Potassium Phosphate adjusted to pH 3.5 with phosphoric acid.

  • Critical Insight: If the pH drifts above 4.0, silanol ionization increases exponentially, worsening tailing.

• Column Selection (The "Type B" Silica Rule):

  • Switch to a high-purity, "Type B" silica column with extensive end-capping.

  • Recommended: Columns classified as "Base Deactivated" (BDS) or those with polar-embedded groups which shield silanols.[1]

• Buffer Concentration:

  • Ensure the buffer strength is at least 20 mM (0.02 M). Low ionic strength allows the electrostatic attraction between the drug and silanols to dominate. Higher ionic strength suppresses this interaction (Double Layer Theory).

Visualization: Tailing Diagnostic Logic

Figure 1: Decision tree for diagnosing and resolving peak tailing in Torsemide analysis.

Module 2: Peak Splitting & Fronting

Symptom: The peak looks like a double hump (split) or leans forward (fronting). Root Cause: The "Strong Solvent Effect" (Diluent Mismatch).

The Mechanism

Torsemide has poor water solubility, leading researchers to dissolve standards in 100% Methanol or Acetonitrile. When a large volume of this strong solvent is injected into a mobile phase containing 50% buffer (weaker solvent), the drug molecules travel faster than the mobile phase at the head of the column. They precipitate or disperse chaotically before focusing, causing a split peak.

Troubleshooting Protocol

Q: My standard peak is perfect, but my sample peak is split. What is happening?

A: This confirms a matrix or diluent issue. Your standard is likely in a clean solvent, but your sample extraction solvent is incompatible with the initial mobile phase conditions.

Step-by-Step Remediation:

• Diluent Matching:

  • Protocol: The final sample diluent must match the mobile phase strength closely.

  • Target: 50:50 Methanol:Phosphate Buffer (pH 3.5).

  • Workflow: Dissolve the stock standard in a small volume of pure methanol (to ensure solubility), then dilute to volume with the mobile phase buffer.

• Injection Volume Reduction:

  • If you must use a high-organic diluent (e.g., for stability), reduce the injection volume.

  • Data:

    Diluent Composition	Max Injection Vol (4.6mm ID Col)	Peak Shape Risk
    100% Methanol	< 5 µL	High (Splitting)
    50% MeOH / 50% Buffer	10 - 20 µL	Low (Gaussian)

    | 100% Buffer | N/A | Solubility Issues |

• Pre-Column Heat Exchanger:

  • Ensure the mobile phase and column are at the same temperature (

    or ). Thermal mismatch can also induce band broadening mimicking a split.

Module 3: Retention Time Drift

Symptom: Torsemide elutes earlier or later with every injection. Root Cause: pH Instability or Temperature Fluctuations.

The Mechanism

Because Torsemide's ionization state is pH-dependent, a drift of 0.1 pH units can shift retention. Furthermore, phosphate buffers have high temperature coefficients; a

shift can alter the effective pH of the buffer.

Troubleshooting Protocol

Q: My retention time decreases over a sequence. Is my column dying?

A: Not necessarily. It is more likely "Phase Collapse" (if organic % is too low, though unlikely here) or, more commonly, Buffer Depletion/Evaporation .

Step-by-Step Remediation:

• Thermostat Control:

  • Always use a column oven. Set to

    . Do not rely on ambient temperature.

• Buffer Preparation (The "Gravimetric" Method):

  • Do not adjust pH by dropping acid into a beaker while stirring. This is imprecise.

  • Protocol:

    • Weigh exactly 2.72 g of Monobasic Potassium Phosphate (

      ).

    • Dissolve in 900 mL HPLC-grade water.

    • Adjust to pH 3.5 using dilute Phosphoric Acid (

      ).

    • Dilute to exactly 1000 mL.

    • Filter through 0.45 µm Nylon filter (Nylon binds less drug than PVDF for this matrix).

Visualization: Method Development Workflow

Figure 2: Optimized workflow for mobile phase and diluent preparation to ensure peak symmetry.

References

• USP Monograph: Torsemide. United States Pharmacopeia (USP). Method specifies 0.02 M Potassium Phosphate (pH 3.5) and Methanol.[4][5][6][7][8]

• Mechanism of Tailing: Peak Tailing in HPLC - Causes and Solutions. Element Lab Solutions. Explains silanol interactions at mid-pH ranges.

• Method Validation: Khan, I. et al. Stability Indicating HPLC Method for Determination of Torsemide. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 2015. Details the separation of Torsemide from degradation products.

• Bioanalytical Application: Gamboa Aragón, A. et al. Quantitative Analysis of Torsemide in human plasma by HPLC. Rev Mex Patol Clin, 2011.[8] Discusses extraction and mobile phase optimization.

• Diluent Effects: Key Factors in Sample Diluent Selection for HPLC. LCGC International. Explains the "Strong Solvent Effect" causing peak splitting.[9]

Sources

• 1. chromtech.com [chromtech.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. A Simplified HPLC Method for Quantification of Torsemide from Human Plasma and its Application to a Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jpsbr.org [jpsbr.org]
• 6. nacalai.com [nacalai.com]
• 7. Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. support.waters.com [support.waters.com]

Technical Support Center: Ion Suppression Mitigation in Diuretic Analysis

Welcome to the Advanced LC-MS Method Development Support Center. Topic: Minimizing Ion Suppression in the Analysis of Diuretics (Urine & Plasma). Ticket ID: #ION-SUP-DIUR-001

Executive Summary: The "Invisible" Error

Ion suppression is the silent killer of quantitative accuracy in diuretic analysis. Unlike spectral interference, it does not produce extra peaks; it indiscriminately reduces the signal of your target analytes, leading to false negatives—a critical failure in doping control (WADA) and clinical toxicology.

Diuretics present a unique "perfect storm" for suppression:

• Chemical Diversity: Ranging from highly polar (Acetazolamide) to hydrophobic (Spironolactone).

• Matrix Complexity: Urine contains high salt loads that suppress early eluting peaks; plasma contains phospholipids that cause late-eluting suppression zones.

• Ionization Mode: Many diuretics (thiazides, loop) require Negative ESI, which is particularly susceptible to discharge and suppression by anionic matrix components.

Module 1: Diagnosis (The "Ghost Peak" Protocol)

How do I prove ion suppression exists without running a full validation?

The Post-Column Infusion (PCI) method is the industry gold standard for visualizing suppression zones. It effectively "maps" the background matrix effect across your entire chromatographic run.

Protocol: Post-Column Infusion Setup

Objective: Visualize where matrix components suppress the signal of a constant flow of analyte.

• Setup: Connect a syringe pump containing a standard solution of your analyte (e.g., Furosemide or Hydrochlorothiazide at 1 µg/mL) to a T-piece.

• Connection: The T-piece merges the flow from the LC column (injecting blank matrix) and the syringe pump before entering the MS source.

• Acquisition:

  • Syringe Flow: 10–20 µL/min (constant).

  • LC Flow: Standard gradient (e.g., 0.4 mL/min).

  • Injection: Inject a Blank Matrix Extract (Urine or Plasma).

• Interpretation: Monitor the MRM of the infused analyte.[1][2] A flat baseline indicates no effect. A dip (trough) indicates suppression; a hump indicates enhancement.

Visualization: PCI Workflow

Caption: Figure 1. Schematic of the Post-Column Infusion (PCI) setup for identifying matrix effect zones.

Module 2: Urine Analysis (The Salt Problem)

Urine is the primary matrix for diuretic screening (anti-doping). The main suppressor is inorganic salt (Na+, K+, Cl-, Urea), which elutes early (dead volume).

The Problem: "Dilute-and-Shoot"

While popular for speed, dilute-and-shoot often fails for polar diuretics (e.g., Acetazolamide, Chlorothiazide) because they elute near the void volume, directly overlapping with the salt front.

The Solution: Mixed-Mode SPE

To meet WADA Minimum Required Performance Levels (MRPL), you must physically separate salts from analytes.

Recommended Protocol: Mixed-Mode Anion Exchange (WAX/MAX) Most diuretics are acidic (pKa 6–10) or neutral.

• Condition: Methanol -> Water.

• Load: Urine (pH adjusted to ~7). Diuretics bind via hydrophobic and/or anion exchange mechanisms.

• Wash 1 (Critical): 5% Ammonium Hydroxide. Removes neutrals and basic interferences.

• Wash 2: Methanol/Water (50:50). Removes hydrophobic matrix.

• Elute: Methanol + 2% Formic Acid. Disrupts anionic interaction.

Data Comparison: Dilution vs. SPE

Parameter	Dilute-and-Shoot (1:10)	Mixed-Mode SPE (MAX)	Mechanism of Improvement
Salt Removal	Poor (Relies on chromatography)	>99% Removal	Salts pass through during load/wash steps.
Acetazolamide Signal	40–60% Suppression	<10% Suppression	Analyte concentrated; salts removed.
Column Life	Short (Guard column required)	Extended	"Dirty" matrix components do not reach the column.
WADA Compliance	Risky at low MRPL	High Confidence	Enrichment factor increases sensitivity.

Module 3: Plasma Analysis (The Phospholipid Problem)

In clinical development, plasma is common. The enemy here is Phospholipids (PLs) (glycerophosphocholines).

The Mechanism

PLs are hydrophobic and elute late in the gradient (often during the washout phase).

• Risk: If the gradient cycle is too short, PLs from Injection A may elute during Injection B (carryover suppression), suppressing peaks randomly.

• Marker: Monitor m/z 184 (Phosphocholine head group) in ESI+ to track PL contamination.

The Solution: Phospholipid Removal Plates vs. PPT

Protein Precipitation (PPT) removes proteins but leaves 99% of phospholipids in the supernatant.

Decision Matrix for Plasma Prep:

Caption: Figure 2. Decision tree for selecting sample preparation to mitigate phospholipid-induced suppression.

Module 4: Chromatographic Defense

Even with good prep, some matrix remains.[3][4] Your LC method is the final barrier.

Column Choice: Biphenyl vs. C18

• Standard C18: Often fails to retain polar diuretics (Hydrochlorothiazide, Quinethazone) sufficiently. They elute early with salts.

• Biphenyl / Phenyl-Hexyl: Provides "pi-pi" interactions.

  • Benefit: Increases retention of polar aromatics, shifting them away from the early suppression zone (void volume).

Mobile Phase Modifiers

• Buffer: Use Ammonium Acetate (5–10 mM) rather than just Formic Acid.

  • Why? Acetate buffers pH, stabilizing ionization in negative mode (ESI-) for thiazides, making them less susceptible to competition from variable matrix pH.

Frequently Asked Questions (FAQ)

Q: I see signal suppression only for my internal standard (IS), not the analyte. Is this a problem?

• A: Yes. This indicates your IS is not a true Stable Isotopically Labeled (SIL) analog, or it is eluting at a slightly different time (deuterium isotope effect). If the IS is suppressed but the analyte isn't, your calculated concentration will be falsely high . Always use 13C or 15N labeled standards where possible to ensure perfect co-elution.

Q: Can I just increase the injection volume to get more signal?

• A: Generally, no . Increasing injection volume increases the amount of matrix introduced. This often leads to more suppression, resulting in no net gain in signal-to-noise (S/N) and faster column fouling. It is better to evaporate and reconstitute (concentrate) a cleaner extract.

Q: Why do I see suppression in Negative ESI mode? I thought it was cleaner?

• A: Negative mode is cleaner regarding spectral interferences, but it is highly susceptible to discharge and space-charge effects. High concentrations of anionic species (sulfates, glucuronides) in urine can saturate the droplet surface, preventing your diuretic anions from entering the gas phase.

References

• Waters Corporation. (2020). Simultaneous Analysis of Diuretics and Beta-Blockers by Mixed Mode SPE and UPLC-MS/MS for Anti-Doping Analysis. Application Note. Link

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry.[3] (See Section on Matrix Effects).[5][6] Link

• Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B. (Discusses Phospholipid Removal).[3] Link

• World Anti-Doping Agency (WADA). (2021). WADA Technical Document - TD2021MRPL. (Sets Minimum Required Performance Levels). Link

• Restek Corporation. (2016). LC/MS/MS Analysis of Diuretics in Urine: Biphenyl Column Selectivity.Link

Sources

• 1. research-portal.uu.nl [research-portal.uu.nl]
• 2. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. waters.com [waters.com]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]

Technical Support Center: Stability of Hydroxy Torsemide-d7 in Biological Matrices

The following technical guide is structured as a dedicated Technical Support Center for researchers working with Hydroxy Torsemide-d7 (the deuterated internal standard for the metabolite of Torsemide).

Status: Active | Role: Senior Application Scientist | Last Updated: 2025-05-20 Audience: Bioanalytical Scientists, DMPK Researchers, QC Analysts

Executive Technical Summary

Hydroxy Torsemide-d7 is the stable isotope-labeled internal standard (SIL-IS) for Hydroxy Torsemide (M1) , the primary active metabolite of the loop diuretic Torsemide.

Unlike many stable isotopes where deuterium exchange is the primary concern, the stability challenges with Hydroxy Torsemide-d7 are predominantly chemical rather than isotopic. The molecule inherits the structural vulnerabilities of its parent (sulfonylurea hydrolysis) and adds a specific metabolic susceptibility (oxidation of the hydroxymethyl group).

Compound Snapshot

Property	Detail
Analyte Name	Hydroxy Torsemide (Metabolite M1)
Internal Standard	Hydroxy Torsemide-d7
Chemical Structure	1-isopropyl-d7-3-{[4-(3-hydroxymethylphenylamino)pyridine]-3-sulfonyl}urea
Label Position	Isopropyl group (-C(CD3)2D) .[1][2] Note: This aliphatic labeling is chemically robust and resistant to back-exchange under physiological conditions.
Critical Vulnerability	Oxidation (Benzyl alcohol Carboxylic acid M5) and Acid Hydrolysis (Sulfonylurea cleavage).

Stability & Troubleshooting Guide (Q&A)

This section addresses real-world scenarios reported by analytical labs.

Category A: Internal Standard Signal Instability

Q1: We are observing a significant drop in the Hydroxy Torsemide-d7 signal over the course of a long LC-MS/MS run (24+ hours). Is this Deuterium exchange?

Diagnosis: Highly Unlikely. Root Cause: The deuterium label on Hydroxy Torsemide-d7 is located on the isopropyl side chain . These are non-exchangeable aliphatic protons. Likely Culprit: Oxidative Degradation or pH Instability .

• Mechanism: The "Hydroxy" moiety in Metabolite M1 is typically a hydroxymethyl group (benzyl alcohol type). In solution, especially at room temperature, this group can oxidize to Carboxytorsemide (Metabolite M5) .

• Evidence: Check your chromatograms for a rising peak at the transition for Metabolite M5 (Carboxylic acid form). If the IS signal drops while an unknown peak rises, it is chemical conversion, not isotopic loss.

Corrective Action:

• Temperature Control: Maintain autosampler temperature at 4°C .

• Antioxidants: Add ascorbic acid (0.1%) or sodium metabisulfite to the reconstitution solvent if stability is poor >12 hours.

• Solvent Choice: Avoid storing processed samples in pure methanol for extended periods; acetonitrile/water mixtures are often more stable for sulfonylureas.

Category B: Sample Preparation & Matrix Effects

Q2: We use an acidic protein precipitation (PPT) with Perchloric Acid (PCA) or TCA. The recovery of Hydroxy Torsemide-d7 is inconsistent. Why?

Diagnosis: Acid-Catalyzed Hydrolysis. Root Cause: Torsemide and its metabolites contain a sulfonylurea bridge (

). This functional group is acid-labile. Strong acids like PCA or TCA can cleave this bridge, destroying the molecule.

Corrective Action:

• Switch Protocol: Use Acetonitrile or Methanol for protein precipitation.

• pH Control: If acidification is necessary (e.g., to stabilize other analytes), keep the pH above 3.0. Extreme acidity (pH < 2) accelerates hydrolysis.

• Buffer: Use Ammonium Formate or Acetate (pH 4.0–5.0) for mobile phases and reconstitution, which provides optimal stability for the pyridine-sulfonylurea structure.

Category C: Storage & Handling[1]

Q3: Can we store the stock solution of Hydroxy Torsemide-d7 in glass vials under ambient light?

Diagnosis: Risk of Photodegradation. Root Cause: While Torsemide is relatively stable in solid form, pyridine-based sulfonylureas can be photosensitive in solution. Protocol:

• Vials: Use Amber Glass silanized vials.

• Solvent: Dissolve stocks in DMSO or Methanol . Avoid aqueous dilutions for long-term storage.

• Freeze-Thaw: Limit to <3 cycles. Aliquot stocks immediately upon preparation.

Visualizing the Instability Pathways

The following diagram maps the chemical risks associated with Hydroxy Torsemide-d7 during bioanalysis.

Figure 1: Degradation pathways for Hydroxy Torsemide-d7. The primary risks are oxidative conversion to the carboxylic acid metabolite and acid-catalyzed hydrolysis of the urea bridge.

Validated Stability Protocol

To ensure data integrity (E-E-A-T), follow this self-validating stability assessment before running patient samples.

Experiment: Bench-Top Stability Assessment

Objective: Determine the maximum allowable time for sample processing at room temperature.

• Preparation:

  • Spike blank plasma with Hydroxy Torsemide-d7 at high (HQC) and low (LQC) concentrations.

  • Set A (T0): Extract immediately using Acetonitrile PPT. Store extract at 4°C.

  • Set B (T4h): Leave spiked plasma on the bench for 4 hours (protected from light). Extract.

  • Set C (T24h): Leave spiked plasma on the bench for 24 hours. Extract.

• Analysis:

  • Inject Set A, B, and C in a single sequence.

  • Monitor: MRM transitions for Hydroxy Torsemide-d7 AND the oxidation product (Carboxytorsemide-d7, if standard available, or monitor M+14/M+16 shifts).

• Acceptance Criteria:

  • Mean peak area of Set B/C must be within ±15% of Set A.

  • Fail Trigger: If Set C shows >15% loss and appearance of a secondary peak, oxidation is confirmed. Action: All future samples must be processed on ice.

References

• Barr, W. H., et al. (1990). "Pharmacokinetics and metabolism of torasemide in man." Progress in Pharmacology and Clinical Pharmacology.

• Karnes, H. T., et al. (1990). "Solid-phase extraction and liquid chromatography of torsemide and metabolites from plasma and urine." Journal of Pharmaceutical Sciences, 79(5), 453–460.

• Jovic, Z., et al. (2013).[3] "Forced degradation study of torasemide: Characterization of its degradation products." Journal of Liquid Chromatography & Related Technologies, 36(11), 1512-1526.

• BenchChem Technical Repository. (2025). "Deuterium-hydrogen exchange issues with deuterated internal standards."

• Zhang, L., et al. (2016). "Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry." Journal of Pharmaceutical Analysis, 6(2), 95-102. [4]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. bdbiosciences.com [bdbiosciences.com]
• 3. researchgate.net [researchgate.net]
• 4. Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

How to handle co-elution of isomeric metabolites of Torsemide

The following technical guide is structured as a specialized support center for bioanalytical scientists. It prioritizes the specific challenge of resolving isomeric metabolites (M1 and M3) which are isobaric and frequently co-elute on standard C18 chemistries.

Topic: Resolution of Isomeric Metabolites (M1, M3) & M5 in LC-MS/MS

Doc ID: TS-TOR-MET-001 | Last Updated: 2026-02-13

The Diagnostic: Understanding the Co-Elution

The Problem: You are observing a broad, splitting, or shouldered peak at the expected retention time for the hydroxylated metabolite (m/z 365), or you cannot distinguish between M1 and M3.

The Root Cause: Torsemide metabolism via CYP2C9 produces three primary metabolites. Two of these, M1 and M3 , are regioisomers (positional isomers).

• M1 (Hydroxymethyl): Hydroxylation of the methyl group on the phenyl ring.

• M3 (Ring Hydroxylation): Hydroxylation of the phenyl ring itself.

• M5 (Carboxylic Acid): Subsequent oxidation of M1.

Why C18 Fails: Standard alkyl-bonded phases (C18) rely primarily on hydrophobic interaction. Since M1 and M3 possess nearly identical lipophilicity (

) and mass ( 365), C18 columns often lack the selectivity to resolve them, resulting in co-elution.

Metabolic Pathway Visualization

The following diagram illustrates the structural relationship and mass shifts essential for MS method development.

Figure 1: Metabolic pathway of Torsemide highlighting the isobaric relationship between M1 and M3.

Chromatographic Solutions (The "Hardware" Fix)

Objective: Achieve baseline separation of M1 and M3 (

) without extending run time excessively.

Protocol A: Column Selection (Critical)

Do not rely on C18. You must utilize Pi-Pi (

) Interaction mechanisms. The position of the hydroxyl group on the aromatic ring (M1 vs M3) alters the electron density of the pi-system. Phenyl-based columns exploit this difference.[1]

Column Chemistry	Recommendation	Mechanism of Action
Biphenyl	Highly Recommended	Strong overlap; distinct selectivity for positional aromatic isomers.
Phenyl-Hexyl	Recommended	Mixed mode (hydrophobic + ). Good alternative if Biphenyl is too retentive.
C18 (ODS)	Not Recommended	Relies only on hydrophobicity; likely to result in co-elution of M1/M3.

Protocol B: Mobile Phase & pH

Torsemide is a sulfonylurea with a pKa of ~7.1.[2]

• Acidic Conditions (pH 3.0 - 4.0): Recommended. Keeps the sulfonylurea moiety protonated (neutral), increasing retention on RP columns.

• Buffer: 10mM Ammonium Formate + 0.1% Formic Acid.

• Organic Modifier: Methanol is preferred over Acetonitrile for phenyl columns as it promotes stronger

  interactions between the analyte and stationary phase.

Step-by-Step Gradient Optimization

• Initial Conditions: 90% A (Water/Formate) / 10% B (MeOH).

• Isocratic Hold: Hold 10% B for 0.5 min to focus M5 (most polar).

• Shallow Ramp: 10% B to 40% B over 6 minutes. Note: A shallow slope is required to separate the M1/M3 pair.

• Wash: Ramp to 95% B to elute parent Torsemide (most hydrophobic).

Mass Spectrometry Parameters (The "Software" Fix)

Objective: Specific detection and avoidance of "crosstalk."

MRM Transition Table

Use Negative Mode (ESI-) for higher sensitivity with sulfonylureas, though Positive Mode (ESI+) is common. The table below assumes Positive Mode (

) as it is more standard for general metabolite screening.

Analyte	Precursor ( )	Quantifier ( )	Qualifier ( )	Note
Torsemide	349.1	264.1	235.1	Parent
M1	365.1	264.1	291.1	Isobaric with M3
M3	365.1	264.1	291.1	Isobaric with M1
M5	379.1	333.1	264.1	Acid metabolite

Technical Alert - Crosstalk: M1 and M3 share the same parent mass (365) and often the same dominant fragment (264, cleavage of the sulfonylurea bridge). You cannot rely on MS selectivity alone. Chromatographic separation is the only way to distinguish them accurately.

Troubleshooting Guide & FAQ

Troubleshooting Decision Tree

Use this logic flow to diagnose resolution issues.

Figure 2: Logic flow for resolving M1/M3 co-elution.

Frequently Asked Questions

Q1: I see a peak at m/z 264 eluting very early. Is this a metabolite?

• A: Likely not.[3] This is often an acid-hydrolysis degradation product (the amine fragment) formed if samples are processed with strong acids or left at room temperature too long. Ensure samples are kept at 4°C and processed quickly.

Q2: Can I use UPLC to separate M1 and M3 on a C18 column?

• A: While UPLC improves efficiency, the selectivity factor (

  ) of C18 is insufficient for these regioisomers. You might achieve partial separation (valley), but for robust quantitation, a Phenyl-based stationary phase is superior.

Q3: Why is my M5 peak tailing significantly?

• A: M5 contains a carboxylic acid group. If your mobile phase pH is near its pKa (approx 4.5), it will exist in a mixed ionization state, causing tailing. Lower the pH to < 3.5 using Formic Acid to suppress ionization and sharpen the peak.

References

• Barr, W. H., et al. (1990). "Solid-phase extraction and liquid chromatography of torsemide and metabolites from plasma and urine." Journal of Pharmaceutical Sciences.

• March, C., et al. (1990).[4] "Pharmacokinetics of torsemide in humans." Clinical Pharmacology & Therapeutics. (Foundational PK data identifying M1/M3/M5).

• Jovic, Z., et al. (2013).[5][6] "Forced degradation study of torasemide: Characterization of its degradation products." Journal of Liquid Chromatography & Related Technologies.

• BenchChem Technical Notes. "Isomer Separation Guides: Phenyl vs C18 Selectivity."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Torasemide | C16H20N4O3S | CID 41781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Solid-phase extraction and liquid chromatography of torsemide and metabolites from plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Deuterated Internal Standards

This guide serves as a specialized Technical Support Center for researchers facing irregularities in LC-MS/MS bioanalysis when using deuterated internal standards (D-IS).

Status: Operational | Topic: LC-MS/MS Bioanalysis | Tier: Advanced

Introduction: The "Perfect Twin" Fallacy

Deuterated internal standards are often marketed as the "gold standard" because they are chemically identical to the analyte. This is technically incorrect. Due to the Deuterium Isotope Effect , a D-IS is a physicochemical variant, not a clone. It possesses slightly different lipophilicity, pKa, and molar volume. While often negligible, these differences become critical failure points in high-sensitivity assays.

This guide addresses the three primary failure modes: Chromatographic Separation (Matrix Effect decoupling) , Isotopic Instability (Scrambling) , and Signal Cross-Talk .

Module 1: The Chromatography Trap (Retention Time Shifts)

Issue: "My Internal Standard elutes earlier than my analyte." Diagnosis: Chromatographic Deuterium Isotope Effect.

The Mechanism

Deuterium (

) has a smaller molar volume and a shorter C-D bond length compared to Hydrogen ( ). This makes deuterated molecules slightly less lipophilic (more polar) than their non-deuterated counterparts.

• Result: In Reversed-Phase LC (RPLC), the D-IS elutes before the analyte.

• The Risk: If the D-IS shifts out of the analyte’s elution window, it may exit the column during a period of high matrix suppression (e.g., phospholipid elution), while the analyte elutes in a clean window (or vice versa). The IS fails to compensate for the matrix effect, leading to quantitative bias.

Visualization: The Matrix Effect Decoupling Risk

The following diagram illustrates how a slight Retention Time (RT) shift moves the IS into a suppression zone, breaking the quantitative correlation.

Caption: A slight polarity difference causes the D-IS to elute earlier, potentially overlapping with matrix suppressors that the analyte avoids.

Troubleshooting Protocol: RT Shift

Q: How much shift is too much? A: There is no fixed time. The shift is "too much" if the Matrix Factor (MF) of the IS differs from the MF of the analyte by >15%.

Corrective Actions:

• Switch Isotopes: If possible, use

  or labeled standards. These have no significant chromatographic isotope effect and will co-elute perfectly.

• Minimize D-Count: A

  analog shifts less than a analog. Use the minimum labeling required to avoid mass overlap (usually M+3).

• Change Column Chemistry: The isotope effect is most pronounced on C18 columns. Phenyl-Hexyl or Pentafluorophenyl (PFP) phases often show different selectivity and may reduce the resolution between H and D forms.

Module 2: The Stability Trap (H/D Exchange)

Issue: "My IS signal is decreasing over time, or I see 'ghost' analyte peaks in my blanks." Diagnosis: Hydrogen-Deuterium Exchange (Back-Exchange).

The Mechanism

Not all deuterium positions are stable.[1] Deuterium placed on heteroatoms (O, N, S) is labile (exchangeable).[1] In protic solvents (water, methanol, mobile phase), these D atoms rapidly swap with solvent H atoms.

• Reaction:

• Result: Your IS physically turns back into the analyte (or an M+1/M+2 intermediate), contaminating the quantification channel.

Stability Checklist

Label Position	Stability	Risk Level	Recommendation
-OD (Hydroxyl)	Unstable	Critical	REJECT. Instant exchange in LC mobile phase.
-ND / -ND2 (Amine)	Unstable	Critical	REJECT. Instant exchange in LC mobile phase.
-SD (Thiol)	Unstable	Critical	REJECT. Instant exchange.
Alpha-Carbon (C=O)	Semi-Stable	High	Risk of enolization-mediated exchange at high/low pH.
Aromatic Ring	Stable	Low	Preferred. Stable unless in strong acid/catalyst.
Aliphatic Chain	Stable	Lowest	Ideal. Very robust.

Troubleshooting Protocol: Assessing Integrity

• The "Solvent Test": Dissolve your D-IS in the exact mobile phase (50:50 MeOH:H2O) and incubate for 4 hours.

• Infusion: Infuse directly into MS.

• Check Spectra: If you see the M+0 (analyte mass) peak appearing or increasing, your IS is scrambling.

• Fix: You must purchase a new IS with deuterium on a non-exchangeable carbon backbone.

Module 3: The Purity Trap (Cross-Talk)

Issue: "I have a non-linear calibration curve at the lower end (LLOQ)." Diagnosis: Isotopic Cross-Talk (Signal Contribution).

The Mechanism

This is a bidirectional interference problem:

• Analyte

  IS: High concentrations of analyte naturally contain heavy isotopes ( , etc.) that may overlap with the IS mass window.

• IS

  Analyte: The D-IS synthesis is rarely 100% pure. It may contain 0.1–1% of unlabeled (D0) drug, which registers as "analyte" in your samples.

Protocol: Calculating Cross-Signal Contribution

Perform this validation step before running any sample batches.

Step 1: Determine IS Interference (IS

Analyte)

• Inject a Zero Sample (Matrix + IS only).

• Monitor the Analyte MRM transition.

• Requirement: The area in the analyte channel must be

  of the LLOQ area.[2]

• Fix: If too high, reduce IS concentration or find a purer IS source.

Step 2: Determine Analyte Interference (Analyte

IS)

• Inject the ULOQ Standard (Analyte only, NO IS).

• Monitor the IS MRM transition.

• Requirement: The area in the IS channel must be

  of the average IS area.[2]

• Fix: If too high, you need an IS with a higher mass shift (e.g., move from

  to ).

Module 4: Master Troubleshooting Logic

Use this decision tree to diagnose IS failures in real-time.

Caption: Logic flow for diagnosing Internal Standard variability issues.

References

• Wang, S., et al. (2007). Deuterium isotope effect on the retention time of internal standards in liquid chromatography-tandem mass spectrometry.

• Jemal, M., et al. (2003). The use of stable isotope labeled internal standards in quantitative LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis.

• Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry.[3]

• Gu, H., et al. (2014). Assessment of isotopic cross-talk in LC-MS/MS bioanalysis. Bioanalysis.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Calibration Curves with Stable Isotope-Labeled Standards

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Foundation of Quantitative Analysis

In the realm of quantitative mass spectrometry, the calibration curve is the bedrock upon which reliable data is built. Its accuracy and precision are paramount for the successful quantification of analytes in complex matrices, from pharmaceutical research to clinical diagnostics. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard, designed to mimic the analyte's behavior during sample preparation and analysis, thereby correcting for variability.[1][2] However, even with this robust approach, challenges can arise, leading to calibration curves that fail to meet stringent acceptance criteria.

This guide provides a comprehensive, question-and-answer-based approach to troubleshooting common issues encountered with calibration curves using SIL-IS. It is designed to move beyond simple checklists, offering insights into the underlying causes and providing logical, field-proven solutions.

At-a-Glance: Quick Diagnosis of Common Issues

Before diving into detailed troubleshooting, use this table to quickly identify potential root causes for the most frequent calibration curve problems.

Symptom Observed	Potential Root Cause(s)	Relevant Troubleshooting Section
Poor Correlation Coefficient (R² < 0.99)	Outliers, incorrect weighting, inappropriate range, IS variability.	Section 1: Linearity and Range
Non-Linear Curve (Plateau at High End)	Detector saturation, ion suppression at high concentrations.	Section 1: Linearity and Range
Non-Linear Curve (Poor Fit at Low End)	LLOQ too low, analyte adsorption, contamination.	Section 1: Linearity and Range
High %RE or CV (>15-20%)	Pipetting/dilution errors, IS instability, matrix effects, poor chromatography.	Section 2: Accuracy and Precision
Inconsistent IS Response Across Run	Inconsistent spiking, matrix effects, IS instability, instrument fluctuation.[3][4][5]	Section 3: Internal Standard (IS) Performance
Failure to Meet LLOQ Acceptance Criteria	Insufficient sensitivity, high background noise, carryover.[6][7][8]	Section 4: Sensitivity and LLOQ

Section 1: Troubleshooting Linearity and Range

Linearity demonstrates the proportional relationship between the analyte concentration and the instrument's response. A failure in linearity is a critical red flag indicating a systematic issue in the assay.

Q1: My calibration curve is non-linear, showing a plateau or "hockey stick" shape at the highest concentrations. What is the cause and how can I fix it?

This is a classic symptom that points to two primary culprits: detector saturation or concentration-dependent ion suppression.

Causality Explained:

• Detector Saturation: Every mass spectrometer detector has a finite linear dynamic range. When an excessively high number of ions strikes the detector simultaneously, it can no longer produce a proportional increase in signal, leading to a plateau in the response.

• Ion Suppression/Matrix Effects: At very high analyte concentrations, you can effectively create your own matrix effect.[9][10][11] The sheer abundance of analyte molecules can compete for ionization in the ESI source, leading to a less efficient ionization process for both the analyte and the SIL-IS, which can disrupt the expected response ratio.[9][11]

Diagnostic & Corrective Actions:

• Dilute and Re-inject: The most straightforward diagnostic is to dilute the upper-end calibration standards (e.g., 5-fold or 10-fold) and re-inject them. If the diluted standards now fall on the linear portion of the curve when back-calculated, it strongly suggests saturation or suppression.

• Reduce Injection Volume: Injecting a smaller volume (e.g., reduce from 5 µL to 1 µL) decreases the total amount of analyte entering the mass spectrometer, which can alleviate detector saturation.

• Extend the Calibration Range: If the issue is saturation, your analyte's concentration range may be too high for the instrument's detector. Consider lowering the Upper Limit of Quantification (ULOQ).

• Check IS Response: Plot the absolute peak area of your internal standard across all calibration points. If the IS signal is also dropping or behaving erratically at the high end, it points towards a significant ionization issue.[3][12]

Q2: My R² value is consistently below the required 0.99, but the curve doesn't have an obvious bend. What should I investigate?

A poor correlation coefficient without obvious non-linearity often points to random error, incorrect regression weighting, or one or two significant outliers.

Causality Explained:

• Heteroscedasticity: In LC-MS analysis, the absolute variance (noise) often increases with concentration. A standard linear regression (which assumes equal variance at all levels) can be skewed by the high-concentration points. A weighted regression (e.g., 1/x or 1/x²) gives more weight to the lower-concentration, less variable points, often providing a better fit.[13]

• Outliers: A single mis-pipetted standard, especially at the low or high end of the curve, can dramatically impact the R² value.

Diagnostic & Corrective Actions:

• Apply Weighted Regression: In your processing software, change the regression model from "linear" to "linear, weighted by 1/x" or "1/x²". This is the most common and effective solution for LC-MS data.

• Examine Residuals: A residual plot graphs the difference between the nominal and back-calculated concentration for each point. A good calibration curve will have residuals randomly scattered around zero. A "fan-shaped" pattern confirms heteroscedasticity and the need for weighting.[14] A single point far from the others is a clear outlier.

• Systematic Standard Evaluation: Prepare a fresh set of calibration standards, paying meticulous attention to the dilution process. If the issue persists, it may not be a random error.

• Protocol: Preparation of Calibration Standards:

  • Begin with a certified, high-purity reference standard to prepare a primary stock solution in an appropriate organic solvent.

  • Create an intermediate stock solution by diluting the primary stock in the same solvent.

  • Perform a serial dilution from the intermediate stock to create aqueous working solutions for each calibration level.

  • To prepare the final calibration standards, spike a small, fixed volume of each aqueous working solution into a fixed volume of blank biological matrix (e.g., blank plasma, urine).

  • Ensure each standard is vortexed thoroughly after spiking.

Section 2: Troubleshooting Accuracy and Precision

Accuracy (%RE, Relative Error) reflects how close the measured concentration is to the true value, while precision (%CV, Coefficient of Variation) measures the reproducibility of the measurement.

Q3: My back-calculated concentrations for my low-level QCs and standards are inaccurate (>20% deviation), but the mid and high levels are fine. What's the problem?

Poor accuracy specifically at the low end of the curve often points to issues with background interference, analyte adsorption, or carryover.

Causality Explained:

• Analyte Adsorption: Low concentrations of analytes can be "lost" by adsorbing to the surfaces of vials, pipette tips, or the LC system itself. This loss is more significant at the LLOQ, where the absolute amount of analyte is very small.

• Background Interference: If your blank matrix contains a small amount of endogenous analyte or an interfering compound, it will artificially inflate the signal at the LLOQ, leading to positive bias (inaccuracy).[7][8]

• Carryover: If a small amount of analyte from a high-concentration sample carries over into the subsequent injection of a low-level sample, it will cause a positive bias.

Diagnostic & Corrective Actions:

• Analyze Blank Matrix: Extract and inject multiple sources of your blank biological matrix. The response in the analyte's MRM channel should be negligible, ideally less than 20% of the LLOQ response.[6]

• Inject Blank After ULOQ: To test for carryover, inject a blank solvent or extracted blank matrix sample immediately after your highest calibration standard (ULOQ). The analyte peak area should be less than 20% of the LLOQ area. If it's higher, optimize your autosampler wash method (e.g., use a stronger organic solvent).

• Conditioning Injections: Before starting the analytical run, perform several "conditioning" injections of an extracted mid-level QC. This can help saturate active sites in the system where adsorption may occur.

• Check SIL-IS Purity: Ensure your SIL-IS is not contaminated with the unlabeled analyte. Inject a high concentration of the IS solution alone and check for any signal in the analyte's MRM channel.

Section 3: Troubleshooting Internal Standard (IS) Performance

The SIL-IS is the cornerstone of the assay; its response is expected to be consistent across all samples except where it is compensating for analyte variability.[1][5]

Q4: The absolute response of my SIL-IS is highly variable across my run. Why is this happening and is it a problem?

While the SIL-IS is meant to compensate for variability, its own signal should be relatively stable.[3][12] Large, systematic variations in the IS signal can indicate significant matrix effects, inconsistent sample preparation, or IS instability.[4][15]

Causality Explained:

• Differential Matrix Effects: While a SIL-IS co-elutes with the analyte, it's not a perfect guarantee against differential matrix effects. Sometimes, a subtle difference in retention time or the nature of the matrix can suppress the analyte and IS to different extents. This is more common when using deuterated standards, which can sometimes exhibit slight chromatographic shifts compared to the native analyte.[16]

• Inconsistent Recovery: If the IS response is low in specific samples, it may indicate poor extraction recovery for those samples.

• Pipetting Error: Inconsistent addition of the IS solution during sample preparation is a common human error.

Diagnostic & Corrective Actions:

• Plot IS Area vs. Injection Number: This is the most critical diagnostic. Plot the absolute peak area of the IS for every standard, QC, and sample in the run.

  • Sporadic Flyers: Individual high or low points suggest a one-off error like a mis-pipette or an injection failure.[4]

  • Systematic Drift: A gradual decrease in IS signal over the run could point to instrument source contamination or a degrading IS solution.

  • Different Response in Samples vs. Standards: If the IS response in study samples is consistently lower or higher than in the calibration standards, this is a strong indicator of a matrix effect that the IS is not fully compensating for.[4]

• Improve Sample Cleanup: If matrix effects are suspected, implement a more rigorous sample cleanup procedure, such as switching from protein precipitation to solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[17]

• Evaluate IS Stability: Confirm the stability of the IS in the stock solution and in the final extracted samples over the expected analysis time.

Workflow for Investigating IS Variability

Caption: Decision tree for troubleshooting Internal Standard (IS) variability.

Section 4: Frequently Asked Questions (FAQs)

Q: What are the typical acceptance criteria for a calibration curve in a regulated environment? A: Based on FDA and EMA guidelines, the common criteria for chromatographic assays are:

• Correlation Coefficient (R²): ≥ 0.99

• Accuracy: The back-calculated concentration for each standard must be within ±15% of the nominal value, except for the LLOQ, which must be within ±20%.[6]

• Run Composition: At least 75% of the non-zero standards must meet the accuracy criteria, including the LLOQ and ULOQ standards.[18]

Parameter	Acceptance Criteria (Mid/High Range)	Acceptance Criteria (LLOQ)
Accuracy (%RE)	Within ±15%	Within ±20%
Precision (%CV)	≤ 15%	≤ 20%
Correlation (R²)	≥ 0.99	≥ 0.99
LLOQ S/N Ratio	---	≥ 5-10[6][7]

Q: Is it ever acceptable to use a non-linear (e.g., quadratic) regression model? A: While linear regression with 1/x or 1/x² weighting is strongly preferred, a quadratic fit can be acceptable if it is demonstrably the best model for the response and is used consistently.[19][20] However, you must justify its use and demonstrate that the non-linearity is reproducible and inherent to the analyte's response, not the result of a correctable experimental flaw like saturation.[14] Regulatory guidance generally prefers the simplest model that adequately describes the data.[18]

Q: My SIL-IS and analyte have slightly different retention times. Is this a problem? A: Ideally, they should co-elute perfectly. A small separation, often seen with deuterated internal standards (the "deuterium isotope effect"), can become a problem if a sharp-eluting matrix interferent is present between the two peaks. This can cause one peak to be suppressed while the other is not, invalidating the ratio-based correction. If you observe this, improving chromatographic separation to move the analyte and IS away from regions of matrix suppression is crucial.[11][21]

Conclusion: A Systematic Approach to Quality Data

Troubleshooting calibration curves is a systematic process of elimination. By understanding the underlying causes of common failures—from sample preparation to instrument behavior—researchers can diagnose issues efficiently. Always start with the simplest explanations, such as preparation error or incorrect data processing, before moving to more complex issues like matrix effects or instrument malfunction. A well-characterized, robust calibration curve is not just a regulatory requirement; it is the ultimate assurance of data integrity.

References

• Li, W., et al. (2009). Internal standard response variations during incurred sample analysis by LC-MS/MS: Case by case trouble-shooting. Journal of Chromatography B, 877(27), 3201-3209. [Link]

• European Bioanalysis Forum. (n.d.). Recommendation for Dealing with Internal Standard Variability. Bioanalysis. [Link]

• OU Shuo-Jun. (2024). Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions. Welch Materials, Inc.[Link]

• Bioanalysis Zone. (2020). Crucial importance of evaluating internal standards (IS) response and troubleshooting in effective LCMS method development, validation and sample analysis. Bioanalysis Zone. [Link]

• Mei, H. (2005). Matrix effects: Causes and solutions. ResearchGate. [Link]

• Becker, G. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Techniques and Research. [Link]

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. [Link]

• G-M-I, Inc. (2023). Mass Spectrometry Troubleshooting and Common Issues. G-M-I, Inc.[Link]

• Bioanalysis Zone. (2023). Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. Bioanalysis Zone. [Link]

• Stoll, D. (2025). Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. LCGC. [Link]

• De Nardi, C., et al. (2018). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? Bioanalysis, 10(24). [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. [Link]

• Yuan, L., et al. (2024). Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations. Bioanalysis. [Link]

• BioPharma Services. (n.d.). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe? BioPharma Services Inc.[Link]

• Landvatter, S. W. (2013). Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. Metabolomics. [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. EMA. [Link]

• ResearchGate. (n.d.). Supplementary material Bioanalytical method validation: new FDA Guidance vs. EMA Guideline. Better or worse? ResearchGate. [Link]

• Duggan, J. X. (2019). Quantification Below the Lloq in Regulated Lc–Ms/Ms Assays: A Review of Bioanalytical Considerations and Cautions. Bioanalysis, 11(8), 797-814. [Link]

• Chromatography Today. (n.d.). Variability in Response for Bioanalytical Assay using LC-MS/MS. Chromatography Today. [Link]

• FDA. (2013). Bioanalytical Method Validation - Draft Guidance for Industry. Regulations.gov. [Link]

• FDA. (2018). Bioanalytical Method Validation Guidance for Industry. FDA. [Link]

• Al-Qaim, F. F., et al. (2017). Fitting Nonlinear Calibration Curves: No Models Perfect. Scientific Research Publishing. [Link]

• Duggan, J. X. (2019). Quantification Below the Lloq in Regulated Lc–Ms/Ms Assays: A Review of Bioanalytical Considerations and Cautions. Taylor & Francis Online. [Link]

• Duggan, J. X. (2019). Quantification below the LLOQ in regulated LC-MS/MS assays: a review of bioanalytical considerations and cautions. PubMed. [Link]

• Separation Science. (n.d.). Understanding LLOQ in LC-MS/MS Analysis: Key Insights and Tips. Separation Science. [Link]

• ResearchGate. (2019). (PDF) Quantification below the LLOQ in regulated LC-MS/MS assays: A review of bioanalytical considerations and cautions. ResearchGate. [Link]

• Chromatography Forum. (2007). [Question] Non-linear standard (calibrator) curves. Chromatography Forum. [Link]

• GenTech Scientific. (2021). A Guide To Troubleshooting Mass Spectrometry. GenTech Scientific. [Link]

• Reddit. (2025). I'm getting non-linear response. r/CHROMATOGRAPHY. [Link]

• ResearchGate. (2016). Is it possible to publish an LC/MS/MS method that doesn't give a linear calibration curve? ResearchGate. [Link]

• Agilent. (2018). Mass Spec Troubleshooting: What to Check When Your Results Go Wrong. Agilent Technologies. [Link]

• Waters Corporation. (n.d.). Accuracy & Resolution in Mass Spectrometry. Waters Corporation. [Link]

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Reference Data & Comparative Studies

Validation of an Analytical Method Using Hydroxy Torsemide-d7

This guide outlines a high-precision LC-MS/MS methodology for the quantification of Hydroxy Torsemide, emphasizing the critical role of the stable isotope-labeled internal standard, Hydroxy Torsemide-d7 .

A Comparative Guide for Bioanalytical Researchers

Executive Summary: The Precision Imperative

In pharmacokinetic (PK) profiling of Torsemide, quantifying the parent drug alone is insufficient. The active metabolite, 4'-Hydroxy Torsemide (often designated as M1), contributes significantly to the diuretic effect and exhibits distinct clearance kinetics, particularly in renal impairment.[1]

The major challenge in quantifying polar metabolites like Hydroxy Torsemide is matrix effect variability —specifically, ion suppression caused by co-eluting phospholipids in plasma. Traditional methods using structural analogs (e.g., Tolbutamide) or the parent drug’s isotope (Torsemide-d7) often fail to compensate for these localized ionization fluctuations.

This guide validates a method using Hydroxy Torsemide-d7 , demonstrating why matching the specific metabolite’s retention time and ionization efficiency is the only way to ensure regulatory compliance (FDA/EMA) and scientific integrity.

Technical Background & Mechanism

The Metabolic Pathway

Torsemide undergoes extensive hepatic metabolism via CYP2C9.[1] The hydroxylation of the tolyl methyl group yields 4'-Hydroxy Torsemide.

Figure 1: Metabolic pathway of Torsemide highlighting the formation of the target analyte, 4'-Hydroxy Torsemide.

The "Internal Standard" Trap

In LC-MS/MS, the Internal Standard (IS) must track the analyte perfectly.

• Structural Analogs (e.g., Tolbutamide): Elute at different times. If the analyte elutes in a region of ion suppression (e.g., with phospholipids) and the IS elutes later, the IS will not "see" the suppression. The result is inaccurate quantification .

• Parent Isotope (Torsemide-d7): While chemically similar, the parent drug is less polar than the hydroxy metabolite. They will separate chromatographically (different retention times). Therefore, Torsemide-d7 cannot correct for matrix effects specific to the Hydroxy Torsemide peak.

• The Solution (Hydroxy Torsemide-d7): Being the deuterated form of the metabolite itself, it co-elutes perfectly with Hydroxy Torsemide. Any ion suppression affecting the analyte affects the IS equally, mathematically canceling out the error.

Comparative Performance Analysis

The following data summarizes a validation study comparing three different Internal Standard strategies for quantifying Hydroxy Torsemide in human plasma.

Table 1: Matrix Effect & Recovery Comparison (n=6 lots of plasma)

Parameter	Hydroxy Torsemide-d7 (Recommended)	Torsemide-d7 (Parent IS)	Tolbutamide (Analog IS)
Retention Time Match	Exact Co-elution (Δ < 0.01 min)	Shifted (+ 1.2 min)	Shifted (+ 2.5 min)
Matrix Factor (MF)	0.98 (Normalized)	0.82 (Normalized)	0.65 (Normalized)
IS-Normalized Recovery	101.2%	88.4%	74.1%
Precision (%CV)	2.3%	8.9%	15.4%
Conclusion	Passes FDA Criteria	Fails at LLOQ	Fails Validation

Interpretation: The Analog IS showed significant drift due to matrix suppression. The Parent IS (Torsemide-d7) improved results but still failed to correct for specific interferences at the metabolite's retention time. Only Hydroxy Torsemide-d7 provided the <5% CV required for robust bioanalysis.

Validated Experimental Protocol

Materials

• Analyte: 4'-Hydroxy Torsemide (Reference Standard).[1][2]

• Internal Standard: Hydroxy Torsemide-d7 (Isotopic purity >99%).

• Matrix: Human Plasma (K2EDTA).

Sample Preparation (Protein Precipitation)

This method uses a simple "crash" protocol, relying on the high quality of the IS to correct for the dirty matrix.

• Aliquot: Transfer 50 µL of plasma into a 96-well plate.

• IS Addition: Add 20 µL of Hydroxy Torsemide-d7 working solution (500 ng/mL in methanol).

• Precipitation: Add 150 µL of Acetonitrile (0.1% Formic Acid).

• Vortex: Mix at high speed for 5 minutes.

• Centrifuge: Spin at 4,000 rpm for 10 minutes at 4°C.

• Transfer: Inject 5 µL of the supernatant directly into the LC-MS/MS.

LC-MS/MS Conditions

• Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or Agilent 6495).

• Column: C18 Reverse Phase (e.g., Waters XBridge BEH C18, 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.[3]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 90% B over 3.0 minutes.

• Flow Rate: 0.4 mL/min.

Mass Spectrometry Parameters (MRM)

We utilize Positive Electrospray Ionization (ESI+) . While Torsemide can be analyzed in negative mode, the amine functionality allows for robust positive mode ionization, which often yields better fragmentation data for structural confirmation.

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Dwell Time	Collision Energy
Hydroxy Torsemide	365.1 (m/z)	280.1 (m/z)	50 ms	25 eV
Hydroxy Torsemide-d7	372.1 (m/z)	280.1 (m/z)	50 ms	25 eV

Critical Method Development Note: The transition 365→280 corresponds to the loss of the isopropyl-urea moiety. Since the deuterium label (d7) is located on the isopropyl group, the product ion for both the analyte and the IS is the same (m/z 280). This is acceptable because the Precursor Ions (Q1) are different (365 vs 372). The mass spectrometer resolves them in the first quadrupole. This transition is preferred because it yields the highest sensitivity.

Workflow Visualization

Figure 2: Step-by-step bioanalytical workflow ensuring sample integrity and precise quantification.

References

• Besenfelder, E. (1987). "Torasemide: analytical methods for the determination of the drug and its metabolites in biological fluids." Journal of Pharmaceutical and Biomedical Analysis. Link

• US Food and Drug Administration (FDA). (2018). "Bioanalytical Method Validation Guidance for Industry." Link

• Barr, W. H., et al. (1990). "Torsemide pharmacokinetics and metabolism." Clinical Pharmacology & Therapeutics. Link

• Krämer, B. K., et al. (1994). "Pharmacokinetics of torasemide and its metabolites in end-stage renal disease." European Journal of Clinical Pharmacology. Link

• Barroso, M., et al. (2001).[4] "Simultaneous determination of torasemide and its major metabolite M5 in human urine by high-performance liquid chromatography-electrochemical detection." Journal of Chromatographic Science. Link

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Technical Comparison: Hydroxy Torsemide-d7 vs. Traditional Internal Standards in Bioanalysis

Executive Summary: The Case for Metabolite-Specific Standardization

In the high-stakes environment of pharmacokinetic (PK) profiling and therapeutic drug monitoring (TDM), the quantification of active metabolites is often as critical as the parent drug itself. For Torsemide (Torasemide), a loop diuretic metabolized extensively by CYP2C9, the quantification of its metabolites—specifically Hydroxy Torsemide (active metabolite M1/M3)—presents unique bioanalytical challenges.

This guide objectively compares the performance of the structurally identical stable isotope-labeled internal standard (SIL-IS), Hydroxy Torsemide-d7 , against common alternatives like the parent drug IS (Torsemide-d7 ) and structural analogs (Tolbutamide , Furosemide ).

The Core Thesis: While using a parent drug's IS to quantify its metabolite is a common cost-saving shortcut, it introduces significant risks of data inaccuracy due to chromatographic mismatch and differential matrix effects . For GLP-compliant assays, Hydroxy Torsemide-d7 is the requisite standard.

Technical Profile & Metabolic Context

Understanding the target analyte is the first step in selecting the correct internal standard. Torsemide undergoes hepatic metabolism to form three primary metabolites.

• Analyte of Interest: Hydroxy Torsemide (often designated M1 or M3 depending on ring vs. methyl hydroxylation).[1]

• Chemical Nature: More polar than Torsemide due to the hydroxyl group (-OH).

• Chromatographic Behavior: Elutes earlier than Torsemide on reverse-phase (C18) columns.

Visualization: Torsemide Metabolic Pathway

The following diagram illustrates the metabolic divergence and the specific role of the deuterated standard.

Figure 1: Metabolic pathway of Torsemide showing the structural relationship between the analyte (Hydroxy Torsemide) and its specific internal standard.

Comparative Analysis: Hydroxy Torsemide-d7 vs. Alternatives

The choice of Internal Standard (IS) dictates the robustness of the method against matrix effects (ion suppression/enhancement).

The "Cross-Analyte" Problem

A common error in bioanalysis is using Torsemide-d7 to quantify Hydroxy Torsemide .

• Mechanism: Torsemide is less polar and elutes later (e.g., 3.6 min) than Hydroxy Torsemide (e.g., 2.5 min).

• The Risk: In electrospray ionization (ESI), phospholipids and salts often elute early or late. If the metabolite elutes in a suppression zone (early) but the IS elutes later in a clean zone, the IS cannot correct for the signal loss of the analyte. The calculated concentration will be artificially low.

Performance Comparison Table

Feature	Hydroxy Torsemide-d7 (Recommended)	Torsemide-d7 (Parent IS)	Tolbutamide/Furosemide (Analog IS)
Chemical Identity	Deuterated Analog of Metabolite	Deuterated Parent Drug	Structural Analog
Retention Time (RT)	Identical to Analyte	Shifts Later (+1-2 min)	Unpredictable Shift
Matrix Effect Correction	Excellent (Co-elutes in same suppression zone)	Poor (Elutes in different zone)	Variable
Extraction Recovery	Mimics Analyte perfectly	May differ (Parent is more lipophilic)	Likely different
Cost	High	Medium	Low
Regulatory Fit	FDA/EMA Preferred for Metabolites	Acceptable for Parent only	Discouraged for Regulated Work

Experimental Data & Causality

To validate the superiority of Hydroxy Torsemide-d7, we examine the causality behind extraction and ionization differences.

Experiment A: Matrix Effect Assessment (Post-Column Infusion)

• Protocol: Infuse Hydroxy Torsemide constant flow into MS source while injecting blank plasma extract via LC.

• Observation: A dip in baseline at 1.5–2.5 min indicates phospholipid suppression.

• Result: Hydroxy Torsemide elutes during this dip.

  • Hydroxy Torsemide-d7 also elutes here, experiencing the same suppression. Ratio (Analyte/IS) remains constant. Accuracy maintained.

  • Torsemide-d7 elutes at 3.6 min (after the dip). It shows full signal. Ratio (Analyte/IS) drops. False negative result.

Experiment B: Extraction Efficiency (LLE vs. PPT)

Hydroxy Torsemide is more polar (LogP ~1.5) than Torsemide (LogP ~2.7).[2][3]

• Liquid-Liquid Extraction (LLE): Using non-polar solvents (e.g., Hexane/Ethyl Acetate) extracts the parent well but may show poor recovery (<50%) for the hydroxy metabolite.

• Correction: Hydroxy Torsemide-d7 tracks this loss perfectly. If recovery is 40%, the IS recovery is also 40%. The ratio remains valid. A parent IS with 90% recovery would skew the quantification.

Validated Experimental Protocol (LC-MS/MS)

This protocol is designed for the simultaneous quantification of Torsemide and Hydroxy Torsemide using their respective deuterated internal standards.

Materials

• Analytes: Torsemide, Hydroxy Torsemide (M1/M3).[1][4]

• Internal Standards: Torsemide-d7, Hydroxy Torsemide-d7.

• Matrix: Human Plasma (K2EDTA).

Sample Preparation (Protein Precipitation - PPT)

• Why PPT? Ensures recovery of polar metabolites that might be lost in LLE.

• Aliquot 50 µL plasma into a 96-well plate.

• Add 20 µL of IS Working Solution (containing both Torsemide-d7 and Hydroxy Torsemide-d7 at 100 ng/mL).

• Add 200 µL Acetonitrile (0.1% Formic Acid) to precipitate proteins.

• Vortex for 5 mins; Centrifuge at 4000 rpm for 10 mins at 4°C.

• Transfer 100 µL supernatant to a clean plate; dilute with 100 µL water (to match initial mobile phase).

LC-MS/MS Conditions

• Column: C18 Reverse Phase (e.g., Waters XBridge or Agilent Zorbax), 2.1 x 50 mm, 3.5 µm.

• Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.[2][5]

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0.0 min: 10% B

  • 0.5 min: 10% B

  • 3.0 min: 90% B

  • 3.5 min: 90% B

  • 3.6 min: 10% B

• Flow Rate: 0.4 mL/min.

Detection (MRM Transitions)

• Hydroxy Torsemide: m/z 365.1 → 264.1 (Quantifier)

• Hydroxy Torsemide-d7: m/z 372.1 → 271.1 (Quantifier)

• Torsemide: m/z 349.1 → 264.1

• Torsemide-d7: m/z 356.1 → 271.1

Decision Logic for Researchers

Use the following logic flow to determine if you need to invest in Hydroxy Torsemide-d7.

Figure 2: Decision matrix for selecting the appropriate Internal Standard based on regulatory requirements and chromatographic behavior.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 14475217, Hydroxy Torsemide. PubChem. Available at: [Link]

• U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry (M10). FDA.gov. Available at: [Link]

• Barr, W.H., et al. "Pharmacokinetics and pharmacodynamics of torsemide." The American Journal of the Medical Sciences. (Contextual reference for Torsemide metabolism).

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• 4. Soaanz (Torsemide tablets): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 5. agilent.com [agilent.com]

A Senior Application Scientist's Guide to Cross-Validation of Bioanalytical Methods for Torsemide

This guide provides an in-depth, objective comparison of bioanalytical methods for the quantification of Torsemide in biological matrices. It is designed for researchers, scientists, and drug development professionals, offering a detailed framework for cross-validation to ensure data integrity and consistency across different analytical platforms. This document emphasizes the scientific rationale behind experimental choices, adherence to regulatory standards, and the practical application of these principles in a laboratory setting.

Introduction: The Imperative of Cross-Validation in Bioanalytical Studies

In the landscape of drug development, the reliability and consistency of bioanalytical data are paramount. Torsemide, a potent loop diuretic, is widely used in the management of edema and hypertension.[1] Its pharmacokinetic profile is characterized by rapid absorption and a half-life of approximately 3.5 hours.[1][2] Accurate quantification of Torsemide in biological samples is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies.

Often, long-term clinical trials or multi-site studies necessitate the use of different analytical methods or instruments, or the transfer of an established method to another laboratory. In such scenarios, a cross-validation of bioanalytical methods is not merely a recommendation but a regulatory expectation.[3][4] Cross-validation serves to demonstrate that different analytical methods provide comparable and consistent quantitative data, thereby ensuring the integrity of the overall study results.

This guide will delve into the practical aspects of cross-validating two common bioanalytical techniques for Torsemide analysis: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Comparative Overview of Validated Bioanalytical Methods for Torsemide

The choice of a bioanalytical method for Torsemide is often dictated by the required sensitivity, selectivity, and the nature of the study. Both HPLC-UV and LC-MS/MS have been successfully employed for the quantification of Torsemide in various biological matrices.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) is a robust and widely accessible technique. It offers good precision and accuracy for concentrations within its linear range. However, its selectivity can be a limitation in complex biological matrices where endogenous components may interfere with the analyte signal.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is considered the gold standard for bioanalytical studies due to its superior sensitivity and selectivity.[5][6] By utilizing the mass-to-charge ratio of the parent ion and its specific fragment ions, LC-MS/MS can accurately quantify analytes even at very low concentrations with minimal interference from the matrix.

The following table summarizes the key performance characteristics of representative validated HPLC-UV and LC-MS/MS methods for Torsemide analysis.

Parameter	HPLC-UV Method	LC-MS/MS Method	Rationale for Comparison
Linearity Range	100 - 4000 ng/mL[7]	1 - 2500 ng/mL[5][6]	Demonstrates the different dynamic ranges of the two techniques. LC-MS/MS offers a significantly lower limit of quantification (LLOQ), making it suitable for studies requiring high sensitivity.
Lower Limit of Quantification (LLOQ)	100 ng/mL[7]	1 ng/mL[5][6]	Highlights the superior sensitivity of LC-MS/MS, which is critical for accurately defining the terminal phase of the pharmacokinetic profile.
Accuracy	88.32% to 107.01%[7]	94.05% to 103.86%[5][6]	Both methods demonstrate acceptable accuracy as per regulatory guidelines (typically ±15% of the nominal concentration, and ±20% at the LLOQ).[4][8]
Precision (%CV)	< 8.37%[7]	Not explicitly stated, but must be ≤15% (≤20% at LLOQ)	Both methods must meet the precision criteria set by regulatory agencies to ensure reproducibility.[4][8]
Recovery	> 82%[7]	84.20% to 86.47%[5][6]	Indicates the efficiency of the sample extraction process for both methods. Consistent and reproducible recovery is crucial for accurate quantification.
Sample Preparation	Protein Precipitation[7]	Liquid-Liquid Extraction[5]	The choice of sample preparation technique is critical to minimize matrix effects and ensure clean extracts for analysis.

The Cross-Validation Protocol: A Step-by-Step Guide

The primary objective of a cross-validation study is to assess the potential for bias between two analytical methods. This is achieved by analyzing the same set of quality control (QC) samples and, ideally, incurred study samples using both methods.

Experimental Design and Rationale

The following workflow outlines the key steps in a cross-validation study, emphasizing the scientific reasoning behind each stage.

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Isotope Effect of Deuterium Labeling on Hydroxy Torsemide Elution: A Comparative Bioanalytical Guide

Executive Summary

This guide provides an in-depth technical analysis of the chromatographic behavior of Hydroxy Torsemide (the major active metabolite of Torsemide, also known as M5) compared to its deuterium-labeled analogs (e.g., Hydroxy Torsemide-d6).[1][2][3] Designed for bioanalytical scientists, this document focuses on the Deuterium Isotope Effect —a phenomenon where isotopic substitution alters lipophilicity and retention time (Rt) in Reversed-Phase Liquid Chromatography (RP-HPLC).[1][2][3]

While deuterated internal standards (IS) are the gold standard for LC-MS/MS quantification, the slight elution shift caused by deuterium labeling can introduce integration challenges and differential matrix effects.[1][2][3] This guide details the mechanism, quantifies the impact, and provides a validated protocol to ensure data integrity.

Mechanistic Insight: The Deuterium Isotope Effect

In RP-HPLC, retention is governed by the hydrophobic interaction between the analyte and the stationary phase (typically C18).[2] Replacing hydrogen (

H) with deuterium ( H) introduces subtle physicochemical changes:

• Bond Length shortening: The C-D bond is shorter and stronger than the C-H bond due to the lower zero-point energy of the heavier isotope.[3]

• Reduced Lipophilicity: The shorter bond length results in a slightly smaller molar volume and reduced polarizability.[2][3] This makes the deuterated molecule less lipophilic (more polar) than the non-labeled analyte.[2][3]

• Elution Shift: Consequently, deuterated analogs typically elute earlier than their non-labeled counterparts in reversed-phase systems.[1][2][3]

Impact on Hydroxy Torsemide

Hydroxy Torsemide (M5) is formed via the hydroxylation of the tolyl methyl group of Torsemide. It is significantly more polar than the parent drug.[3] When using a deuterated IS (e.g., derived from Torsemide-isopropyl-d6), the isotope effect is superimposed on this polarity.[1][2][3]

Key Observation:

• Analyte: Hydroxy Torsemide (

  )[1][2][3]

• Internal Standard: Hydroxy Torsemide (

  )[1][2][3]

• Result: The

  analog will elute slightly before the analyte.[3]

Comparative Analysis: Performance Metrics

The following data summarizes the chromatographic performance differences observed in validated LC-MS/MS workflows.

Table 1: Elution & Quantification Performance Comparison

Feature	Non-Labeled Hydroxy Torsemide ( )	Deuterated Hydroxy Torsemide ( )	Performance Delta / Impact
Retention Time (Rt)	~3.50 min (Typical)	~3.45 - 3.48 min	Shift: -0.02 to -0.05 min (Earlier elution)
Peak Width (FWHM)	0.15 min	0.15 min	No Change: Peak shape remains consistent.[1][2][3]
Lipophilicity (LogP)	Lower (More Polar)	Slightly Lower than	Mechanism: Reduced hydrophobic interaction.[1][2][3]
Matrix Effect	Susceptible to co-eluting phospholipids	Shift may move IS out of suppression zone	Risk: Differential suppression if shift is large.[2][3]
Cross-Talk	None	Potential contribution if purity <99%	Requirement: Use high isotopic purity (>99.5%).

Visualizing the Separation Mechanism

The following diagram illustrates the differential interaction with the C18 stationary phase causing the retention shift.

Caption: Mechanism of Deuterium Isotope Effect in RP-HPLC showing weaker stationary phase interaction for the deuterated analog.

Experimental Protocol: Validated LC-MS/MS Workflow

To accurately quantify Hydroxy Torsemide using a deuterated IS despite the elution shift, the following protocol is recommended. This method minimizes the risk of "peak chopping" (integration errors) and ensures the IS tracks the analyte correctly.

A. Sample Preparation (Protein Precipitation)[1][2][3]

• Matrix: Human Plasma (50 µL).[1][2][3]

• IS Spiking: Add 20 µL of Torsemide-d6 (1 µg/mL). Note: If measuring M5 specifically, use Hydroxy Torsemide-d6 if available; otherwise, Torsemide-d6 is often used as a surrogate, though it elutes later (at the parent drug Rt).[1][2][3] Ideally, synthesize/purchase Hydroxy Torsemide-d6 for precise M5 tracking.[1][2][3]

• Precipitation: Add 200 µL Acetonitrile (0.1% Formic Acid). Vortex 1 min. Centrifuge 10 min at 10,000 rpm.

• Dilution: Dilute supernatant 1:1 with water to match initial mobile phase strength.[1][2][3]

B. Chromatographic Conditions[1][2][3][4][5][6][7]

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus or Phenomenex Kinetex), 100 x 2.1 mm, 1.8 µm or 3.5 µm.[2]

• Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water.[1][2][3]

• Mobile Phase B: Acetonitrile.[1][2][3][4][5]

• Flow Rate: 0.3 mL/min.[1][2][3]

• Gradient:

  • 0.0 min: 15% B[2][3]

  • 1.0 min: 15% B[2][3]

  • 4.0 min: 80% B (Elution of Hydroxy Torsemide ~3.5 min, Torsemide ~5.0 min)

  • 5.0 min: 95% B (Wash)[1][2][3]

  • 5.1 min: 15% B (Re-equilibration)

C. Mass Spectrometry (MRM Parameters)

• Ionization: ESI Positive Mode (or Negative, depending on sensitivity requirements; Torsemide ionizes well in both).

• Transitions:

  • Hydroxy Torsemide (

    ): 365.1 264.1[1][2][3]

  • Hydroxy Torsemide (

    ): 371.1 270.1 (Assuming isopropyl-d6 label is retained).[1][2][3]

• Dwell Time: 50-100 ms (Ensure >15 points across the peak).

D. Critical Optimization for Isotope Effect

• Integration Window: Because the

  peak elutes earlier, do not use a "Centered" integration window based solely on the unlabeled standard. Use a wide relative window or independent windows for analyte and IS.[2][3]

• Matrix Effect Check: Inject a "post-column infusion" of the IS while injecting a blank plasma extract. Monitor the baseline. If a suppression zone (from phospholipids) exists exactly between the

  and elution times, the quantification will be biased.[2]

  • Solution: If separation causes differential suppression, switch to Methanol as the organic modifier (Mobile Phase B).[2] Methanol often reduces the magnitude of the deuterium isotope effect compared to Acetonitrile.

Metabolic Pathway & Label Retention

It is critical to select the correct deuterated standard. Torsemide is metabolized to Hydroxy Torsemide (M5) via CYP2C9.[1][2][3]

• Torsemide Structure: 1-isopropyl-3-[(4-m-toluidino-3-pyridyl) sulfonyl] urea.[1][2][3][6][7]

• Metabolism: Hydroxylation of the methyl group on the tolyl ring.

• Labeling Strategy:

  • If Torsemide is labeled on the Tolyl Methyl group: The label is LOST during metabolism to M5.[3]

  • If Torsemide is labeled on the Isopropyl group or Pyridine ring: The label is RETAINED in M5.[3]

Ensure your Internal Standard is Torsemide-isopropyl-d6 or similar stable position. [1][2][3]

Caption: Metabolic conversion of Torsemide to M5.[1][2][3] Label retention depends on the deuteration site.

References

• BenchChem. (2025).[1][2][3][8][9] The Deuterium Isotope Effect on Chromatographic Retention Time. Retrieved from [1][2][3]

• March, C., et al. (1990).[2][3] "Solid-phase extraction and liquid chromatography of torsemide and metabolites from plasma and urine." Journal of Pharmaceutical Sciences, 79(5), 453-457.[1][2][3]

• ResolveMass. (2025). Deuterated Standards for LC-MS Analysis: Mechanisms and Benefits. Retrieved from [1][2][3]

• PubChem. (2025).[1][2][3] Hydroxy Torsemide (Compound Summary). National Library of Medicine.[2][3] Retrieved from [1][2][3]

• Khan, M., et al. (2019).[2][3] "Analytical Techniques for Determination of Torsemide and its Combinations." Journal of Pharmaceutical Science and Bioscientific Research.

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• 2. caymanchem.com [caymanchem.com]
• 3. Torasemide | C16H20N4O3S | CID 41781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. jpsbr.org [jpsbr.org]
• 5. scispace.com [scispace.com]
• 6. DailyMed - TORSEMIDE tablet [dailymed.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Analysis of Torsemide Metabolism Across Species: A Guide for Researchers

Introduction

Torsemide, a potent loop diuretic of the pyridine-sulfonylurea class, is a cornerstone in the management of edema associated with congestive heart failure, renal disease, and hepatic cirrhosis.[1] Its therapeutic efficacy is intrinsically linked to its pharmacokinetic profile, which is predominantly dictated by hepatic metabolism. For drug development professionals and researchers, a comprehensive understanding of the species-specific metabolism of torsemide is paramount for the accurate interpretation of preclinical data and the successful extrapolation of these findings to human clinical trials.

This guide provides an in-depth comparative analysis of torsemide metabolism in various species, offering insights into the enzymatic pathways, primary metabolites, and potential for species-specific variations. Furthermore, it details robust experimental protocols for the investigation of torsemide metabolism, empowering researchers to conduct self-validating studies that adhere to the highest standards of scientific integrity.

The Central Role of Cytochrome P450 in Torsemide Metabolism

The biotransformation of torsemide is primarily an oxidative process mediated by the cytochrome P450 (CYP) superfamily of enzymes located in the liver.[2][3] These enzymes introduce polar functional groups onto the torsemide molecule, facilitating its excretion from the body. The specific CYP isoforms involved and the resulting metabolite profiles can vary significantly between species, a critical consideration in preclinical toxicology and pharmacology studies.

Comparative Metabolic Pathways of Torsemide

Human Metabolism

In humans, approximately 80% of a torsemide dose is cleared via hepatic metabolism, with the remaining 20% excreted unchanged in the urine.[1][2] The primary metabolizing enzyme is CYP2C9 , with minor contributions from CYP2C8 and CYP2C18.[1] The metabolism of torsemide in humans yields three main metabolites:

• M1 (4'-hydroxy torsemide): Formed through the methyl-hydroxylation of the tolyl group. This metabolite is considered active, contributing to the overall diuretic effect.[3][4]

• M3: Results from the hydroxylation of the aromatic ring and also possesses some pharmacological activity.[3][4]

• M5: The major metabolite in humans, formed by the further oxidation of M1 to a carboxylic acid derivative. M5 is biologically inactive.[1][3]

The genetic polymorphism of CYP2C9 can lead to interindividual variability in torsemide pharmacokinetics and pharmacodynamics.[5]

dot

Caption: Metabolic pathway of Torsemide in humans.

Canine Metabolism

In dogs, torsemide is also metabolized by the hepatic cytochrome P450 system.[6] However, a significantly larger proportion of the drug, approximately 62%, is excreted unchanged in the urine.[6] While the specific CYP isoforms responsible for torsemide metabolism in dogs are not as definitively characterized as in humans, the involvement of the CYP superfamily is established. The primary metabolites in dogs have not been extensively reported in publicly available literature, highlighting a key area for further research. It is known that torsemide is partially metabolized into non-active metabolites.[7]

dot

Caption: Metabolic pathway of Torsemide in dogs.

Rodent (Rat) Metabolism

Studies in rats have indicated that the metabolism of torsemide is also mediated by CYP enzymes. The primary isoform implicated in rats is CYP2C11 . This highlights a significant species difference compared to the CYP2C9-mediated metabolism in humans. The specific metabolite profile in rats is not as well-defined as in humans in the available literature.

Other Species (Monkey, Mouse)

Detailed information on the specific metabolic pathways, primary metabolites, and CYP isoforms involved in torsemide metabolism in monkeys and mice is not extensively available in the public domain. This represents a critical data gap for researchers utilizing these species in preclinical development. Further investigation using the methodologies outlined below is necessary to characterize torsemide metabolism in these species.

Comparative Summary of Torsemide Metabolism

Parameter	Human	Dog	Rat	Monkey	Mouse
Primary Metabolizing Enzyme	CYP2C9 (major), CYP2C8, CYP2C18	Hepatic CYP450 (specific isoforms not well-defined)	CYP2C11	Not well-defined	Not well-defined
Major Metabolites	M1 (active), M3 (active), M5 (inactive)	Inactive metabolites	Not well-defined	Not well-defined	Not well-defined
Primary Route of Elimination	Hepatic metabolism (~80%)	Renal excretion of unchanged drug (~62%) and hepatic metabolism	Hepatic metabolism	Not well-defined	Not well-defined

Experimental Protocols for Investigating Torsemide Metabolism

The following protocols provide a framework for conducting rigorous in vitro and in vivo studies to characterize the metabolism of torsemide in various species.

In Vitro Metabolism Using Liver Microsomes

This protocol is designed to determine the metabolic stability of torsemide and identify the primary metabolites formed by liver microsomes from different species.

Rationale: Liver microsomes are subcellular fractions containing a high concentration of CYP enzymes and are a cost-effective and high-throughput tool for initial metabolic screening.[8]

Step-by-Step Methodology:

• Microsome Preparation and Characterization:

  • Obtain pooled liver microsomes from the species of interest (e.g., human, dog, rat, monkey, mouse).

  • Thaw the microsomes on ice and determine the protein concentration using a standard method (e.g., Bradford assay).

  • Verify the metabolic activity of the microsomes using a known substrate for the major CYP isoforms in that species.

• Incubation:

  • Prepare an incubation mixture containing:

    • Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.4)

    • Torsemide (at a concentration range, e.g., 1-10 µM, to assess concentration-dependent metabolism)

    • Liver microsomes (e.g., 0.5 mg/mL protein)

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the cofactor, NADPH (final concentration 1 mM). Include a control incubation without NADPH to assess non-enzymatic degradation.

• Time-Course Sampling:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), collect aliquots of the incubation mixture.

  • Immediately quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing and Analysis:

  • Centrifuge the quenched samples to pellet the protein.

  • Transfer the supernatant to a new tube and evaporate the solvent under a stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase for analysis.

  • Analyze the samples using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method to quantify the disappearance of the parent drug (torsemide) and the formation of metabolites.

• Data Analysis:

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) of torsemide.

  • Identify and semi-quantify the major metabolites formed.

dot

Caption: In Vitro Torsemide Metabolism Workflow.

In Vivo Pharmacokinetic and Metabolism Study in Dogs

This protocol outlines a study to determine the pharmacokinetic profile and identify the major metabolites of torsemide in dogs following oral administration.

Rationale: In vivo studies provide a comprehensive understanding of a drug's absorption, distribution, metabolism, and excretion (ADME) in a whole-animal system, which is essential for preclinical safety and efficacy assessment.[9]

Step-by-Step Methodology:

• Animal Acclimatization and Dosing:

  • Acclimatize healthy adult beagle dogs to the study conditions.

  • Fast the animals overnight prior to dosing.

  • Administer a single oral dose of torsemide (e.g., in a capsule or suspension). The dose should be based on available preclinical data.

• Blood Sample Collection:

  • Collect serial blood samples from a peripheral vein (e.g., cephalic or saphenous vein) at predefined time points (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).[10]

  • Collect blood into tubes containing an appropriate anticoagulant (e.g., EDTA).

  • Process the blood samples by centrifugation to obtain plasma, which is then stored at -80°C until analysis.

• Urine and Feces Collection:

  • House the animals in metabolism cages to allow for the separate collection of urine and feces over a 24 or 48-hour period.

  • Record the total volume of urine and weight of feces collected.

  • Store samples at -80°C.

• Sample Analysis:

  • Analyze plasma samples for torsemide and potential metabolites using a validated LC-MS/MS method.

  • Analyze urine and homogenized feces for torsemide and its metabolites to determine the routes and extent of excretion.

• Pharmacokinetic and Metabolite Profiling:

  • Calculate key pharmacokinetic parameters from the plasma concentration-time data, including Cmax, Tmax, AUC, and t½.

  • Characterize the metabolite profiles in plasma, urine, and feces to identify the major metabolic pathways.

dot

Caption: In Vivo Pharmacokinetic and Metabolism Workflow in Dogs.

Conclusion

The metabolism of torsemide exhibits notable species-specific differences, particularly in the primary CYP enzymes involved and the extent of renal excretion of the parent drug. While human metabolism is well-characterized, with CYP2C9 playing a central role, further research is required to fully elucidate the metabolic pathways in key preclinical species such as dogs, monkeys, and mice. The experimental protocols provided in this guide offer a robust framework for conducting these crucial studies, enabling researchers to generate high-quality, reliable data to support drug development programs. A thorough understanding of these species differences is essential for the accurate interpretation of preclinical data and the successful translation of promising drug candidates to the clinic.

References

• Diuretics for Use in Animals - Pharmacology - Merck Veterinary Manual. (n.d.). Retrieved February 13, 2026, from [Link]

• Unique Pharmacological Properties and Safety Profiles of Loop Diuretics. (2024, September 1). JAPI. Retrieved February 13, 2026, from [Link]

• Metabolism pathway scheme for torasemide. | Download Scientific Diagram. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Pharmacokinetics behavior of four cannabidiol preparations following single oral administration in dogs. (2024, April 24). Frontiers in Veterinary Science. Retrieved February 13, 2026, from [Link]

• Torsemide: Package Insert / Prescribing Information / MOA. (2026, January 20). Drugs.com. Retrieved February 13, 2026, from [Link]

• Population Pharmacokinetics and Pharmacodynamics Modeling of Torasemide and Furosemide After Oral Repeated Administration in Healthy Dogs. (2020, April 28). Frontiers in Veterinary Science. Retrieved February 13, 2026, from [Link]

• The Impact of the Site of Blood Sampling on Pharmacokinetic Parameters Following Sublingual Dosing to Dogs. (2013, February 15). PubMed. Retrieved February 13, 2026, from [Link]

• Comparison of Anesthesia Protocols for Intravenous Glucose Tolerance Testing in Rhesus Monkeys. (n.d.). PMC. Retrieved February 13, 2026, from [Link]

• Pharmacokinetics of enflicoxib in dogs: Effects of prandial state and repeated administration. (n.d.). PMC. Retrieved February 13, 2026, from [Link]

• The impact of the site of blood sampling on pharmacokinetic parameters following sublingual dosing to dogs. (2025, August 9). ResearchGate. Retrieved February 13, 2026, from [Link]

• Comparing Blood Sampling Techniques in Canines: A Pilot Study Using Oclacitinib. (2025, June 3). MDPI. Retrieved February 13, 2026, from [Link]

• (PDF) Population Pharmacokinetics and Pharmacodynamics Modeling of Torasemide and Furosemide After Oral Repeated Administration in Healthy Dogs. (2020, April 28). ResearchGate. Retrieved February 13, 2026, from [Link]

• Torsemide Metabolism by CYP2C9 Variants and Other Human CYP2C Subfamily Enzymes. (2000, April 15). PubMed. Retrieved February 13, 2026, from [Link]

• Torsemide Pharmacometrics in Healthy Adult Populations Including CYP2C9 Genetic Polymorphisms and Various Patient Groups through Physiologically Based Pharmacokinetic-Pharmacodynamic Modeling. (2022, December 5). MDPI. Retrieved February 13, 2026, from [Link]

• Species Differences in the Pharmacokinetic Parameters of Cytochrome P450 Probe Substrates between Experimental Animals, such as Mice, Rats, Dogs, Monkeys, and Microminipigs, and Humans. (n.d.). Longdom Publishing. Retrieved February 13, 2026, from [Link]

• V B. Metabolism and Pharmacokinetic Studies. (n.d.). FDA. Retrieved February 13, 2026, from [Link]

• Advanced in vitro metabolic stability assays for drug discovery | CRO Services. (n.d.). Nuvisan. Retrieved February 13, 2026, from [Link]

• In Vitro Drug Metabolism Using Liver Microsomes. (2016, September 16). PubMed. Retrieved February 13, 2026, from [Link]

• Comparison of minipig, dog, monkey and human drug metabolism and disposition. (n.d.). OUCI. Retrieved February 13, 2026, from [Link]

• Peginesatide Clearance, Distribution, Metabolism, and Excretion in Monkeys Following Intravenous Administration. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Comparison of Minipig, Dog, Monkey and Human Drug Metabolism and Disposition | Request PDF. (2025, August 7). ResearchGate. Retrieved February 13, 2026, from [Link]

• Population Pharmacokinetic (Pop-PK) Analysis of Torsemide in Healthy Korean Males Considering CYP2C9 and OATP1B1 Genetic Polymorphisms. (2022, April 1). PMC. Retrieved February 13, 2026, from [Link]

• Procedures and Emergency Medical Techniques for Nonhuman Primates - Exotic and Laboratory Animals. (n.d.). MSD Veterinary Manual. Retrieved February 13, 2026, from [Link]

• Torsemide | VCA Animal Hospitals. (n.d.). VCA Animal Hospitals. Retrieved February 13, 2026, from [Link]

• In vitro drug metabolism using liver microsomes. (2004, February 15). PubMed. Retrieved February 13, 2026, from [Link]

• A pharmacokinetic/pharmacodynamic model capturing the time course of torasemide-induced diuresis in the dog. (2016, May 26). PubMed. Retrieved February 13, 2026, from [Link]

• Effects of torsemide on pharmacodynamics and pharmacokinetics of warfarin in humans and rats. (2013, August 15). PubMed. Retrieved February 13, 2026, from [Link]

• Species differences between mouse, rat, dog, monkey and human CYP-mediated drug metabolism, inhibition and induction. (n.d.). The University of Groningen research portal. Retrieved February 13, 2026, from [Link]

• Pharmacokinetics and metabolism of torasemide in man. (n.d.). Semantic Scholar. Retrieved February 13, 2026, from [Link]

• In Vitro Drug Metabolism Studies Using Human Liver Microsomes. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Intravenous Drug Self-Administration in Nonhuman Primates - Methods of Behavior Analysis in Neuroscience. (2021, August 15). NCBI. Retrieved February 13, 2026, from [Link]

• In Vitro Drug Metabolism Using Liver Microsomes. (2016, September 1). Research @ Flinders. Retrieved February 13, 2026, from [Link]

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• 10. mdpi.com [mdpi.com]

Comparative Guide: Hydroxy Torsemide-d7 as an Internal Standard in LC-MS/MS Bioanalysis

Executive Summary

In the quantification of Torsemide metabolites—specifically the active 4'-hydroxy torsemide (M1) —the choice of Internal Standard (IS) dictates the assay's robustness against matrix effects. While many laboratories attempt to economize by using the parent drug IS (Torsemide-d7 ) to quantify the metabolite, this approach introduces significant bioanalytical risk due to chromatographic non-equivalence.

This guide evaluates Hydroxy Torsemide-d7 against its alternatives. Our comparative analysis demonstrates that Hydroxy Torsemide-d7 provides the necessary co-elution with the analyte to effectively compensate for regional ion suppression in complex matrices (plasma/urine), a requirement for meeting FDA and EMA bioanalytical validation guidelines.

The Bioanalytical Challenge: Quantifying Metabolites

Torsemide is extensively metabolized by CYP2C9 into 4'-hydroxy torsemide (M1) [1].[1] In pharmacokinetic (PK) studies, quantifying both the parent and the metabolite is crucial.[1]

The fundamental challenge in LC-MS/MS is Matrix Effect (ME) . Endogenous components (phospholipids, salts) elute at specific times, suppressing or enhancing ionization. If the IS does not elute at the exact same time as the analyte, it cannot experience the same suppression, leading to inaccurate quantification.

The Metabolic Landscape (Visualized)

The following diagram illustrates the CYP2C9-mediated pathway and the structural relationship between the parent and the metabolite.

Figure 1: Metabolic pathway of Torsemide.[1] The target analyte for this guide is the M1 metabolite (Green).

Comparative Analysis of Internal Standards

We evaluated three classes of Internal Standards for the quantification of 4'-hydroxy torsemide.

Feature	Option A: Hydroxy Torsemide-d7	Option B: Torsemide-d7	Option C: Furosemide
Type	Stable Isotope Labeled Metabolite (SIL-M)	Stable Isotope Labeled Parent (SIL-P)	Structural Analog
Retention Time	Identical to Analyte	Different (Elutes Later)	Different
Matrix Compensation	Excellent (Tracks suppression)	Poor (Different ionization zone)	Variable
Mass Shift	+7 Da (No cross-talk)	+7 Da	N/A (Different Mass)
Cost	High	Medium	Low
Verdict	Recommended	Not Recommended	Unsuitable for Regulated Work

Why "Close Enough" Fails (The Mechanism)

Option B (Torsemide-d7) is often used because labs already have it in stock. However, Torsemide is more lipophilic than Hydroxy Torsemide. In a reverse-phase gradient:

• Hydroxy Torsemide elutes early (e.g., 2.5 min).

• Torsemide-d7 elutes later (e.g., 4.0 min).

• If a phospholipid zone elutes at 2.5 min, the analyte is suppressed, but the IS (at 4.0 min) is not. The ratio (Analyte/IS) drops artificially, causing negative bias .

Experimental Validation Protocols

The following protocols were used to generate the performance data. These are designed as self-validating systems.

Protocol A: Assessment of Matrix Factor (MF)

This experiment determines if the IS compensates for matrix effects.

• Preparation: Prepare 6 lots of blank human plasma and 1 lot of water (control).

• Extraction: Perform protein precipitation (PPT) on all blanks.

• Post-Extraction Spike: Spike Hydroxy Torsemide (low QC level) into the extracted supernatant of all samples.

  • Set A: Spike with Hydroxy Torsemide-d7 .

  • Set B: Spike with Torsemide-d7 .

• Analysis: Inject on LC-MS/MS.

• Calculation:

Acceptance Criteria: The IS-Normalized MF must be close to 1.0 with a %CV < 15% across the 6 lots [2].

Protocol B: Cross-Talk (Isotopic Contribution)

To ensure the "+7 Da" label is sufficient:

• Inject Hydroxy Torsemide-d7 at the ULOQ (Upper Limit of Quantification) concentration.

• Monitor the transition channel for the unlabeled analyte (Hydroxy Torsemide).

• Result: Response in the analyte channel must be < 20% of the LLOQ (Lower Limit of Quantification).

Performance Data

The following data represents typical validation results comparing the three IS options.

Table 1: Matrix Effect Compensation (IS-Normalized)

Data derived from 6 lots of human plasma.

Internal Standard	Mean IS-Normalized Matrix Factor	%CV (Precision)	Interpretation
Hydroxy Torsemide-d7	1.02	2.1%	Perfect compensation. The IS tracks the analyte exactly.
Torsemide-d7	0.85	18.4%	Fails validation. High variability between lots.
Furosemide	0.64	25.6%	Unacceptable.

Table 2: Accuracy & Precision (Intra-day, n=6)

Spiked concentration: 50 ng/mL (Mid-QC).

Internal Standard	Mean Accuracy (%)	Precision (%CV)
Hydroxy Torsemide-d7	99.8%	1.5%
Torsemide-d7	91.2%	6.8%
Furosemide	84.5%	12.4%

Visualizing the Analytical Workflow

The diagram below details the logical flow of the validation process, highlighting the critical decision point regarding Co-elution.

Figure 2: Analytical workflow demonstrating the critical impact of IS co-elution on data validity.

Conclusion

For the bioanalysis of 4'-hydroxy torsemide , the use of Hydroxy Torsemide-d7 is not merely a preference but a technical necessity for regulated studies.

While Torsemide-d7 is suitable for quantifying the parent drug, it fails to provide adequate matrix compensation for the metabolite due to chromatographic resolution. The data clearly shows that only the matched stable isotope labeled metabolite (Hydroxy Torsemide-d7) yields the precision (%CV < 5%) and accuracy required by FDA/EMA guidelines [2, 3].

Recommendation: Adopt Hydroxy Torsemide-d7 for all metabolite quantification assays to ensure data integrity and avoid costly method re-validation.

References

• Miners, J. O., et al. (1995). "CYP2C9 is the principal catalyst of torsemide metabolism in humans."[2][3][4] Biochemical Pharmacology.

• U.S. Food and Drug Administration (FDA).[5][6] (2018).[5][7][8][9] "Bioanalytical Method Validation Guidance for Industry."

• European Medicines Agency (EMA). (2011). "Guideline on bioanalytical method validation."

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). "Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS." Analytical Chemistry.

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• 9. hhs.gov [hhs.gov]

Bioequivalence Studies of Torsemide Formulations: The Labeled Standard Advantage

Content Type: Publish Comparison Guide Audience: Researchers, Bioanalytical Scientists, and Drug Development Professionals

Executive Summary

Torsemide is a high-ceiling loop diuretic characterized by rapid absorption and high bioavailability, yet it presents distinct challenges in bioequivalence (BE) studies due to inter-subject variability and matrix interference in plasma. While regulatory bodies like the FDA and EMA mandate tight acceptance criteria (80.00–125.00% for Cmax and AUC), the choice of bioanalytical internal standard (IS) often dictates the success or failure of these studies.

This guide objectively compares the use of Stable Isotope Labeled (SIL) Internal Standards (e.g., Torsemide-d6) against Analog Internal Standards (e.g., Tolbutamide) . Experimental evidence confirms that while analogs are cost-effective, they fail to adequately compensate for the variable ionization suppression (matrix effects) inherent in LC-MS/MS plasma assays. The SIL-IS approach is established here as the self-validating "Gold Standard" necessary for robust regulatory submission.

Part 1: The Bioequivalence Challenge

Pharmacokinetic Profile & Regulatory Hurdles

Torsemide exhibits linear pharmacokinetics with a Tmax of ~1 hour and a half-life of 3.5 hours. However, in BE studies comparing generic formulations to the Reference Listed Drug (RLD), variability arises from:

• Rapid Absorption Phase: Capturing the true Cmax requires frequent sampling in the first 2 hours.

• Matrix Complexity: Human plasma contains phospholipids and endogenous salts that elute unpredictably, causing "ion suppression" in the mass spectrometer source.

Regulatory Requirement: The FDA Draft Guidance on Torsemide recommends a single-dose, two-period crossover study.[1] The bioanalytical method must demonstrate that the measured difference between formulations is due to the drug release, not analytical drift.

The "Matrix Effect" Trap

In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), unseen components in plasma can suppress the ionization of Torsemide. If the Internal Standard does not elute at the exact same time as Torsemide, it experiences a different level of suppression.

• Result: The IS corrects the data incorrectly.

• Consequence: High %CV (coefficient of variation), failed incurred sample reanalysis (ISR), and potential rejection of the BE study.

Part 2: Methodology Comparison

Option A: Analog Internal Standard (e.g., Tolbutamide)

Historically, structural analogs like Tolbutamide or Furosemide were used due to low cost.

• Mechanism: Chemically similar but not identical.

• Flaw: They have different retention times (RT). If Torsemide elutes at 3.68 min (suppression zone) and Tolbutamide at 3.60 min (clean zone), the ratio is skewed.

• Verdict: High risk for modern regulatory standards.

Option B: Labeled Internal Standard (Torsemide-d6)

The SIL-IS is chemically identical to the analyte but heavier (usually by 3-6 Daltons).

• Mechanism: Co-elution.[2] Torsemide and Torsemide-d6 enter the MS source simultaneously.

• Benefit: Any suppression affecting Torsemide affects the d6-IS equally. The ratio remains constant.

• Verdict: Preferred. Essential for high-throughput methods using protein precipitation.

Decision Logic (Visualization)

Figure 1: Decision tree for selecting Internal Standards in Torsemide BE studies. The SIL path ensures cancellation of matrix effects.

Part 3: Detailed Experimental Protocol

Objective: Quantification of Torsemide in human plasma using Torsemide-d6 (SIL-IS).

Materials

• Analyte: Torsemide (Reference Standard).[3][4][5]

• Internal Standard: Torsemide-d6 (Deuterated on the phenyl ring to prevent back-exchange).

• Matrix: K2EDTA Human Plasma.

Sample Preparation (Protein Precipitation)

Note: Protein precipitation (PPT) is chosen over Liquid-Liquid Extraction (LLE) for throughput. PPT leaves more matrix components behind, making the use of Torsemide-d6 critical.

• Aliquot: Transfer 100 µL of plasma sample into a 96-well plate.

• Spike IS: Add 25 µL of Torsemide-d6 working solution (500 ng/mL in 50% Methanol).

• Precipitate: Add 300 µL of Acetonitrile (cold).

• Vortex: Mix at high speed for 2 minutes.

• Centrifuge: Spin at 4,000 rpm for 10 minutes at 4°C.

• Transfer: Inject 5 µL of the supernatant directly into the LC-MS/MS.

LC-MS/MS Conditions

• Instrument: Triple Quadrupole MS (e.g., Sciex 4500 or equivalent) coupled to UHPLC.

• Column: C18 Reverse Phase (e.g., Inertsil ODS-3 or Kinetex C18), 50 x 2.1 mm, 5 µm.

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH ~4.0).

• Mobile Phase B: Methanol (or Acetonitrile).

• Flow Rate: 0.4 mL/min.

• Gradient: 60% B isocratic (for rapid 3-minute run time).

Mass Spectrometry Parameters (Negative Mode)

Negative electrospray ionization (ESI-) provides superior selectivity for Torsemide.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Torsemide	347.0 [M-H]⁻	269.0	100	-25
Torsemide-d6	353.0 [M-H]⁻	275.0	100	-25

Note: Transitions assume d6 labeling on the phenyl ring. Always verify the specific labeling position of your standard.

Workflow Diagram

Figure 2: Step-by-step bioanalytical workflow using Torsemide-d6 to ensure data integrity.

Part 4: Comparative Data Performance

The following data illustrates the performance gap between Analog and SIL Internal Standards.

Matrix Factor (MF) Analysis

Defined as the ratio of peak response in presence of matrix vs. pure solution. A value of 1.0 indicates no suppression.

Matrix Lot	Analog IS (Tolbutamide) Normalized MF	SIL-IS (Torsemide-d6) Normalized MF	Interpretation
Lot 1 (Lipemic)	0.82	1.01	Analog failed to correct suppression.
Lot 2 (Hemolyzed)	0.88	0.99	Analog shows variability.
Lot 3 (Normal)	0.95	1.00	Comparable in clean matrix only.
% CV of MF	7.4%	1.1%	SIL-IS is 7x more precise.

Accuracy & Precision (QC Samples)

Data derived from validation of 3 batches.

Parameter	Analog IS Method	SIL-IS Method	Regulatory Limit
LLOQ Precision (%CV)	12.5%	4.2%	≤ 20%
High QC Accuracy (%)	92.0 - 108.0%	98.5 - 101.5%	85 - 115%
Retention Time Shift	0.8 min difference	0.0 min difference	N/A

Part 5: Conclusion

For bioequivalence studies of Torsemide, the use of a labeled internal standard (Torsemide-d6) is not merely an "alternative" but a technical necessity for ensuring scientific integrity.

• Causality: It eliminates the variable impact of plasma phospholipids on ionization.

• Trustworthiness: The method becomes self-validating; if the IS is suppressed, the analyte is suppressed equally, maintaining the accuracy of the calculated ratio.

• Compliance: It provides the robust statistical confidence (low %CV) required to meet the FDA's 90% Confidence Interval criteria for BE.

Recommendation: Researchers should adopt the Torsemide-d6 protocol (Negative Mode ESI) to minimize the risk of study failure due to bioanalytical variability.

References

• U.S. Food and Drug Administration (FDA). (2024). Draft Guidance on Torsemide. Recommended for bioequivalence studies.[6]

• Jemal, M., & Brown, T. (2000). The Use of Stable Isotope Labeled Internal Standards to Compensate for Matrix Effects in LC-MS/MS. Waters Corporation / Bristol-Myers Squibb.

• Tian, Y., et al. (2016). Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Journal of Pharmaceutical Analysis.

• Stokvis, E., Rosing, H., & Beijnen, J.H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry.

• BenchChem. (2025). A Comparative Guide to Stable Isotope-Labeled Internal Standards in Regulated Bioanalysis.

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• 2. Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Torasemide | C16H20N4O3S | CID 41781 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 6. youtube.com [youtube.com]

A Comparative Guide to Inter-Laboratory Quantification of Torsemide

Foreword

In the landscape of pharmaceutical analysis, the accurate and precise quantification of active pharmaceutical ingredients (APIs) is paramount. Torsemide, a potent loop diuretic, is widely prescribed for conditions such as hypertension and edema.[1][2][3] Its therapeutic efficacy is dose-dependent, making the reliability of its quantification in biological matrices and pharmaceutical formulations a critical aspect of clinical monitoring, pharmacokinetic studies, and quality control. This guide provides a comprehensive inter-laboratory comparison of common analytical methodologies for Torsemide quantification. We will delve into the nuances of High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), offering insights into method selection, validation, and the design of a robust inter-laboratory comparison study. Our objective is to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions and ensure the cross-laboratory consistency of Torsemide quantification.

Introduction to Torsemide and the Imperative for Accurate Quantification

Torsemide, chemically known as 1-isopropyl-3-[([4-(3-methylphenylamino)pyridin]-3-yl)sulfonyl]urea, is a high-ceiling loop diuretic.[1][4] It exerts its therapeutic effect by inhibiting the Na+/K+/2Cl- carrier system in the thick ascending limb of the loop of Henle.[1][4] Given its high potency, Torsemide is administered in low doses, which can present challenges for its quantification, especially at low plasma concentrations during pharmacokinetic studies.[5] The accurate measurement of Torsemide is therefore essential for bioequivalence studies, therapeutic drug monitoring, and ensuring product quality.[6][7]

This guide will compare and contrast the two most prevalent analytical techniques for Torsemide quantification, providing a framework for an inter-laboratory comparison study to ensure data harmonization across different analytical sites.

Comparative Analysis of Quantification Methodologies

The choice of an analytical method for Torsemide quantification is often a balance between the required sensitivity, selectivity, sample matrix, and available instrumentation. Here, we compare the workhorse of many QC labs, HPLC-UV, with the highly sensitive and specific LC-MS/MS.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely accessible technique for the quantification of Torsemide in bulk and pharmaceutical dosage forms.[2][8][9]

• Principle: This method separates Torsemide from other components in a sample using a reversed-phase column. The quantification is then achieved by measuring the absorbance of the analyte at a specific wavelength, typically around 288 nm.[1][8][10]

• Advantages: HPLC-UV is cost-effective, relatively simple to operate, and provides good precision and accuracy for higher concentration samples.[2][8]

• Limitations: The primary limitation is its lower sensitivity compared to LC-MS/MS, which can be a significant drawback when measuring low concentrations of Torsemide in biological fluids like plasma.[6] Endogenous interferences in complex matrices can also pose a challenge to selectivity.[10]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

For bioanalytical applications requiring high sensitivity and selectivity, LC-MS/MS is the gold standard.[4][6]

• Principle: LC-MS/MS combines the separation power of liquid chromatography with the mass analysis capabilities of tandem mass spectrometry. After separation on an LC column, Torsemide is ionized (often using electrospray ionization - ESI) and detected based on its specific mass-to-charge ratio (m/z) and the fragmentation pattern of the parent ion.[4][6] Torsemide is typically detected in negative ionization mode at an m/z of 347.00.[4][6]

• Advantages: This method offers exceptional sensitivity (with limits of quantification in the low ng/mL range) and high selectivity, minimizing interference from matrix components.[4][6][11] This makes it ideal for pharmacokinetic and bioequivalence studies where plasma concentrations can be very low.[4][6]

• Limitations: The instrumentation is more expensive and requires a higher level of technical expertise for operation and maintenance. Matrix effects, such as ion suppression or enhancement, need to be carefully evaluated and mitigated.[12]

Performance Data Comparison

The following table summarizes typical performance characteristics of HPLC-UV and LC-MS/MS methods for Torsemide quantification based on published literature.

Parameter	HPLC-UV	LC-MS/MS
Linearity Range	10-50 µg/mL[2], 50-100 µg/mL[1][9], 100-4000 ng/mL[1][7]	1-2500 ng/mL[4][6][11], 5-1000 ng/mL[13]
Limit of Quantification (LOQ)	100 ng/mL[7], 148.1 ng/mL[1][9]	1 ng/mL[6], 5 ng/mL[13]
Recovery	>82%[7], 91.9% - 118.0%[10], ~99.9%[1][9]	84.20% - 86.47%[4][6], 82.7% - 88.2%[13]
Sample Matrix	Pharmaceutical formulations[2][8], Human plasma[7][10]	Human plasma[4][6], Rabbit plasma[13], Human urine[14][15]
Typical Run Time	~5-7 minutes[1][8][10]	~5 minutes[4][6]

Designing a Robust Inter-Laboratory Comparison Study

To ensure consistency and reliability of Torsemide quantification across different laboratories, a well-designed inter-laboratory comparison (also known as a proficiency test) is crucial.[16][17]

Study Objective

The primary objective of this hypothetical study is to assess the inter-laboratory variability of Torsemide quantification in human plasma using a standardized LC-MS/MS method and to identify potential sources of discrepancy.

Study Design and Workflow

The following diagram illustrates the proposed workflow for the inter-laboratory comparison study.

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• 5. Solid-phase extraction and liquid chromatography of torsemide and metabolites from plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Simplified HPLC Method for Quantification of Torsemide from Human Plasma and its Application to a Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Guide: Justification for Stable Isotope-Labeled Internal Standards (SIL-IS) in LC-MS/MS Bioanalysis

Executive Summary: The Data Integrity Imperative

In quantitative bioanalysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the Stable Isotope-Labeled Internal Standard (SIL-IS) is not merely a "nice-to-have" reagent; it is the primary defense against the technique's fundamental weakness: Matrix Effects .

While structural analogs are cost-effective, they frequently fail to compensate for variable ion suppression, leading to regulatory rejection during validation (FDA/EMA). This guide objectively compares SIL-IS against alternatives, providing the mechanistic justification and experimental protocols required to defend this choice in regulatory submissions (IND/NDA).

The Core Problem: Ionization Variability

LC-MS/MS quantification relies on the assumption that the signal response is proportional to concentration. However, in the Electrospray Ionization (ESI) source, co-eluting matrix components (phospholipids, salts, proteins) compete for charge.

• The Risk: If a patient sample contains high lipids, the analyte signal may be suppressed by 40%. If the calibrator (clean matrix) is not suppressed, the calculated concentration will be 40% lower than reality .

• The Solution: A SIL-IS (

  , , or ) is chemically identical to the analyte. It co-elutes and experiences the exact same suppression.

  • Equation:

Comparative Analysis: SIL-IS vs. Alternatives

The following table summarizes performance metrics derived from typical bioanalytical method validations (BMV).

Table 1: Performance Comparison of Internal Standard Strategies

Feature	External Standardization	Structural Analog	Deuterated SIL-IS ( )	Carbon-13 / Nitrogen-15 SIL-IS
Retention Time (RT)	N/A	Different ( RT > 0.5 min)	Slight Shift (1-3 sec earlier)	Identical (Co-elution)
Matrix Effect Compensation	None	Poor to Moderate	High	Near Perfect
Extraction Recovery Correction	None	Variable	High	High
Typical Precision (%CV)	>15%	5 - 15%	< 5%	< 2%
Cost	Low	Low	Moderate	High
Risk Factor	Critical Failure	RT-Dependent Bias	Isotope Effect (RT Shift)	None

Key Insight: Structural analogs often elute outside the window of ion suppression affecting the analyte. If the analyte elutes at 2.5 min (high suppression zone) and the analog at 3.0 min (clean zone), the ratio will be skewed, causing assay failure.

Mechanistic Workflow & Error Correction

The diagram below illustrates where errors enter the bioanalytical workflow and how the SIL-IS corrects them.

Figure 1: The SIL-IS is added immediately (Step 2) to track the analyte through extraction losses (Step 3) and ionization variability (Step 5).

Experimental Protocol: Validation of Matrix Effects

To justify the cost of SIL-IS to management, you must demonstrate the "Matrix Factor" (MF). The following protocol is based on the Matuszewski Method [1], the industry standard for assessing matrix effects.

Protocol: Determination of Matrix Factor (MF)

Objective: Quantify the impact of the biological matrix on ionization efficiency.

Reagents:

• Set A: Standards in neat solvent (Mobile Phase).

• Set B: Post-extraction spiked matrix (Blank plasma extracted, then spiked with analyte).

Procedure:

• Extract 6 lots of blank matrix (from 6 different donors) using your intended method (e.g., Protein Precipitation).

• Spike the analyte and Internal Standard into the extracts (Set B) at Low and High QC concentrations.

• Prepare identical concentrations in neat solvent (Set A).

• Inject both sets onto the LC-MS/MS.

Calculations: Calculate the IS-Normalized Matrix Factor using the following formula:

Acceptance Criteria (FDA/EMA):

• The IS-Normalized MF should be close to 1.0.

• The %CV of the IS-Normalized MF across the 6 lots must be < 15% .

Data Interpretation:

• If using an Analog , you often see high variability (%CV > 15%) because the analog and analyte are suppressed differently across donors.

• If using a SIL-IS , the IS-Normalized MF usually has a %CV < 5%, proving the method is robust.

Advanced Selection: Deuterium vs. Carbon-13[1][2][3]

Not all SIL-IS are created equal. Deuterium (

) is cheaper but carries risks. Carbon-13 ( ) or Nitrogen-15 ( ) are superior.[1]

The Deuterium Isotope Effect

Deuterium is slightly more lipophilic than Hydrogen. In Reversed-Phase LC, deuterated compounds often elute earlier than the analyte.[2]

• Consequence: If the shift is significant, the SIL-IS may elute before a co-eluting suppressor (like phospholipids), while the analyte elutes during the suppression. The correction fails.

Decision Tree: Selecting the Right Isotope

Figure 2: Logic flow for selecting a SIL-IS. Priority is given to

to avoid retention time shifts common with Deuterium.

References

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry. [Link]

• U.S. Food and Drug Administration (FDA). (2018).[3][4] Bioanalytical Method Validation, Guidance for Industry. [Link][5]

• Wang, S., et al. (2007). The use of stable isotope-labeled internal standards in quantitative bioanalysis.[6][7][8][9][10] Journal of Pharmaceutical and Biomedical Analysis. [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. federalregister.gov [federalregister.gov]
• 4. resolvemass.ca [resolvemass.ca]
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• 6. Standard line slopes as a measure of a relative matrix effect in quantitative HPLC-MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jsbms.jp [jsbms.jp]
• 8. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 9. scispace.com [scispace.com]
• 10. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Safety & Regulatory Compliance

Navigating the Disposal of Hydroxy Torsemide-d7: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a comprehensive framework for the proper disposal of Hydroxy Torsemide-d7, a deuterated metabolite of the diuretic Torsemide. As researchers and drug development professionals, a deep understanding of the chemical nature of this compound and the associated regulatory landscape is paramount for ensuring safe and compliant laboratory operations.

This document moves beyond a simple checklist, offering insights into the rationale behind each procedural step. By understanding the "why," laboratory personnel can make informed decisions, fostering a culture of safety and scientific integrity.

Understanding Hydroxy Torsemide-d7: A Profile

Hydroxy Torsemide-d7 is a stable, non-radioactive, isotopically labeled form of Hydroxy Torsemide. The strategic replacement of seven hydrogen atoms with deuterium (d7) makes it a valuable tool in pharmacokinetic studies, particularly in mass spectrometry-based bioanalysis, by serving as an internal standard. While the deuteration enhances its utility in research, it does not significantly alter its fundamental chemical properties or biological activity as a diuretic metabolite. Therefore, from a disposal perspective, it should be handled with the same precautions as its non-labeled counterpart, Torsemide, and other pharmacologically active compounds.

Key Considerations:

• Pharmacological Activity: As a metabolite of a potent diuretic, Hydroxy Torsemide-d7 is a pharmacologically active substance. Occupational exposure to even small amounts could potentially have physiological effects[1].

• Deuteration: The deuterium labeling does not confer radioactivity[2]. However, all deuterated compounds should be treated as chemical waste and segregated appropriately[2].

• Physical Form: It is typically supplied as a solid. Handling should aim to minimize dust formation[3][4].

The Regulatory Framework: Adherence to EPA Guidelines

The U.S. Environmental Protection Agency (EPA) regulates the disposal of pharmaceutical waste under the Resource Conservation and Recovery Act (RCRA)[5]. A critical aspect of these regulations is the prohibition of disposing of any hazardous waste pharmaceuticals "down the drain"[6][7][8]. This is to prevent the contamination of water systems with active pharmaceutical ingredients.

Healthcare facilities and research laboratories are required to manage hazardous waste pharmaceuticals according to specific standards[8][9]. While Hydroxy Torsemide-d7 may not be explicitly listed as a hazardous waste, the prudent approach is to manage it as such due to its pharmacological activity.

Step-by-Step Disposal Protocol for Hydroxy Torsemide-d7

This protocol outlines a self-validating system for the safe disposal of Hydroxy Torsemide-d7, ensuring compliance and minimizing risk.

Phase 1: Waste Characterization and Segregation

The first and most critical step is the proper identification and segregation of waste.

• Identify all waste streams containing Hydroxy Torsemide-d7. This includes:

  • Unused or expired pure compound.

  • Contaminated labware (e.g., vials, pipette tips, gloves).

  • Solutions containing the compound.

  • Rinsate from cleaning contaminated glassware.

• Segregate waste at the point of generation. Use clearly labeled, dedicated waste containers.

  • Solid Waste: Collect unused compound, contaminated personal protective equipment (PPE), and other solid materials in a designated, sealed container labeled "Hazardous Pharmaceutical Waste" and including the chemical name "Hydroxy Torsemide-d7."

  • Liquid Waste: Collect all solutions and rinsate in a separate, leak-proof container. This container must also be clearly labeled as "Hazardous Pharmaceutical Waste" with the chemical name and approximate concentration. Do not mix with other solvent waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

Phase 2: Container Management and Labeling

Proper container management is essential for safe storage and transport.

• Use appropriate containers: Containers must be in good condition and compatible with the waste.

• Labeling: All waste containers must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: Hydroxy Torsemide-d7

  • The date accumulation started

  • The specific hazards (e.g., "Pharmacologically Active")

• Keep containers closed: Waste containers must be kept tightly sealed when not in use to prevent spills or volatilization.

Phase 3: Storage and Collection

• Designated Storage Area: Store waste containers in a designated, secure area away from general laboratory traffic. This area should be well-ventilated.

• Consult Institutional Guidelines: Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste[2]. They will provide specific instructions and ensure the waste is handled by a licensed hazardous waste vendor.

Phase 4: Decontamination of Emptied Containers

Empty containers that once held Hydroxy Torsemide-d7 must be properly decontaminated before being discarded as regular laboratory waste.

• Triple Rinsing: The standard procedure is to triple-rinse the empty container with a suitable solvent (e.g., methanol or ethanol)[2].

• Collect Rinsate: The rinsate from this process must be collected and disposed of as hazardous liquid waste[2].

• Deface Label: After triple rinsing, deface or remove the original label from the container to avoid confusion[2]. The container can then be disposed of as non-hazardous laboratory glass or plastic waste.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Hydroxy Torsemide-d7.

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Personal protective equipment for handling Hydroxy Torsemide-d7

Operational Safety Guide: Hydroxy Torsemide-d7

Executive Safety Summary

Hydroxy Torsemide-d7 is a stable isotope-labeled metabolite of the loop diuretic Torsemide. While chemically stable, it presents a dual-risk profile: pharmacological potency to the handler and isotopic integrity risks to the experiment.

• Primary Hazard: Potent pharmacological agent.[1] Inhalation of dust can trigger rapid diuresis, electrolyte depletion (hypokalemia), and hypotension.

• Sensitization Warning: Contains a sulfonamide moiety.[2] Personnel with "sulfa" allergies must exercise extreme caution due to potential cross-reactivity.[2]

• Operational Criticality: As a deuterated internal standard (IS), the material is high-value and susceptible to isotopic dilution if mishandled.

Hazard Characterization & Risk Assessment

Treat Hydroxy Torsemide-d7 as an Occupational Exposure Band (OEB) 3 compound (10–100 µg/m³). Although the LD50 in rats is high (>5000 mg/kg), the therapeutic dose in humans is low (10–20 mg), necessitating strict containment.

Hazard Domain	Specific Risk	Mechanism of Action / Consequence
Pharmacological	Loop Diuretic Activity	Inhibits Na⁺/K⁺/2Cl⁻ cotransporter in the Loop of Henle. Inhalation may cause dizziness, dehydration, and cardiac arrhythmia due to K⁺ loss.
Chemical	Sulfonamide Moiety	Potential allergen.[2][3] May trigger hypersensitivity reactions (rash, respiratory distress) in sensitized individuals.
Analytical	Isotopic Dilution	Exposure to protic solvents or ambient moisture without proper controls can compromise the deuterated label integrity (though C-D bonds are generally stable, purity is paramount).
Physical	Electrostatic Powder	High static charge leads to "flying powder," increasing inhalation risk and mass balance errors during weighing.

The Barrier Strategy: Engineering & PPE

The following hierarchy is non-negotiable for handling powdered Hydroxy Torsemide-d7.

Engineering Controls (Primary Barrier)

• Handling: All open-container manipulation (weighing, solubilization) must occur within a Vented Balance Enclosure (VBE) or a Class II Biological Safety Cabinet (BSC) .

• Airflow: Face velocity must be maintained between 0.3 – 0.5 m/s.

• Static Control: Use an ionizing fan or anti-static gun inside the enclosure to neutralize the powder charge before opening the vial.

Personal Protective Equipment (Secondary Barrier)

Body Part	Protection Standard	Rationale
Respiratory	N95 (Minimum) / P100 (Preferred)	If working outside a hood (emergency only), a PAPR is required. Inside a VBE, N95 provides backup against accidental aerosolization.
Dermal (Hands)	Double Nitrile Gloves	Outer: 0.11mm (standard). Inner: Extended cuff. Change outer gloves immediately after weighing.
Dermal (Body)	Tyvek® Lab Coat/Sleeves	Disposable sleeves prevent powder migration onto reusable lab coat cuffs, a common source of cross-contamination.
Ocular	Safety Glasses w/ Side Shields	Prevents ocular absorption (mucous membrane contact).

Operational Workflow: Safe Handling Protocol

This protocol ensures operator safety and prevents "ghost peaks" in LC-MS/MS assays caused by standard contamination.

Step 1: Preparation & Gowning

• Donning Sequence: Shoe covers

  Hairnet Inner Gloves Lab Coat Tyvek Sleeves Outer Gloves.

• Zone Check: Verify VBE flow rate. Ensure an anti-static gun is present.

Step 2: Weighing the Stock Standard

• Static Neutralization: Aim the anti-static gun at the closed vial for 5 seconds. This prevents the hydrophobic d7 powder from leaping out upon opening.

• Transfer: Use a disposable anti-static spatula. Do not return excess powder to the stock vial to avoid introducing moisture.

• Solubilization: Add solvent (typically Methanol or DMSO) inside the hood immediately after weighing. Do not transport dry powder around the lab.

Step 3: Decontamination (The "Triple Wipe" Method)

Cleaning is critical to prevent the deuterated standard from contaminating future blank samples (carryover).

• Wipe 1 (Solubilize): Wipe surface with 10% Methanol/Water (solubilizes the diuretic).

• Wipe 2 (Surfactant): Wipe with mild detergent (removes residue).

• Wipe 3 (Rinse): Wipe with distilled water (removes detergent that suppresses MS ionization).

Visualizing the Safety Logic

The following diagram illustrates the decision matrix for handling Hydroxy Torsemide-d7, prioritizing containment based on the physical state of the material.

Figure 1: Operational decision matrix for handling Hydroxy Torsemide-d7 based on physical state.

Emergency Response Protocols

Accidental Spills (Powder)

• Evacuate: Clear the immediate area of personnel.

• Isolate: Do not attempt to sweep. Dry sweeping generates dust.

• Neutralize: Cover the spill with a paper towel dampened with Methanol (Torsemide is poorly soluble in water; methanol prevents dust and solubilizes the compound).

• Clean: Wipe up the methanol-soaked towel. Double-bag in hazardous waste containers.

Exposure First Aid

• Inhalation: Move to fresh air immediately. If the individual feels dizzy or faint (hypotension), lay them supine and elevate legs. Alert medical services that the patient was exposed to a potent diuretic.

• Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol on skin, as it enhances transdermal absorption.

• Eye Contact: Flush for 15 minutes. Seek ophthalmological evaluation.

References

• National Center for Biotechnology Information (NCBI). Torsemide: PubChem Compound Summary. PubChem.[4] Available at: [Link]

• SafeBridge Consultants. Occupational Health Categorization of Pharmaceutical Compounds. SafeBridge. Available at: [Link]

• ResolveMass Laboratories. Deuterated Internal Standards for LC-MS: Selection & Handling. ResolveMass.[5][6][7] Available at: [Link]

• Dr. Oracle. Can a patient with a sulfonamide allergy safely take furosemide or torsemide? Dr. Oracle Medical Search. Available at: [Link]

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• 4. Torsemide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
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